Ethyl 8(Z)-eicosenoate

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physical Properties of Ethyl 8(Z)-eicosenoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 8(Z)-eicosenoate is a monounsaturated fatty acid ethyl ester. As a member of the fatty acid ester family, it holds potential for various applications in research and development, particularly in fields related to lipid biochemistry and drug delivery. This technical guide provides a comprehensive overview of the known physical properties of Ethyl 8(Z)-eicosenoate, alongside detailed experimental protocols for its synthesis and analysis. Due to the limited availability of specific experimental data for this particular isomer, this guide also incorporates general principles and methodologies applicable to fatty acid ethyl esters (FAEEs).

Core Physical and Chemical Properties

A summary of the key identifiers and physical properties for Ethyl 8(Z)-eicosenoate is presented below. It is important to note that while some properties are specific to this compound, others are estimated or generalized from the broader class of fatty acid ethyl esters due to a lack of specific experimental data for this particular molecule.

Property	Value	Source/Comment
IUPAC Name	ethyl (Z)-icos-8-enoate
CAS Number	150324-18-8	[1]
Molecular Formula	C22H42O2	[1]
Molecular Weight	338.57 g/mol	[1]
Physical State	Liquid (at room temperature)	Assumed based on similar FAEEs.
Boiling Point	Not available
Melting Point	Not available
Density	Not available
Refractive Index	Not available
Purity	>99%	[1]
Storage	Freezer (-20°C)	[2]
Stability	Stable under recommended storage conditions.	General stability for unsaturated esters.

Solubility Profile

Solvent	Solubility
Water	Insoluble
Ethanol (B145695)	Soluble
Methanol	Soluble
Chloroform	Soluble
Hexane (B92381)	Soluble
Acetone	Soluble
Dimethylformamide (DMF)	Soluble
Dimethyl sulfoxide (B87167) (DMSO)	Soluble

Experimental Protocols

The following sections detail generalized experimental protocols for the synthesis and analysis of Ethyl 8(Z)-eicosenoate. These methods are based on established procedures for fatty acid ethyl esters and can be adapted for this specific compound.

Synthesis: Fischer Esterification

Ethyl 8(Z)-eicosenoate can be synthesized via the Fischer esterification of its corresponding carboxylic acid, 8(Z)-eicosenoic acid, with ethanol in the presence of an acid catalyst.[3][4]

Materials:

• 8(Z)-eicosenoic acid

• Anhydrous ethanol (large excess)

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Organic solvent for extraction (e.g., diethyl ether or hexane)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 8(Z)-eicosenoic acid in a large excess of anhydrous ethanol.

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in an organic solvent such as diethyl ether and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude Ethyl 8(Z)-eicosenoate.

• The crude product can be further purified by column chromatography on silica (B1680970) gel if necessary.

Synthesis of Ethyl 8(Z)-eicosenoate.

Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of fatty acid ethyl esters.[5][6]

Instrumentation and Conditions (General):

• Gas Chromatograph: Equipped with a capillary column suitable for FAME analysis (e.g., DB-23, HP-5MS).

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Split or splitless, depending on the sample concentration.

• Oven Temperature Program: A temperature gradient is typically used, for example, starting at a lower temperature (e.g., 100°C), ramping to a higher temperature (e.g., 250°C) to elute the esters.

• Mass Spectrometer: Operated in electron ionization (EI) mode.

• Data Acquisition: Full scan mode for identification and selected ion monitoring (SIM) for quantification.

Sample Preparation:

• Prepare a stock solution of the Ethyl 8(Z)-eicosenoate sample in a suitable solvent (e.g., hexane or isooctane).

• Prepare a series of calibration standards of known concentrations.

• If analyzing from a biological matrix, a lipid extraction step followed by purification (e.g., solid-phase extraction) is necessary.[5]

Procedure:

• Inject a small volume (e.g., 1 µL) of the sample or standard into the GC.

• The compound will be separated based on its boiling point and interaction with the stationary phase of the column.

• As the compound elutes from the column, it will be fragmented and detected by the mass spectrometer.

• The resulting mass spectrum can be compared to a library of known spectra for identification. The fragmentation pattern of ethyl esters typically shows a characteristic ion at m/z 88 (McLafferty rearrangement) and a loss of the ethoxy group (M-45).

• Quantification can be achieved by comparing the peak area of the analyte to the calibration curve generated from the standards.

Workflow for GC-MS analysis.

Structural Characterization: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of organic molecules, including unsaturated fatty acid ethyl esters.[7][8][9]

• ¹H NMR: The proton NMR spectrum of Ethyl 8(Z)-eicosenoate would exhibit characteristic signals. The protons on the carbons of the double bond (C8 and C9) would appear as a multiplet in the olefinic region (typically around 5.3 ppm). The methylene (B1212753) protons adjacent to the ester group (-CH₂-COO-) would be observed as a triplet around 2.2-2.3 ppm. The methylene protons of the ethyl group (-O-CH₂-CH₃) would appear as a quartet around 4.1 ppm, and the terminal methyl protons of the ethyl group would be a triplet around 1.2 ppm. The numerous other methylene protons in the long alkyl chain would form a complex multiplet in the upfield region (around 1.3 ppm).

• ¹³C NMR: The carbon NMR spectrum provides complementary information. The carbonyl carbon of the ester group would have a chemical shift in the range of 170-175 ppm. The carbons of the double bond would appear in the olefinic region (around 130 ppm). The carbons of the ethyl ester group and the long alkyl chain would have characteristic chemical shifts in the upfield region.

Biological Context and Signaling

Specific signaling pathways directly involving Ethyl 8(Z)-eicosenoate have not been extensively documented in publicly available literature. However, as a C20:1 fatty acid ester, it can be considered within the broader context of fatty acid metabolism and its potential roles in cellular processes. Long-chain fatty acids and their esters are known to be involved in energy storage, membrane structure, and as signaling molecules or precursors to signaling molecules.[10][11] Eicosanoids, which are signaling molecules derived from C20 polyunsaturated fatty acids, play crucial roles in inflammation and other physiological processes.[12] While Ethyl 8(Z)-eicosenoate is monounsaturated and not a direct precursor to the major classes of eicosanoids, its metabolism could potentially influence the cellular lipid pool and indirectly affect signaling pathways.

Potential metabolic fate of Ethyl 8(Z)-eicosenoate.

Conclusion

Ethyl 8(Z)-eicosenoate is a long-chain monounsaturated fatty acid ethyl ester with defined chemical identity but limited publicly available data on its specific physical properties. This guide provides the foundational chemical information and outlines the standard methodologies for its synthesis and analysis, drawing upon the established knowledge base for fatty acid ethyl esters. For researchers and professionals in drug development, the provided protocols offer a starting point for the preparation and characterization of this compound. Further experimental determination of its specific physical properties is warranted to fully elucidate its potential applications.

References

• 1. greyhoundchrom.com [greyhoundchrom.com]
• 2. larodan.com [larodan.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. sciepub.com [sciepub.com]
• 8. aocs.org [aocs.org]
• 9. aocs.org [aocs.org]
• 10. [PDF] Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling. | Semantic Scholar [semanticscholar.org]
• 11. Comparison of C18-, C20- and C22-unsaturated fatty acids in reducing fatty acid synthesis in isolated rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Esterified eicosanoids: generation, characterization and function - PMC [pmc.ncbi.nlm.nih.gov]

Ethyl 8(Z)-eicosenoate chemical structure and CAS number

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 8(Z)-eicosenoate, a mono-unsaturated fatty acid ethyl ester, is a subject of growing interest within the scientific community. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, and pertinent biological context. Given the limited direct research on Ethyl 8(Z)-eicosenoate, this guide also incorporates data from its corresponding free fatty acid, 8(Z)-eicosenoic acid, and general methodologies for the synthesis and analysis of fatty acid ethyl esters (FAEEs) to provide a thorough resource for professionals in drug development and scientific research.

Chemical Structure and CAS Number

Ethyl 8(Z)-eicosenoate is the ethyl ester of the 20-carbon monounsaturated fatty acid, 8(Z)-eicosenoic acid. The "(Z)" designation indicates a cis configuration of the double bond located at the eighth carbon position.

Chemical Formula: C₂₂H₄₂O₂

CAS Number: 150324-18-8[1]

Synonyms: Ethyl (Z)-icos-8-enoate[1][2]

Molecular Weight: 338.57 g/mol

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Ethyl 8(Z)-eicosenoate are not extensively available in public literature. However, based on the general properties of fatty acid ethyl esters, the following can be inferred:

Property	Inferred Value/Characteristic
Appearance	Colorless to pale yellow liquid
Solubility	Soluble in organic solvents (e.g., ethanol (B145695), hexane, acetone); Insoluble in water
Boiling Point	High, characteristic of long-chain fatty acid esters
Melting Point	Low, likely below 0°C

Synthesis and Experimental Protocols

General Synthesis Protocol: Fischer Esterification

This protocol describes a general method for the synthesis of fatty acid ethyl esters.

Materials:

• 8(Z)-eicosenoic acid

• Anhydrous ethanol (absolute)

• Strong acid catalyst (e.g., concentrated sulfuric acid, hydrochloric acid)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Organic solvent for extraction (e.g., diethyl ether, hexane)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

Procedure:

• Dissolve 8(Z)-eicosenoic acid in an excess of anhydrous ethanol.

• Slowly add a catalytic amount of a strong acid (e.g., 1-2% of the fatty acid weight).

• Reflux the mixture for several hours (typically 2-4 hours). The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in an organic solvent such as diethyl ether or hexane.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent.

• Evaporate the solvent to yield the crude Ethyl 8(Z)-eicosenoate.

• The product can be further purified by column chromatography on silica (B1680970) gel if necessary.

Analytical Methods

The analysis of fatty acid ethyl esters like Ethyl 8(Z)-eicosenoate is crucial for identification and quantification in various matrices.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.

Sample Preparation:

• For biological samples, a lipid extraction is performed, often using a mixture of chloroform (B151607) and methanol.

• The lipid extract is then concentrated and may be subjected to a cleanup step, such as solid-phase extraction (SPE), to isolate the FAEE fraction.

GC-MS Parameters (General):

• Column: A nonpolar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).

• Injector: Split/splitless injector, typically operated at a high temperature (e.g., 250°C).

• Oven Program: A temperature gradient is used to separate the FAEEs based on their boiling points. For example, an initial temperature of 60°C held for 1-2 minutes, followed by a ramp of 10-20°C/min to a final temperature of 280-300°C.

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: Operated in electron ionization (EI) mode. The mass spectrum of the FAEE will show a characteristic fragmentation pattern, including a molecular ion peak and fragments corresponding to the loss of the ethoxy group and rearrangements.

Biological Activity and Signaling Pathways (Inferred from 8(Z)-eicosenoic acid)

Direct studies on the biological activity and signaling pathways of Ethyl 8(Z)-eicosenoate are scarce. However, the biological effects of its parent fatty acid, 8(Z)-eicosenoic acid, have been investigated. It is plausible that Ethyl 8(Z)-eicosenoate may exert biological effects after hydrolysis to 8(Z)-eicosenoic acid in vivo.

8(Z)-eicosenoic acid has been shown to potentiate acetylcholine (B1216132) (ACh) receptor channel currents and enhance the phosphorylation of a substrate peptide by protein kinase C epsilon (PKCε) in Xenopus oocytes.[3] This suggests a potential role in modulating neuronal signaling.

Postulated Signaling Pathway

The following diagram illustrates a potential signaling pathway for 8(Z)-eicosenoic acid, which could be relevant for the biological activity of Ethyl 8(Z)-eicosenoate following its hydrolysis.

Caption: Postulated signaling pathway of 8(Z)-eicosenoic acid.

Conclusion

Ethyl 8(Z)-eicosenoate is a fatty acid ethyl ester with potential for further scientific investigation. While direct research on this specific compound is limited, this guide provides a foundational understanding based on its chemical nature and the known biological activities of its parent fatty acid. The provided general protocols for synthesis and analysis offer a starting point for researchers. Further studies are warranted to fully elucidate the specific biological functions and potential therapeutic applications of Ethyl 8(Z)-eicosenoate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. shop.bio-connect.nl [shop.bio-connect.nl]
• 3. caymanchem.com [caymanchem.com]

The Biological Genesis of 8(Z)-Eicosenoic Acid and its Ethyl Ester: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the biological origins, biosynthetic pathways, and analytical methodologies pertaining to 8(Z)-eicosenoic acid and its corresponding ethyl ester. 8(Z)-eicosenoic acid, a C20:1 monounsaturated fatty acid, is a constituent of various plant and marine lipids. Its ethyl ester, while less commonly found in nature, can be formed through enzymatic processes. This document details the metabolic pathways involved in their synthesis, presents available quantitative data, outlines experimental protocols for their study, and provides visual representations of key biological and experimental workflows. This guide is intended to serve as a foundational resource for researchers in lipidomics, natural product chemistry, and drug development.

Introduction

8(Z)-eicosenoic acid is a long-chain monounsaturated fatty acid with the chemical formula C20H38O2. The "8(Z)" designation specifies a cis double bond between the 8th and 9th carbon atoms from the carboxyl end. While several positional isomers of eicosenoic acid exist in nature, the 8(Z) isomer has been identified in specific biological sources and exhibits distinct biochemical properties. Its ethyl ester, 8(Z)-eicosenoate, is the product of esterification of the parent fatty acid with ethanol (B145695). The natural occurrence of this ester is less documented than the free acid and is often associated with endogenous or exogenous ethanol exposure in organisms. Understanding the biological origin and metabolic pathways of these molecules is crucial for exploring their physiological roles and potential therapeutic applications.

Biological Origin and Biosynthesis of 8(Z)-Eicosenoic Acid

The biosynthesis of 8(Z)-eicosenoic acid is primarily understood within the broader context of fatty acid synthesis and modification in plants and other organisms. The pathway involves the elongation of shorter-chain fatty acids, followed by the introduction of a double bond by specific desaturase enzymes.

De Novo Fatty Acid Synthesis and Elongation

The foundational steps of fatty acid synthesis occur in the plastids of plant cells and the cytoplasm of animal and fungal cells. Acetyl-CoA is the primary building block, which is converted to malonyl-CoA. Through a series of condensation reactions catalyzed by the fatty acid synthase (FAS) complex, the hydrocarbon chain is elongated, typically to a length of 16 or 18 carbons, yielding palmitic acid (16:0) and stearic acid (18:0), respectively[1].

The synthesis of C20 fatty acids like eicosenoic acid requires further elongation of these C16 and C18 precursors. This process is carried out by a set of enzymes known as fatty acid elongases (ELO), which are located in the endoplasmic reticulum[2]. The elongation process involves a cycle of four reactions: condensation, reduction, dehydration, and a second reduction, adding two carbons to the fatty acid chain with each cycle.

Desaturation to Form the Double Bond

The introduction of the cis double bond at the Δ8 position is a critical step catalyzed by a specific fatty acid desaturase. While the precise desaturase responsible for the Δ8 position in the context of C20 fatty acids is not extensively characterized across all organisms, it is hypothesized to be a member of the stearoyl-CoA desaturase (SCD) family or a related enzyme with specific positional activity. In many cases, the desaturation event may precede the final elongation step. For instance, a Δ5-desaturase could act on a C20 saturated fatty acid, or a Δ8-desaturase could act on a C18 precursor, followed by elongation. However, the more commonly accepted pathway involves the elongation of an already monounsaturated fatty acid, such as oleic acid (18:1Δ9). A subsequent desaturation or a combination of elongation and desaturation steps would be required to yield the 8(Z) isomer. The precise sequence and enzymes can vary between different organisms.

A plausible biosynthetic pathway for 8(Z)-eicosenoic acid is the elongation of a C18 monounsaturated fatty acid, followed by the action of a specific desaturase. For example, elongation of oleic acid (18:1n-9) would produce 20:1n-9 (gondoic acid). The formation of the n-12 isomer (8Z) would likely involve a different precursor or a desaturase with activity at the Δ8 position.

Natural Occurrence and Quantitative Data of 8(Z)-Eicosenoic Acid

8(Z)-eicosenoic acid is found in various natural sources, particularly in the seed oils of certain plants and in marine organisms. The quantitative abundance of this fatty acid can vary significantly depending on the species and environmental conditions.

Organism/Source	Tissue/Fraction	8(Z)-Eicosenoic Acid Content (% of total fatty acids)	Reference
Banksia collina	Seed Oil	6%	[3]
Cress (Lepidium sativum)	Seed Oil	13.8% (as eicosenoic acid)	[4]
Jojoba (Simmondsia chinensis)	Seed Oil	70% (as combined C20:1 isomers)	[5]
Koelreuteria paniculata	Seed Oil	8-60% (as cis-11-eicosenoic acid)	[6]
Various Rosa L. taxa	Seed Oils	0.13-0.65% (as eicosenoic acid)	[7]
Melon (Citrullus vulgaris)	Seed	Present (unquantified)	[8]
Marine Fishes (Indian Ocean)	Various	Variable

Biological Origin and Synthesis of 8(Z)-Eicosenoic Acid Ethyl Ester

The formation of fatty acid ethyl esters (FAEEs), including 8(Z)-eicosenoic acid ethyl ester, can occur both in vivo and in vitro through enzymatic catalysis.

In Vivo Formation

The primary context for the natural formation of FAEEs in vivo is in the presence of ethanol. In humans and other animals, the consumption of ethanol can lead to the non-oxidative metabolism of ethanol, where fatty acids are esterified to form FAEEs. This process is catalyzed by enzymes such as fatty acid ethyl ester synthases (FAEEs) and acyl-CoA:ethanol O-acyltransferase (AEAT)[9]. These esters can accumulate in various tissues, including the liver, pancreas, and adipose tissue, and are considered mediators of ethanol-induced organ damage[9].

While the formation of FAEEs is well-documented in animals under the influence of ethanol, their natural occurrence in plants is less common but has been reported. For instance, FAEEs have been identified in the fruits of plants from the Celastraceae family[10]. The specific enzymatic machinery and physiological purpose of FAEE synthesis in these plants are not yet fully understood.

In Vitro Enzymatic Synthesis

8(Z)-eicosenoic acid ethyl ester can be synthesized in vitro using enzymatic methods, which are often preferred over chemical synthesis due to their specificity and milder reaction conditions[11][12]. Lipases are commonly employed for this purpose. The synthesis can be achieved through two primary routes:

• Esterification: The direct reaction of 8(Z)-eicosenoic acid with ethanol.

• Transesterification: The reaction of an existing ester of 8(Z)-eicosenoic acid (e.g., a triglyceride) with ethanol.

Commercially available immobilized lipases, such as Novozym 435 (from Candida antarctica), are frequently used as catalysts in these reactions[11][12].

Experimental Protocols

The isolation, identification, and quantification of 8(Z)-eicosenoic acid and its ethyl ester from biological matrices require specific analytical procedures.

Extraction and Analysis of 8(Z)-Eicosenoic Acid from Plant Seeds

This protocol is a generalized procedure based on common methods for fatty acid analysis from plant materials[13][14].

5.1.1. Lipid Extraction

• Homogenize a known weight of plant seed material in a suitable solvent system, such as chloroform:methanol (B129727) (2:1, v/v).

• Filter the homogenate to remove solid debris.

• Wash the lipid-containing organic phase with a salt solution (e.g., 0.9% NaCl) to remove non-lipid contaminants.

• Separate the phases by centrifugation and collect the lower organic phase containing the lipids.

• Evaporate the solvent under a stream of nitrogen to obtain the total lipid extract.

5.1.2. Saponification and Methylation

• Saponify the lipid extract by heating with a solution of potassium hydroxide (B78521) in methanol to release the fatty acids from their esterified forms (e.g., triglycerides, phospholipids).

• Acidify the mixture and extract the free fatty acids into an organic solvent such as hexane.

• Methylate the fatty acids to form fatty acid methyl esters (FAMEs) by reacting with a methylating agent (e.g., BF3-methanol or HCl-methanol) with heating. FAMEs are more volatile and suitable for gas chromatography.

5.1.3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Inject the FAMEs sample into a GC-MS system equipped with a suitable capillary column (e.g., a polar column like those with a biscyanopropyl polysiloxane stationary phase).

• Employ a temperature program to separate the FAMEs based on their boiling points and polarity.

• Identify the methyl ester of 8(Z)-eicosenoic acid by its retention time compared to a known standard and by its characteristic mass spectrum.

• Quantify the amount of 8(Z)-eicosenoic acid by comparing the peak area to that of an internal standard and using a calibration curve.

Enzymatic Synthesis and Purification of 8(Z)-Eicosenoic Acid Ethyl Ester

This protocol describes a general method for the lipase-catalyzed synthesis of fatty acid ethyl esters[11][12][15].

5.2.1. Reaction Setup

• In a reaction vessel, combine 8(Z)-eicosenoic acid (or a triglyceride source) and an excess of ethanol.

• Add an immobilized lipase (e.g., Novozym 435) to the mixture. The enzyme amount is typically a percentage of the substrate weight.

• Incubate the reaction mixture at a controlled temperature (e.g., 40-60°C) with constant stirring.

• Monitor the reaction progress over time by taking small aliquots and analyzing them by thin-layer chromatography (TLC) or GC.

5.2.2. Product Purification

• Once the reaction has reached completion (or equilibrium), remove the immobilized enzyme by filtration.

• Remove the excess ethanol by rotary evaporation.

• Purify the resulting 8(Z)-eicosenoic acid ethyl ester from any unreacted fatty acid and byproducts using column chromatography on silica (B1680970) gel, eluting with a non-polar solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane).

• Collect the fractions containing the pure ethyl ester, as determined by TLC analysis.

• Evaporate the solvent to yield the purified 8(Z)-eicosenoic acid ethyl ester.

Conclusion

8(Z)-eicosenoic acid is a naturally occurring monounsaturated fatty acid whose biosynthesis involves the elongation and desaturation of shorter-chain fatty acid precursors. It is found in varying concentrations in the seed oils of several plant species and in marine life. Its ethyl ester is primarily formed through the enzymatic esterification of the parent fatty acid in the presence of ethanol, a process that has been observed both in vivo in animals and can be replicated in vitro using lipases. The analytical techniques of GC-MS and LC-MS are essential for the accurate identification and quantification of these compounds in biological matrices. Further research is warranted to fully elucidate the specific enzymes and regulatory mechanisms governing the biosynthesis of 8(Z)-eicosenoic acid in different organisms and to explore the full range of its natural occurrence and physiological functions. This guide provides a solid foundation for professionals in the fields of lipid research and drug development to further investigate these intriguing molecules.

References

• 1. biologydiscussion.com [biologydiscussion.com]
• 2. lipidmaps.org [lipidmaps.org]
• 3. Fatty Acid Biosynthesis and elongation | Inhibitors of Fatty Acid Synthesis and Elongation - passel [passel2.unl.edu]
• 4. mdpi.com [mdpi.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Eicosenoic acid and other fatty acids ofSapindaceae seed oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. grasasyaceites.revistas.csic.es [grasasyaceites.revistas.csic.es]
• 8. gsconlinepress.com [gsconlinepress.com]
• 9. Delta-5 and delta-6 desaturases: crucial enzymes in polyunsaturated fatty acid-related pathways with pleiotropic influences in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Occurrence of fatty acid short-chain-alkyl esters in fruits of Celastraceae plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enzymatic synthesis of fatty acid ethyl esters by utilizing camellia oil soapstocks and diethyl carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Function of Fatty Acid Ethyl Esters in Cellular Processes

To the valued researcher, scientist, or drug development professional,

This technical guide addresses the function of Ethyl 8(Z)-eicosenoate in cellular processes. Initial comprehensive searches of the scientific literature revealed a significant finding: there is currently no specific research published on the distinct biological functions, cellular effects, or signaling pathways of Ethyl 8(Z)-eicosenoate.

Therefore, this guide will focus on the broader class of molecules to which it belongs: Fatty Acid Ethyl Esters (FAEEs) . The majority of research on FAEEs centers on their role as non-oxidative metabolites of ethanol (B145695), primarily associated with alcohol-induced organ damage.[1][2][3][4][5] However, emerging research suggests that specific FAEEs may have other biological activities.[6][7]

This document will provide a comprehensive overview of the synthesis, metabolism, and known cellular effects of FAEEs, drawing from the available scientific literature. While specific quantitative data and detailed experimental protocols for Ethyl 8(Z)-eicosenoate are unavailable, this guide presents generalized information and methodologies derived from studies on other FAEEs to serve as a foundational resource.

Synthesis and Metabolism of Fatty Acid Ethyl Esters (FAEEs)

FAEEs are formed in the body through the esterification of fatty acids with ethanol. This process is catalyzed by several enzymes, primarily in organs that metabolize ethanol, such as the liver and pancreas.[3][8]

Key enzymes involved in FAEE synthesis include:

• FAEE Synthases: These enzymes directly esterify a free fatty acid with ethanol.[8]

• Acyl-CoA:Ethanol O-Acyltransferase (AEAT): This enzyme catalyzes the transfer of a fatty acyl group from a fatty acyl-CoA to ethanol.[3][8][9]

Once synthesized, FAEEs can be transported in the bloodstream bound to lipoproteins and albumin.[9] They are metabolized (hydrolyzed) back into free fatty acids and ethanol by esterases.[10][11][12][13]

Generalized pathway of FAEE synthesis and hydrolysis.

Cellular Effects of Fatty Acid Ethyl Esters

The cellular effects of FAEEs are predominantly cytotoxic and are strongly associated with alcohol-related organ damage.

Mitochondrial Dysfunction

A primary mechanism of FAEE-induced cell injury is the impairment of mitochondrial function. FAEEs can accumulate in mitochondria, where they are hydrolyzed back to free fatty acids.[1][13][14] These free fatty acids can uncouple oxidative phosphorylation, leading to decreased ATP production and increased production of reactive oxygen species (ROS), ultimately causing cellular damage.[14]

Mechanism of FAEE-induced mitochondrial dysfunction.

Other Cytotoxic Effects

• Induction of Cellular Stress: FAEEs have been shown to induce endoplasmic reticulum (ER) stress, which can trigger apoptosis.[15]

• Apoptosis: Elevated levels of FAEEs can lead to programmed cell death in various cell types, including neonatal alveolar macrophages.[16]

• Pancreatitis: FAEEs are considered key mediators of alcohol-induced pancreatitis, causing injury to pancreatic acinar cells.[17]

Other Reported Biological Activities

While the majority of research points to the toxicity of FAEEs, some studies have reported other biological effects.

• Anti-osteoporotic Effects: A study on a mixture of FAEEs from the plant Fructus arctii demonstrated a protective effect against osteoporosis in an animal model. This effect was attributed to the regulation of the MAPK signaling pathway, which suppressed osteoclast formation.[6]

FAEE mixture from Fructus arctii inhibiting MAPK signaling.

• Antimicrobial Activity: Medium-chain fatty acid ethyl esters have been shown to have antimicrobial effects against Malassezia yeast. It is proposed that the yeast's own enzymes hydrolyze the esters, releasing the antimicrobial free fatty acids.[7]

• Cardiovascular Effects of Omega-3 Ethyl Esters: Prescription formulations of omega-3 acid ethyl esters, such as ethyl eicosapentaenoate (EPA) and ethyl docosahexaenoate (DHA), are used to lower triglyceride levels in patients with severe hypertriglyceridemia.[18][19] These ethyl esters are hydrolyzed in the gut to release the free fatty acids, which are the active therapeutic agents.[19]

Quantitative Data on FAEE Effects

Specific quantitative data for Ethyl 8(Z)-eicosenoate is not available. The table below summarizes data from studies on other FAEEs.

FAEE Studied	Cell/System	Effect	Quantitative Data	Citation
FAEE mixture from Fructus arctii	Ovariectomized rats	Anti-osteoporosis	Increased bone mineral density (0.153 vs. 0.159 g/cm²)	[6]
Palmitoleic acid ethyl ester	Pancreatic acinar cells	Necrosis	Increased at concentrations of 50-200 µmol/L	[17]
Omega-3 acid ethyl esters	Human subjects	Triglyceride reduction	Significant reduction with 5.1g per day for 14 days	[18]
Octanoic acid ethyl ester	Malassezia species	Antimicrobial	MIC between ~5 and 10 mmol/L	[7]

Generalized Experimental Protocol for Studying FAEE Effects

The following is a generalized protocol for investigating the cellular effects of a specific FAEE, such as Ethyl 8(Z)-eicosenoate. This protocol is a composite based on methodologies described in the literature for other FAEEs.

Objective: To determine the cytotoxic effects of Ethyl 8(Z)-eicosenoate on a specific cell line (e.g., HepG2 human liver cells).

Materials:

• HepG2 cells

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Ethyl 8(Z)-eicosenoate (dissolved in a suitable vehicle, e.g., ethanol or DMSO)

• MTT or similar viability assay kit

• Kits for measuring apoptosis (e.g., Annexin V/PI staining)

• Kits for measuring mitochondrial membrane potential (e.g., JC-1)

• Reagents for Western blotting to assess signaling pathway proteins

Workflow:

References

• 1. Fatty acid ethyl esters: potentially toxic products of myocardial ethanol metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fatty acid ethyl esters: toxic non-oxidative metabolites of ethanol and markers of ethanol intake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. FAEE exerts a protective effect against osteoporosis by regulating the MAPK signalling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Medium chain fatty acid ethyl esters - activation of antimicrobial effects by Malassezia enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Fatty acid ethyl esters and HepG2 cells: intracellular synthesis and release from the cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The metabolism of ethyl esters of fatty acids in adipose tissue of rats chronically exposed to ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fatty acid ethyl esters, nonoxidative ethanol metabolites, synthesis, uptake, and hydrolysis by human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis and degradation of fatty acid ethyl esters by cultured hepatoma cells exposed to ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Myocardial cell damage by fatty acid ethyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mitochondrial dysfunction induced by fatty acid ethyl esters, myocardial metabolites of ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Fatty Acid Ethyl Ethers: New Modulators of Acute Ethanol-Mediated Hepatotoxicity? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Fatty Acid Ethyl Esters Disrupt Neonatal Alveolar Macrophage Mitochondria and Derange Cellular Functioning - PMC [pmc.ncbi.nlm.nih.gov]
• 17. gut.bmj.com [gut.bmj.com]
• 18. The bioavailability and pharmacodynamics of different concentrations of omega-3 acid ethyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. go.drugbank.com [go.drugbank.com]

The Role of Ethyl 8(Z)-eicosenoate in Lipid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct research on the specific roles of Ethyl 8(Z)-eicosenoate in lipid metabolism is limited. This guide synthesizes information from studies on its parent fatty acid, 8(Z)-eicosenoic acid, and the general metabolism of long-chain fatty acid ethyl esters (FAEEs) to provide a comprehensive overview of its putative metabolic pathways and effects.

Introduction

Ethyl 8(Z)-eicosenoate is the ethyl ester of 8(Z)-eicosenoic acid, a C20:1 monounsaturated fatty acid. While its parent fatty acid is a known constituent of certain seed oils, the metabolic fate and specific biological activities of the ethyl ester form are not well-characterized. Fatty acid ethyl esters (FAEEs) are recognized as non-oxidative metabolites of ethanol (B145695), formed by the esterification of fatty acids with ethanol. These molecules have been implicated as mediators of ethanol-induced organ damage, particularly in the liver and pancreas, and can serve as markers of alcohol consumption. This document provides a technical overview of the presumed metabolic pathways involving Ethyl 8(Z)-eicosenoate, based on established principles of lipid metabolism and FAEE biochemistry.

Core Metabolic Pathways of Ethyl 8(Z)-eicosenoate

The metabolism of Ethyl 8(Z)-eicosenoate is expected to follow the general pathways established for other long-chain FAEEs. This involves an initial hydrolysis to its constituent fatty acid and ethanol, followed by the entry of the fatty acid into cellular lipid metabolic pathways.

Formation and Hydrolysis

Ethyl 8(Z)-eicosenoate can be formed endogenously in the presence of ethanol through the action of FAEE synthases and acyl-coenzyme A:ethanol O-acyltransferases (AEAT).[1] Conversely, its breakdown is catalyzed by carboxylesterases, which hydrolyze the ester bond to release 8(Z)-eicosenoic acid and ethanol.

Formation and hydrolysis of Ethyl 8(Z)-eicosenoate.

Cellular Uptake and Activation of 8(Z)-eicosenoic Acid

Following hydrolysis, 8(Z)-eicosenoic acid is available for cellular uptake. Like other long-chain fatty acids, it is transported into cells via fatty acid protein transporters. Once inside the cell, it must be activated to its coenzyme A (CoA) derivative, 8(Z)-eicosenoyl-CoA, by acyl-CoA synthetases (ACS). This activation step is essential for its participation in downstream metabolic pathways.

Cellular uptake and activation of 8(Z)-eicosenoic acid.

Metabolic Fate of 8(Z)-eicosenoyl-CoA

Once activated, 8(Z)-eicosenoyl-CoA can be directed into several key lipid metabolism pathways:

• Beta-Oxidation: For energy production, 8(Z)-eicosenoyl-CoA can be transported into the mitochondria via the carnitine shuttle system (CPT1 and CPT2) and undergo beta-oxidation to generate acetyl-CoA, NADH, and FADH2.

• Triglyceride Synthesis: In anabolic states, it can be esterified to glycerol-3-phosphate to form triglycerides for energy storage in lipid droplets.

• Phospholipid Synthesis: It can be incorporated into various phospholipids, which are essential components of cellular membranes.

• Desaturation and Elongation: 8(Z)-eicosenoyl-CoA could potentially be a substrate for fatty acid desaturases and elongases, leading to the formation of other polyunsaturated fatty acids. For instance, a related compound, eicosa-8,11,14-trienoic acid, is known to be converted to arachidonic acid.[2][3]

Potential metabolic fates of 8(Z)-eicosenoyl-CoA.

Quantitative Analysis of Metabolic Effects (Inferred)

Direct quantitative data on the effects of Ethyl 8(Z)-eicosenoate on lipid metabolism are not currently available. However, based on studies of other fatty acids and their ethyl esters, the following tables outline the types of quantitative data that would be crucial to ascertain its metabolic role.

Table 1: Hypothetical Effects on Key Enzymes in Lipid Metabolism

Enzyme	Predicted Effect of 8(Z)-eicosenoic acid	Method of Measurement
Acetyl-CoA Carboxylase (ACC)	Inhibition	Radiometric assay, Western blot
Carnitine Palmitoyltransferase 1 (CPT1)	Activation	Radiometric assay, Seahorse XF Analyzer
Acyl-CoA Synthetase (ACS)	Substrate	HPLC-based assay
Diacylglycerol Acyltransferase (DGAT)	Substrate/Modulation	Radiometric assay with labeled glycerol-3-phosphate

Table 2: Hypothetical Effects on Cellular Lipid Profiles

Lipid Class	Predicted Change	Method of Measurement
Intracellular Triglycerides	Increase/Decrease	Oil Red O staining, LC-MS/MS
Phospholipid Composition	Alteration	LC-MS/MS
Free Fatty Acids	Increase	GC-MS, LC-MS/MS
Cholesterol Esters	No direct effect	GC-MS, LC-MS/MS

Table 3: Hypothetical Effects on Gene Expression of Lipid-Related Genes

Gene	Function	Predicted Change in Expression	Method of Measurement
PPARA	Fatty acid oxidation	Upregulation	qPCR, RNA-Seq
SREBF1	Lipogenesis	Downregulation	qPCR, RNA-Seq
FASN	Fatty acid synthesis	Downregulation	qPCR, RNA-Seq
CD36	Fatty acid uptake	Upregulation	qPCR, RNA-Seq

Experimental Protocols

The following are detailed methodologies adapted from established protocols for studying the metabolism of fatty acids and FAEEs, which can be applied to investigate Ethyl 8(Z)-eicosenoate.

In Vitro Cell Culture Model for Lipid Metabolism Studies

Objective: To assess the uptake, incorporation, and metabolic effects of Ethyl 8(Z)-eicosenoate in a relevant cell line (e.g., HepG2 human hepatoma cells).

Methodology:

• Cell Culture: Culture HepG2 cells in Eagle's Minimum Essential Medium (EMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Fatty Acid Preparation: Prepare a stock solution of Ethyl 8(Z)-eicosenoate complexed to bovine serum albumin (BSA) to enhance its solubility in the culture medium.

• Treatment: Seed cells in 6-well plates. Upon reaching 70-80% confluency, replace the growth medium with serum-free medium containing various concentrations of the Ethyl 8(Z)-eicosenoate-BSA complex or BSA control for a specified time course (e.g., 24 hours).

• Lipid Extraction: After treatment, wash cells with ice-cold phosphate-buffered saline (PBS) and extract total lipids using a modified Folch method with a 2:1 chloroform:methanol solvent system.

• Analysis:

  • Lipid Profile: Analyze the lipid extract using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to quantify changes in triglyceride, phospholipid, and free fatty acid levels.

  • Gene Expression: Isolate total RNA from a separate set of treated cells, synthesize cDNA, and perform quantitative real-time PCR (qPCR) to measure the expression of genes involved in lipid metabolism (e.g., PPARA, SREBF1, FASN, CPT1A).

References

• 1. researchgate.net [researchgate.net]
• 2. Uptake and metabolism of eicosa-8, 11, 14-trienoic acid in normal hepatocytes and HTC cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Uptake and metabolism of exogenous eicosa-8,11,14-trienoic acid in minimal deviation hepatoma 7288 C cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Discovery and Isolation of Novel Eicosenoid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Expanding World of Eicosanoids

Eicosanoids are a superfamily of potent lipid signaling molecules derived from the oxidation of 20-carbon polyunsaturated fatty acids, most notably arachidonic acid (AA).[1] For decades, the field was dominated by the "classical" eicosanoids—prostaglandins, thromboxanes, and leukotrienes—primarily generated through the cyclooxygenase (COX) and lipoxygenase (LOX) enzymatic pathways.[2] These molecules are well-established as key mediators of inflammation, immunity, pain, fever, and cardiovascular homeostasis.[1][3]

However, recent advancements in analytical technologies, particularly high-sensitivity mass spectrometry, have unveiled a vast and ever-expanding landscape of "novel" eicosenoid derivatives.[4] These newly identified molecules, such as isoprostanes, resolvins, protectins, and maresins, are generated through both enzymatic and non-enzymatic free radical-catalyzed pathways.[3][5] This guide provides an in-depth technical overview of the core methodologies and signaling pathways central to the discovery, isolation, and characterization of these novel eicosenoid derivatives.

Biosynthetic and Signaling Pathways of Eicosenoids

Eicosanoid biosynthesis is initiated by the release of arachidonic acid from the cell membrane's phospholipid bilayer by phospholipase A2 (PLA2).[2] From there, AA is metabolized by one of three major enzymatic pathways or by non-enzymatic free-radical catalysis.

Classical Eicosanoid Biosynthesis

The classical pathways involve the COX and LOX enzymes, leading to the production of proinflammatory and homeostatic mediators.

Classical eicosanoid synthesis pathways.

Novel Eicosanoid Biosynthesis: The Isoprostane Pathway

Isoprostanes are a prime example of novel eicosanoids. They are prostaglandin-like compounds formed in vivo from the non-enzymatic, free radical-catalyzed peroxidation of arachidonic acid.[6] The discovery of isoprostanes provided a reliable method for assessing oxidative stress in vivo.[6]

Formation and action of F2-Isoprostanes.

Experimental Protocols for Eicosenoid Discovery and Isolation

The discovery and quantification of novel eicosenoids rely on a meticulous experimental workflow, combining robust sample preparation with highly sensitive analytical techniques.

Experimental Workflow Overview

The general workflow involves sample collection and stabilization, extraction of lipids, chromatographic separation, and detection by mass spectrometry.

General workflow for eicosenoid analysis.

Detailed Protocol: Eicosenoid Extraction from Human Plasma

This protocol is a composite of established methods for the solid-phase extraction (SPE) of eicosenoids from plasma.[1]

Materials:

• Human plasma (collected with an anticoagulant like EDTA)

• Internal standards (deuterated eicosanoid mixture)

• Methanol (MeOH)

• Water (H₂O)

• Acetic Acid

• Phosphate Buffered Saline (PBS)

• Strata-X reversed-phase SPE columns (or equivalent)

• Vacuum manifold

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Sample Preparation:

  • Thaw frozen plasma samples on ice.

  • To 1 mL of plasma, add 100 µL of the internal standard solution.

  • Dilute the sample with PBS as required.

• Column Conditioning:

  • Wash the Strata-X SPE column with 3 mL of MeOH.

  • Equilibrate the column with 3 mL of H₂O.

• Sample Loading:

  • Load the prepared plasma sample onto the conditioned SPE column.

  • Apply a gentle vacuum to achieve a flow rate of approximately 0.5-1 mL/minute.

• Washing:

  • Wash the column with 3 mL of 10% MeOH in H₂O to remove impurities.

• Elution:

  • Elute the eicosanoids from the column with 1 mL of MeOH.

  • Collect the eluate in a clean collection tube.

• Drying and Reconstitution:

  • Dry the eluate under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in 50-100 µL of the initial mobile phase for LC-MS/MS analysis (e.g., water/acetonitrile/acetic acid (60:40:0.02; v/v/v)).[1]

UPLC-MS/MS Analysis

Ultra-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) is the gold standard for eicosanoid analysis due to its high sensitivity, selectivity, and ability to separate structurally similar isomers.[4][7]

Typical UPLC-MS/MS Parameters:

• UPLC System: Waters ACQUITY UPLC or equivalent.

• Column: Acquity UPLC BEH C18 column (e.g., 2.1 × 100 mm, 1.7 µm).[1]

• Mobile Phase A: Water/acetonitrile/acetic acid (e.g., 70:30:0.02; v/v/v).[4]

• Mobile Phase B: Acetonitrile/isopropyl alcohol (e.g., 50:50, v/v).[4]

• Gradient Elution: A typical gradient runs from a low percentage of Mobile Phase B to a high percentage over several minutes to separate the eicosanoids based on their polarity.

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Agilent 6490, SCIEX QTRAP).

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

Data Presentation: Quantitative Analysis of Eicosenoids

The output of a targeted UPLC-MS/MS analysis is a set of quantitative data for a predefined list of eicosanoids. This data is typically presented in tables, allowing for comparison across different experimental conditions or patient cohorts.

MRM Transitions for Eicosanoid Analysis

The foundation of a targeted MS method is the selection of specific precursor and product ion transitions (MRM transitions) for each analyte and internal standard.

Table 1: Representative MRM Transitions for Selected Eicosanoids

Eicosanoid	Precursor Ion (m/z)	Product Ion (m/z)
Prostaglandin E₂ (PGE₂)	351.2	271.2
Prostaglandin D₂ (PGD₂)	351.2	271.2
Thromboxane B₂ (TXB₂)	369.2	169.1
Leukotriene B₄ (LTB₄)	335.2	195.1
5-HETE	319.2	115.1
12-HETE	319.2	179.1
15-HETE	319.2	219.1
8-iso-PGF₂α	353.2	193.1
Arachidonic Acid (AA)	303.2	259.2
PGE₂-d₄ (Internal Std)	355.2	275.2

Note: This is an abbreviated list. Comprehensive methods can monitor over 180 eicosanoids in a single run.[1]

Quantitative Eicosanoid Profiling in Human Plasma

The following table presents example data on the concentration of various eicosanoids and other fatty acyls quantified in a pooled human plasma sample, demonstrating the typical output of a lipidomics study.

Table 2: Concentration of Selected Fatty Acyls in Human Plasma Standard Reference Material (SRM)

Lipid Species	Concentration (nmol/ml)
Fatty Acids
Oleic acid (18:1)	95.8
Palmitic acid (16:0)	52.7
Stearic acid (18:0)	28.1
Linoleic acid (18:2)	17.5
Arachidonic acid (20:4)	7.9
Eicosanoids
5-HETE	0.015
12-HETE	0.011
9-HODE	0.010
13-HODE	0.018
15d PGD₂	0.0003

Data adapted from Quehenberger et al., J Lipid Res. 2010.[8]

Conclusion and Future Directions

The field of eicosanoid research has been revolutionized by the discovery of novel derivatives and the development of powerful analytical platforms for their detection and quantification. This technical guide provides a foundational understanding of the key signaling pathways and experimental methodologies that are essential for researchers in this dynamic area. The ability to comprehensively profile the "eicosanome" in various biological samples is opening new avenues for understanding the roles of these potent lipid mediators in health and disease. Future research will likely focus on elucidating the specific biological functions of newly discovered eicosanoids, identifying novel therapeutic targets within these pathways, and developing validated eicosanoid signatures as biomarkers for a range of pathological conditions, including inflammatory diseases, cardiovascular disorders, and cancer.[9]

References

• 1. Quantification of eicosanoids and their metabolites in biological matrices: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An Integrated Model of Eicosanoid Metabolism and Signaling Based on Lipidomics Flux Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciex.com [sciex.com]
• 4. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. diposit.ub.edu [diposit.ub.edu]
• 6. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phenotyping drug polypharmacology via eicosanoid profiling of blood - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lipidomics reveals a remarkable diversity of lipids in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Characterization of Ethyl 8(Z)-eicosenoate Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of Ethyl 8(Z)-eicosenoate and its isomers. Due to the limited availability of direct experimental data for this specific compound, this guide leverages established principles and data from closely related long-chain fatty acid esters to present predicted and extrapolated characteristics. It is intended to serve as a valuable resource for researchers involved in the synthesis, analysis, and biological evaluation of fatty acid-based molecules.

Physicochemical Properties and Predicted Spectral Data

Table 1: Predicted Physicochemical and Spectroscopic Data for Ethyl 8-eicosenoate Isomers

Property	Ethyl 8(Z)-eicosenoate (Predicted)	Ethyl 8(E)-eicosenoate (Predicted)	Notes
Molecular Formula	C₂₂H₄₂O₂	C₂₂H₄₂O₂	Identical for all isomers.
Molecular Weight	338.57 g/mol	338.57 g/mol	Identical for all isomers.
¹H NMR (CDCl₃, ppm)	δ 5.34 (m, 2H, -CH=CH-) , 4.12 (q, 2H, -OCH₂CH₃), 2.28 (t, 2H, -CH₂COO-), 2.01 (m, 4H, -CH₂-CH=CH-CH₂-), 1.63 (p, 2H, -CH₂CH₂COO-), 1.25-1.35 (m, 22H, -(CH₂)₁₁-), 1.25 (t, 3H, -OCH₂CH₃), 0.88 (t, 3H, -CH₂CH₃)	δ 5.36 (m, 2H, -CH=CH-) , 4.12 (q, 2H, -OCH₂CH₃), 2.28 (t, 2H, -CH₂COO-), 1.97 (m, 4H, -CH₂-CH=CH-CH₂-), 1.63 (p, 2H, -CH₂CH₂COO-), 1.25-1.35 (m, 22H, -(CH₂)₁₁-), 1.25 (t, 3H, -OCH₂CH₃), 0.88 (t, 3H, -CH₂CH₃)	Olefinic protons of the (E)-isomer are expected to be slightly downfield. Allylic protons of the (E)-isomer are expected to be slightly upfield compared to the (Z)-isomer.
¹³C NMR (CDCl₃, ppm)	δ 130.0, 129.8 (-CH=CH-) , 173.9 (-COO-), 60.1 (-OCH₂-), 34.4 (-CH₂COO-), 31.9, 29.7, 29.5, 29.3, 29.2, 29.1, 27.2, 25.0, 22.7, 14.3, 14.1	δ 130.5, 130.3 (-CH=CH-) , 173.9 (-COO-), 60.1 (-OCH₂-), 34.4 (-CH₂COO-), 32.6, 31.9, 29.7, 29.5, 29.3, 29.2, 29.1, 25.0, 22.7, 14.3, 14.1	Olefinic carbons of the (E)-isomer are typically slightly downfield. Allylic carbons of the (E)-isomer are at a higher field (more shielded) compared to the (Z)-isomer.
EI-MS (m/z)	338 [M]⁺ , 293 [M-OC₂H₅]⁺, 264 [M-C₂H₅OH-C₂H₅]⁺, 88 (McLafferty), 74, 55	338 [M]⁺ , 293 [M-OC₂H₅]⁺, 264 [M-C₂H₅OH-C₂H₅]⁺, 88 (McLafferty), 74, 55	The mass spectra of geometric isomers are often very similar. Differentiation of positional isomers requires specific derivatization or advanced MS techniques.

Experimental Protocols

Synthesis of Ethyl 8(Z)-eicosenoate

A plausible synthetic route for Ethyl 8(Z)-eicosenoate is the Wittig reaction, which is a reliable method for forming carbon-carbon double bonds with good stereochemical control.[1][2][3][4][5][6][7][8] This would be followed by a standard esterification.

Protocol: Synthesis via Wittig Reaction and Esterification

• Preparation of the Phosphonium (B103445) Salt:

  • React 1-bromoheptane (B155011) with triphenylphosphine (B44618) in a suitable solvent like toluene (B28343) under reflux to yield heptyltriphenylphosphonium bromide.

• Ylide Formation:

  • Treat the phosphonium salt with a strong base such as n-butyllithium or sodium hydride in an anhydrous aprotic solvent (e.g., THF) at low temperature (-78 °C to 0 °C) to generate the corresponding ylide.

• Wittig Reaction:

  • To the ylide solution, add ethyl 11-oxoundecanoate dropwise at low temperature.

  • Allow the reaction mixture to warm to room temperature and stir for several hours. The use of a non-stabilized ylide generally favors the formation of the (Z)-isomer.

• Work-up and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with a nonpolar solvent like hexane (B92381) or diethyl ether.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel using a gradient of ethyl acetate (B1210297) in hexane to afford pure Ethyl 8(Z)-eicosenoate.

• Esterification (Alternative from 8(Z)-eicosenoic acid):

  • If starting from 8(Z)-eicosenoic acid, dissolve the acid in an excess of absolute ethanol.

  • Add a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

  • Reflux the mixture for several hours.

  • After cooling, neutralize the acid catalyst with a weak base (e.g., sodium bicarbonate solution).

  • Extract the ethyl ester with an organic solvent, wash with water and brine, dry, and concentrate to yield the final product.[9][10][11][12][13]

Synthetic pathways to Ethyl 8(Z)-eicosenoate.

Analytical Characterization

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation (Derivatization to FAMEs for comparison):

  • For analysis of the corresponding fatty acid, transesterification to fatty acid methyl esters (FAMEs) is a common practice.[14][15] Dissolve approximately 10 mg of the lipid sample in 1 mL of toluene.

  • Add 2 mL of 1% sulfuric acid in methanol.

  • Heat the mixture at 50°C for 2 hours.

  • After cooling, add 5 mL of 5% sodium chloride solution and 2 mL of hexane.

  • Vortex and centrifuge. The upper hexane layer containing the FAMEs is collected for GC-MS analysis.

• GC-MS Analysis:

  • Gas Chromatograph: Agilent 7890B GC system or equivalent.

  • Column: A highly polar capillary column, such as a DB-FastFAME (e.g., 60 m x 0.25 mm, 0.25 µm) or a similar cyanopropyl-based column, is recommended for the separation of geometric and positional isomers.[14][16]

  • Oven Program: Start at 100°C, hold for 4 minutes, ramp to 240°C at 3°C/min, and hold for 15 minutes.

  • Injector: Splitless mode at 250°C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 550.

Protocol: High-Performance Liquid Chromatography (HPLC) for Isomer Separation

For the separation of positional and geometric isomers, silver ion HPLC (Ag⁺-HPLC) is a powerful technique.[8]

• Sample Preparation:

  • Dissolve the ethyl eicosenoate isomer mixture in the mobile phase.

• HPLC Analysis:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: A silver ion-impregnated column (e.g., ChromSpher 5 Lipids).

  • Mobile Phase: A non-polar mobile phase such as hexane with a small percentage of a more polar solvent like acetonitrile. The separation is based on the differential interaction of the double bonds with the silver ions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 205 nm or an Evaporative Light Scattering Detector (ELSD).

Biological Activity and Signaling Pathways

Unsaturated fatty acids and their esters are known to be biologically active molecules. One of the key signaling pathways they modulate is through the G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[17][18][19][20][21] GPR120 is expressed in various tissues, including adipose tissue and macrophages, and plays a crucial role in metabolism and inflammation.

Table 2: Potential Biological Activities of Ethyl 8(Z)-eicosenoate Isomers

Biological Target	Potential Effect of (Z)-Isomer	Potential Effect of (E)-Isomer	Experimental Assay
GPR120 Activation	Agonist, leading to anti-inflammatory and insulin-sensitizing effects.	Potentially a weaker agonist or an antagonist.	Calcium mobilization assay in GPR120-expressing cells; β-arrestin recruitment assay.
Macrophage Polarization	May promote a shift towards the anti-inflammatory M2 phenotype.	Effects are likely to be less pronounced or different from the (Z)-isomer.	Flow cytometry analysis of M1/M2 markers (e.g., CD86, CD206) in treated macrophages.
Adipocyte Differentiation	Could influence adipogenesis and lipid metabolism.	Unknown, but potentially different from the (Z)-isomer.	Oil Red O staining of differentiating preadipocytes.

GPR120 Signaling Pathway

Activation of GPR120 by long-chain unsaturated fatty acids can initiate a signaling cascade that leads to the attenuation of inflammatory responses, for instance, by inhibiting the NF-κB pathway.

Proposed GPR120 signaling pathway for Ethyl 8(Z)-eicosenoate.

Conclusion

The characterization of Ethyl 8(Z)-eicosenoate and its isomers requires a multi-faceted approach combining organic synthesis, advanced analytical separation techniques, and detailed spectroscopic analysis. While direct experimental data is limited, this guide provides a robust framework based on the well-understood chemistry and biology of analogous long-chain fatty acid esters. The predicted data and detailed protocols herein should serve as a valuable starting point for researchers aiming to synthesize, identify, and evaluate the biological significance of these molecules. Further experimental validation is necessary to confirm the presented hypotheses and to fully elucidate the unique properties and potential therapeutic applications of Ethyl 8-eicosenoate isomers.

References

• 1. Sensing unsaturated fatty acids: insights from GPR120 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gas chromatographic analysis of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. Wittig reaction - Wikipedia [en.wikipedia.org]
• 6. Wittig Reaction [organic-chemistry.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. The Wittig Reaction: Examples and Mechanism - Chemistry Steps [chemistrysteps.com]
• 9. Identification and Quantitation of Fatty Acid Double Bond Positional Isomers: A Shotgun Lipidomics Approach Using Charge-Switch Derivatization [agris.fao.org]
• 10. internationaloliveoil.org [internationaloliveoil.org]
• 11. researchgate.net [researchgate.net]
• 12. Targeting GPR120 and other fatty acid sensing GPCRs ameliorates insulin resistance and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The lipid sensor GPR120 promotes brown fat activation and FGF21 release from adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Central activation of the fatty acid sensor GPR120 suppresses microglia reactivity and alleviates sickness- and anxiety-like behaviors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. 8,11,14-Eicosatrienoic acid, (Z,Z,Z)- [webbook.nist.gov]
• 16. 8-eicosenoic acid [chemicalbook.com]
• 17. Identification and Quantitation of Fatty Acid Double Bond Positional Isomers: A Shotgun Lipidomics Approach Using Charge-Switch Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Determination of double bond positions in unsaturated fatty acids by pre-column derivatization with dimethyl and dipyridyl disulfide followed by LC-SWATH-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. caymanchem.com [caymanchem.com]
• 21. gcms.cz [gcms.cz]

Spectral Properties of Ethyl 8(Z)-eicosenoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectral properties of Ethyl 8(Z)-eicosenoate, a monounsaturated long-chain fatty acid ethyl ester. Due to the limited availability of public spectral data for this specific compound, this guide presents predicted Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) characteristics based on established principles and data from structurally similar molecules. It also outlines detailed experimental protocols for acquiring and analyzing such data.

Predicted Spectral Data

The following tables summarize the predicted ¹H NMR, ¹³C NMR, and key Mass Spectrometry fragmentation data for Ethyl 8(Z)-eicosenoate. These predictions are derived from typical values observed for other long-chain saturated and unsaturated fatty acid ethyl esters.

Table 1: Predicted ¹H NMR Spectral Data for Ethyl 8(Z)-eicosenoate in CDCl₃

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~5.34	m	2H	-CH =CH - (Vinyl protons)
4.12	q	2H	-O-CH₂ -CH₃ (Ethyl ester)
2.28	t	2H	-CH₂ -C(=O)O- (α-Methylene)
~2.01	m	4H	-CH₂ -CH=CH-CH₂ - (Allylic protons)
1.63	p	2H	-CH₂ -CH₂-C(=O)O- (β-Methylene)
1.25-1.35	br s	22H	-(CH₂ )₁₁- (Methylene chain)
1.25	t	3H	-O-CH₂-CH₃ (Ethyl ester)
0.88	t	3H	-CH₂-CH₃ (Terminal methyl)

Table 2: Predicted ¹³C NMR Spectral Data for Ethyl 8(Z)-eicosenoate in CDCl₃

Chemical Shift (ppm)	Assignment
~173.9	C =O (Ester carbonyl)
~129.9	-C H=C H- (Olefinic carbons)
60.1	-O-C H₂-CH₃ (Ethyl ester)
~34.4	-C H₂-C(=O)O- (α-Methylene)
~29.1-29.7	-(C H₂)n- (Methylene chain)
~27.2	-C H₂-CH= (Allylic carbons)
~25.0	-C H₂-CH₂-C(=O)O- (β-Methylene)
~22.7	-C H₂-CH₃ (Penultimate methylene)
14.3	-O-CH₂-C H₃ (Ethyl ester)
14.1	-CH₂-C H₃ (Terminal methyl)

Table 3: Predicted Key Mass Spectrometry (Electron Ionization - EI) Fragments for Ethyl 8(Z)-eicosenoate

m/z	Proposed Fragment
338	[M]⁺ (Molecular Ion)
293	[M - OCH₂CH₃]⁺
88	[CH₃CH₂OC(=O)H₂]⁺ (McLafferty rearrangement)
74	[C₃H₆O₂]⁺
55	[C₄H₇]⁺
41	[C₃H₅]⁺

Experimental Protocols

The following are detailed methodologies for the spectral analysis of long-chain fatty acid ethyl esters like Ethyl 8(Z)-eicosenoate.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and identify Ethyl 8(Z)-eicosenoate and determine its fragmentation pattern.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

GC Conditions:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5MS, or equivalent), 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Injector Temperature: 250-280 °C.

• Injection Mode: Splitless or split (e.g., 20:1), depending on sample concentration.

• Oven Temperature Program:

  • Initial temperature: 100-150 °C, hold for 1-2 minutes.

  • Ramp: 5-10 °C/min to 280-300 °C.

  • Hold: 5-10 minutes at the final temperature.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Scan Range: m/z 40-550.

• Solvent Delay: 3-5 minutes to prevent filament damage from the solvent.

Sample Preparation:

• Dissolve a small amount of Ethyl 8(Z)-eicosenoate in a volatile organic solvent such as hexane (B92381) or ethyl acetate (B1210297) to a final concentration of approximately 10-100 µg/mL.

• Vortex the sample to ensure homogeneity.

• Transfer the solution to a GC vial for analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the chemical structure of Ethyl 8(Z)-eicosenoate by identifying the chemical environment of its protons (¹H) and carbon atoms (¹³C).

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher for better resolution).

¹H NMR Acquisition:

• Solvent: Deuterated chloroform (B151607) (CDCl₃) with 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard.

• Sample Concentration: 5-10 mg of the compound in 0.5-0.7 mL of solvent.

• Number of Scans: 16-32.

• Relaxation Delay: 1-2 seconds.

• Spectral Width: 0-12 ppm.

¹³C NMR Acquisition:

• Solvent: Deuterated chloroform (CDCl₃) with TMS.

• Sample Concentration: 20-50 mg of the compound in 0.5-0.7 mL of solvent.

• Number of Scans: 1024 or more, depending on concentration.

• Pulse Program: Proton-decoupled (e.g., zgpg30).

• Relaxation Delay: 2-5 seconds.

• Spectral Width: 0-200 ppm.

Sample Preparation:

• Accurately weigh the sample and dissolve it in the appropriate volume of deuterated solvent in an NMR tube.

• Cap the NMR tube and gently invert to mix until the sample is fully dissolved.

Visualizations

The following diagrams illustrate the general workflow for the spectral analysis of a fatty acid ethyl ester.

Caption: Workflow for Spectral Analysis of Ethyl 8(Z)-eicosenoate.

This guide provides a foundational understanding of the spectral characteristics of Ethyl 8(Z)-eicosenoate. The predicted data and outlined protocols serve as a valuable resource for researchers in the fields of lipidomics, natural product chemistry, and drug development, enabling them to design experiments and interpret spectral data for this and related compounds.

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Ethyl 8(Z)-eicosenoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of ethyl 8(Z)-eicosenoate from 8(Z)-eicosenoic acid via Fischer-Speier esterification. This method is a robust and widely used acid-catalyzed esterification suitable for long-chain fatty acids.

Introduction

Ethyl 8(Z)-eicosenoate is the ethyl ester of 8(Z)-eicosenoic acid, a C20 monounsaturated omega-12 fatty acid. The synthesis of this ethyl ester is often a crucial step in the preparation of standards for analytical purposes, in the development of drug delivery systems, or for studying the biological activities of fatty acid derivatives. The Fischer-Speier esterification is an equilibrium-controlled reaction where a carboxylic acid reacts with an alcohol in the presence of a strong acid catalyst. To achieve a high yield of the ester, the equilibrium is typically shifted towards the product side by using a large excess of the alcohol and/or by removing the water formed during the reaction.

Physicochemical Properties

A summary of the key physicochemical properties of the starting material and the final product is provided in the table below.

Property	8(Z)-Eicosenoic Acid	Ethyl 8(Z)-eicosenoate
Synonyms	cis-8-Eicosenoic Acid, (8Z)-Icosenoic acid	Ethyl (Z)-icos-8-enoate
CAS Number	76261-96-6[1]	Not available
Molecular Formula	C₂₀H₃₈O₂[1]	C₂₂H₄₂O₂
Molecular Weight	310.5 g/mol [1]	338.6 g/mol
Appearance	Crystalline solid[1]	Colorless to pale yellow liquid
Boiling Point	~426.3 °C (Predicted)[2]	Not available
Solubility	Soluble in DMF, DMSO, and ethanol[1]	Soluble in organic solvents (e.g., ethanol (B145695), diethyl ether, chloroform)

Reaction Scheme

The overall reaction for the synthesis of ethyl 8(Z)-eicosenoate is as follows:

Experimental Protocol

This protocol is based on established Fischer esterification procedures for long-chain unsaturated fatty acids.

Materials and Reagents

• 8(Z)-Eicosenoic acid (≥98% purity)

• Absolute ethanol (200 proof, anhydrous)

• Concentrated sulfuric acid (98%)

• Diethyl ether (anhydrous)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel (for column chromatography, 70-230 mesh)

• Hexane (B92381) (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle with a magnetic stirrer and stir bar

• Separatory funnel (250 mL)

• Rotary evaporator

• Glass chromatography column

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• pH paper

Reaction Procedure

• Reactant Setup: In a 100 mL round-bottom flask, dissolve 8(Z)-eicosenoic acid (e.g., 3.11 g, 10 mmol) in absolute ethanol (e.g., 50 mL, a significant excess).

• Catalyst Addition: While stirring the solution, slowly add concentrated sulfuric acid (e.g., 0.5 mL) dropwise.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle. Maintain the reflux with continuous stirring for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Cooling: After the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature.

Work-up and Purification

• Solvent Removal: Remove the excess ethanol using a rotary evaporator.

• Extraction: Dissolve the residue in diethyl ether (e.g., 50 mL) and transfer the solution to a separatory funnel.

• Washing:

  • Wash the organic layer with deionized water (2 x 30 mL).

  • Carefully wash with a saturated sodium bicarbonate solution (2 x 30 mL) to neutralize the acidic catalyst. Check the pH of the aqueous layer to ensure it is neutral or slightly basic.

  • Wash the organic layer with brine (1 x 30 mL).

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Filtration and Concentration: Filter the solution to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude ethyl 8(Z)-eicosenoate.

• Column Chromatography (if necessary): If further purification is required, the crude product can be purified by silica gel column chromatography using a hexane/ethyl acetate gradient (e.g., starting with 100% hexane and gradually increasing the polarity with ethyl acetate).

Data Presentation

Reaction Parameters and Expected Results

Parameter	Value
Molar Ratio (Acid:Alcohol)	~1:85
Catalyst	Concentrated H₂SO₄
Reaction Temperature	Reflux (~78 °C)
Reaction Time	4-6 hours
Expected Yield	85-95%
Purity (after purification)	>98%

Characterization Data (Predicted based on analogs)

The following data is predicted for ethyl 8(Z)-eicosenoate based on the analysis of similar long-chain fatty acid ethyl esters like ethyl oleate (B1233923) and ethyl gadoleate.

Analysis	Expected Results
¹H NMR (CDCl₃, 400 MHz)	δ 5.34 (m, 2H, -CH=CH-), 4.12 (q, J=7.1 Hz, 2H, -OCH₂CH₃), 2.28 (t, J=7.5 Hz, 2H, -CH₂COO-), 2.01 (m, 4H, -CH₂CH=CHCH₂-), 1.62 (m, 2H, -CH₂CH₂COO-), 1.25 (m, 24H, -(CH₂)₁₂-), 1.25 (t, J=7.1 Hz, 3H, -OCH₂CH₃), 0.88 (t, J=6.8 Hz, 3H, -CH₂CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ 173.9, 130.0, 129.8, 60.1, 34.4, 31.9, 29.7, 29.6, 29.5, 29.3, 29.2, 29.1, 27.2, 25.0, 22.7, 14.3, 14.1
FT-IR (neat, cm⁻¹)	~3005 (C-H stretch, vinyl), 2925, 2854 (C-H stretch, alkyl), 1740 (C=O stretch, ester), 1175 (C-O stretch)
Mass Spectrometry (EI)	m/z (%): 338 [M]⁺, 293 [M-OCH₂CH₃]⁺, and other characteristic fragments. A prominent peak resulting from McLafferty rearrangement is also expected.

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of ethyl 8(Z)-eicosenoate.

Signaling Pathway (Reaction Mechanism)

Caption: Fischer-Speier esterification mechanism.

References

• 1. caymanchem.com [caymanchem.com]
• 2. EICOSENOIC ACID - Ataman Kimya [atamanchemicals.com]

Application Notes and Protocols for the Enzymatic Esterification of Eicosenoic Acids with Ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eicosenoic acids, a group of monounsaturated omega-9 or omega-11 fatty acids, and their ethyl esters are of significant interest in various fields, including nutrition, pharmaceuticals, and industrial applications. The enzymatic esterification of eicosenoic acids with ethanol (B145695) offers a green and highly specific alternative to traditional chemical synthesis, which often requires harsh conditions and can lead to unwanted side reactions. This document provides detailed application notes and protocols for the lipase-catalyzed esterification of eicosenoic acid with ethanol, focusing on the use of immobilized Candida antarctica lipase (B570770) B (Novozym® 435).

Lipases (triacylglycerol acylhydrolases, EC 3.1.1.3) are versatile enzymes that can catalyze the hydrolysis of fats and oils in aqueous environments and, conversely, synthesize esters in non-aqueous media.[1][2] The use of immobilized lipases, such as Novozym® 435, offers several advantages, including enhanced stability, ease of separation from the reaction mixture, and reusability, making the process more cost-effective and sustainable.[3][4]

Reaction Parameters and Optimization

The efficiency of the enzymatic esterification is influenced by several key parameters. The following tables summarize typical reaction conditions and their effects on the synthesis of fatty acid ethyl esters, derived from studies on analogous long-chain unsaturated fatty acids.

Table 1: Effect of Temperature on Esterification

Temperature (°C)	Conversion/Yield	Notes
30 - 40	Moderate	Lower reaction rate, but higher enzyme stability over prolonged periods.
40 - 60	High	Optimal range for many lipase-catalyzed esterifications, balancing reaction rate and enzyme stability.[5]
> 60	Decreasing	Potential for enzyme denaturation and reduced activity over time.[6]

Table 2: Effect of Substrate Molar Ratio (Ethanol:Eicosenoic Acid)

Molar Ratio	Conversion/Yield	Notes
1:1	Moderate	Stoichiometric ratio, can be limiting.
2:1 to 5:1	High	Excess ethanol can shift the equilibrium towards product formation.[3]
> 5:1	May Decrease	High concentrations of short-chain alcohols like ethanol can cause competitive inhibition or inactivation of the lipase.

Table 3: Effect of Enzyme Concentration (Novozym® 435)

Enzyme Loading (% w/w of substrates)	Conversion/Yield	Notes
1 - 5	Moderate to High	Increasing enzyme concentration generally increases the reaction rate.
5 - 10	High	Often cited as an optimal range for efficient conversion.[7]
> 10	High	Diminishing returns may be observed, increasing cost without a proportional increase in conversion rate.

Table 4: Effect of Reaction Time

Reaction Time (hours)	Conversion/Yield	Notes
1 - 6	Increasing	Rapid initial conversion.
6 - 24	Approaching Equilibrium	The reaction rate slows as substrates are consumed and the reaction approaches equilibrium.[5][8]
> 24	Plateau	Little to no further increase in conversion is typically observed.

Experimental Protocols

This section provides a detailed protocol for the enzymatic esterification of eicosenoic acid with ethanol in a solvent-free system.

Materials and Reagents

• Eicosenoic acid (e.g., cis-11-eicosenoic acid, gondoic acid)

• Ethanol (anhydrous, ≥99.5%)

• Immobilized Candida antarctica lipase B (Novozym® 435)

• Hexane (B92381) (for sample dilution and analysis)

• Internal standard for GC analysis (e.g., methyl heptadecanoate)

• Sodium sulfate (B86663) (anhydrous)

Equipment

• Magnetic stirrer with heating plate

• Reaction vessel (e.g., 50 mL screw-capped flask)

• Incubator shaker

• Centrifuge

• Gas chromatograph with a flame ionization detector (GC-FID)

• Capillary column suitable for fatty acid methyl/ethyl ester analysis (e.g., DB-23, HP-88)

Esterification Procedure

• Reactant Preparation: In a 50 mL screw-capped flask, add eicosenoic acid and ethanol. A typical starting point is a 1:3 molar ratio of eicosenoic acid to ethanol.

• Enzyme Addition: Add Novozym® 435 to the reaction mixture. A typical enzyme loading is 5% (w/w) of the total substrate mass.

• Reaction Incubation: Place the sealed flask in an incubator shaker set to the desired temperature (e.g., 50°C) and agitation speed (e.g., 200 rpm).

• Monitoring the Reaction: At regular intervals (e.g., 2, 4, 8, 12, and 24 hours), withdraw a small aliquot (e.g., 10 µL) of the reaction mixture.

• Sample Preparation for Analysis:

  • Dilute the aliquot in 1 mL of hexane.

  • Add an internal standard solution.

  • To stop the reaction in the sample, either briefly heat the sample or centrifuge to remove the enzyme.

  • Dry the hexane phase over a small amount of anhydrous sodium sulfate.

• Product Analysis: Analyze the sample by GC-FID to determine the concentration of ethyl eicosenoate and the remaining eicosenoic acid.

Analytical Method: Gas Chromatography (GC-FID)

• Column: DB-23 (60 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 min.

  • Ramp 1: 10°C/min to 200°C, hold for 5 min.

  • Ramp 2: 5°C/min to 240°C, hold for 10 min.

• Injector Temperature: 250°C

• Detector Temperature: 260°C

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injection Volume: 1 µL

• Quantification: Calculate the conversion of eicosenoic acid and the yield of ethyl eicosenoate based on the peak areas relative to the internal standard.

Conversion (%) = [(Initial moles of eicosenoic acid - Final moles of eicosenoic acid) / Initial moles of eicosenoic acid] x 100

Yield (%) = (Moles of ethyl eicosenoate produced / Initial moles of eicosenoic acid) x 100

Visualizations

Experimental Workflow

Caption: Experimental workflow for enzymatic esterification.

Lipase-Catalyzed Esterification Mechanism (Ping-Pong Bi-Bi)

The enzymatic esterification catalyzed by lipase generally follows a Ping-Pong Bi-Bi mechanism.[4]

Caption: Ping-Pong Bi-Bi mechanism for lipase catalysis.

Conclusion

The enzymatic esterification of eicosenoic acid with ethanol using immobilized lipases like Novozym® 435 presents a highly efficient and environmentally friendly method for the synthesis of ethyl eicosenoate. By carefully optimizing reaction parameters such as temperature, substrate molar ratio, and enzyme concentration, high conversion and yield can be achieved. The provided protocols and data serve as a valuable starting point for researchers and professionals in the development and scaling up of this biocatalytic process.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. A kinetic study on the Novozyme 435-catalyzed esterification of free fatty acids with octanol to produce octyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of DHA/EPA Ethyl Esters via Lipase-Catalyzed Acidolysis Using Novozym® 435: A Kinetic Study | MDPI [mdpi.com]
• 6. scilit.com [scilit.com]
• 7. researchgate.net [researchgate.net]
• 8. Optimization of esterification reactions of perillyl alcohol with different fatty acids catalyzed by Novozym® 435 lipase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Gas Chromatography-Mass Spectrometry of Ethyl 8(Z)-eicosenoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the qualitative and quantitative analysis of Ethyl 8(Z)-eicosenoate using Gas Chromatography-Mass Spectrometry (GC-MS). Ethyl 8(Z)-eicosenoate is a monounsaturated fatty acid ethyl ester (FAEE) of significant interest in various research fields, including lipidomics and biomarker discovery.

Introduction

Gas chromatography-mass spectrometry is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. For the analysis of fatty acids, derivatization to their corresponding ethyl esters is a common practice to increase their volatility and improve chromatographic resolution. This protocol outlines the sample preparation, GC-MS parameters, and data analysis for the specific determination of Ethyl 8(Z)-eicosenoate.

Experimental Protocols

A critical step in the analysis of fatty acids by GC-MS is the conversion of the polar carboxylic acid group into a less polar and more volatile ester group.

2.1. Sample Preparation: Esterification to Ethyl Esters

This protocol describes an acid-catalyzed esterification method.

• Reagents and Materials:

  • Sample containing 8(Z)-eicosenoic acid

  • Ethanol, anhydrous

  • Sulfuric acid, concentrated

  • Hexane (B92381), GC grade

  • Saturated sodium chloride solution

  • Anhydrous sodium sulfate (B86663)

  • Vortex mixer

  • Centrifuge

  • Heating block or water bath

• Procedure:

  • To a sample containing the fatty acid (e.g., extracted lipids from a biological matrix), add 2 mL of a 1% solution of sulfuric acid in anhydrous ethanol.

  • Cap the reaction vial tightly and vortex thoroughly.

  • Heat the mixture at 70°C for 2 hours to ensure complete esterification.

  • After cooling to room temperature, add 1 mL of hexane and 1 mL of saturated sodium chloride solution.

  • Vortex the mixture vigorously for 1 minute to extract the Ethyl 8(Z)-eicosenoate into the hexane layer.

  • Centrifuge at 2000 rpm for 5 minutes to achieve phase separation.

  • Carefully transfer the upper hexane layer to a clean vial.

  • Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

  • The sample is now ready for GC-MS analysis.

2.2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The following parameters are recommended for the analysis of Ethyl 8(Z)-eicosenoate. These may be optimized based on the specific instrument and column used.

• Instrumentation:

  • Gas chromatograph coupled with a mass spectrometer (e.g., Agilent GC-MS system).

  • Autosampler for automated injection.

• GC Parameters:

  • Column: A polar capillary column is recommended for the separation of fatty acid esters. A DB-Wax or HP-88 column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness) provides good resolution.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Inlet Temperature: 250°C.

  • Injection Volume: 1 µL.

  • Injection Mode: Splitless.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp: 10°C/min to 250°C.

    • Hold: 5 minutes at 250°C.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mass Scan Range: m/z 50-550.

  • Solvent Delay: 5 minutes (to prevent filament damage from the solvent).

Data Presentation

The following table summarizes the expected quantitative data for the GC-MS analysis of Ethyl 8(Z)-eicosenoate.

Parameter	Value
Molecular Formula	C₂₂H₄₂O₂
Molecular Weight	338.57 g/mol
Retention Time (RT)	Approximately 15-17 minutes (This is an estimated value and will vary depending on the specific GC column, temperature program, and instrument conditions).
Key Mass Fragments (m/z)	338 (M⁺) : Molecular ion. 293 : [M-OC₂H₅]⁺, loss of the ethoxy group. 88 : McLafferty rearrangement, characteristic for ethyl esters.[1] 55, 69, 83 : Alkyl chain fragments.

Visualization

4.1. Experimental Workflow for GC-MS Analysis

The following diagram illustrates the logical workflow for the GC-MS analysis of Ethyl 8(Z)-eicosenoate.

Caption: Workflow for the GC-MS analysis of Ethyl 8(Z)-eicosenoate.

4.2. Mass Spectral Fragmentation Pathway

The following diagram illustrates the primary fragmentation pathways for Ethyl 8(Z)-eicosenoate in an EI source.

Caption: Key fragmentation pathways of Ethyl 8(Z)-eicosenoate.

References

• 1. tdx.cat [tdx.cat]

Application Note: Analysis of Fatty Acid Ethyl Esters by Reversed-Phase HPLC

An increasing focus on the role of fatty acid ethyl esters (FAEEs) as biomarkers for alcohol consumption and their involvement in cellular processes necessitates robust and reliable analytical methods for their quantification. High-performance liquid chromatography (HPLC) has emerged as a powerful technique for the separation and analysis of FAEEs in various biological matrices. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals engaged in the analysis of FAEEs.

Introduction

Fatty acid ethyl esters are non-oxidative metabolites of ethanol (B145695), formed by the esterification of fatty acids with ethanol. Their presence and concentration in biological samples, such as meconium, blood, and tissues, can serve as a long-term indicator of alcohol exposure. This application note describes a validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of common FAEEs.

Principle

The method employs solid-phase extraction (SPE) for sample clean-up and concentration of FAEEs from the sample matrix. The extracted FAEEs are then separated on a C18 stationary phase with a mobile phase gradient of acetonitrile (B52724) and water. Detection is typically achieved using a UV detector at a low wavelength (around 205 nm) or, for higher sensitivity and specificity, a mass spectrometer (MS).

Materials and Reagents

• FAEE standards (e.g., ethyl oleate, ethyl palmitate, ethyl stearate)

• Internal Standard (IS), e.g., ethyl heptadecanoate

• HPLC-grade acetonitrile, methanol, hexane, and isopropanol

• Ultrapure water

• Solid-Phase Extraction (SPE) cartridges (e.g., aminopropyl-silica or C18)

• Glass vials and syringes

• Syringe filters (0.22 µm)

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline for the extraction of FAEEs from biological samples. Optimization may be required depending on the specific matrix.

• Sample Homogenization : Homogenize the tissue or fluid sample in a suitable buffer or solvent (e.g., methanol). For solid samples, mechanical homogenization may be necessary.

• Lipid Extraction : Perform a lipid extraction using a solvent system like hexane:isopropanol (3:2, v/v).

• SPE Cartridge Conditioning : Condition an aminopropyl-silica SPE cartridge by washing it sequentially with hexane.

• Sample Loading : Load the lipid extract onto the conditioned SPE cartridge.

• Elution : Elute the FAEEs and cholesteryl esters from the column using hexane.[1]

• Separation from Cholesteryl Esters (Optional) : If necessary, separate FAEEs from co-eluting cholesteryl esters using a C18 SPE cartridge. Elute the cholesteryl esters with a less polar solvent, then elute the FAEEs with a more polar solvent mixture like isopropanol-water.[1]

• Solvent Evaporation : Evaporate the eluate containing the FAEEs to dryness under a gentle stream of nitrogen.

• Reconstitution : Reconstitute the dried extract in a known volume of the initial mobile phase (e.g., 100 µL) for HPLC analysis.

Protocol 2: HPLC Analysis of Fatty Acid Ethyl Esters

This protocol outlines the conditions for the chromatographic separation of FAEEs.

• HPLC System : An HPLC system equipped with a pump, autosampler, column oven, and a UV or MS detector.

• Column : A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase : A gradient of acetonitrile and water is often employed. For example, a starting condition of 70% acetonitrile, ramping to 100% acetonitrile over 20 minutes.

• Flow Rate : A typical flow rate is 1.0 mL/min.

• Column Temperature : Maintain the column at a constant temperature, for example, 30 °C, to ensure reproducible retention times.

• Injection Volume : Inject 10-20 µL of the reconstituted sample.

• Detection :

  • UV Detection : Set the wavelength to 205 nm for detecting the ester functional group.

  • Mass Spectrometry (MS) : For LC-MS/MS analysis, use electrospray ionization (ESI) in positive ion mode. Monitor for the specific precursor and product ions of the target FAEEs.

Data Presentation: Performance Characteristics of FAEEs HPLC Methods

The following table summarizes the quantitative data from various validated HPLC methods for FAEE analysis, providing a comparison of their performance.

Analyte(s)	Matrix	HPLC Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity (R²)	Recovery (%)	Precision (RSD %)	Reference
9 FAEEs, EtG, EtS	Meconium	LC-MS/MS	15 - 50 ng/g	25 - 50 ng/g	>0.990	Not Reported	Not Reported	[2]
9 FAEEs, EtG, EtS	Meconium	GC-MS & LC-MS/MS	0.8 - 7.5 ng/g	5 - 25 ng/g	>0.99	89.1 - 109	3.5 - 9.7
Short-Chain Fatty Acids	Chicken Feces	HPLC-DAD	0.14 mg/mL	0.43 - 0.45 mg/mL	Not Reported	76.05 - 95.60	Not Reported	[3]
Short-Chain Fatty Acids	Human Feces	HPLC with derivatization	Not Reported	Not Reported	Not Reported	90 - 115	1.3 - 7.7	[4]

Mandatory Visualizations

References

• 1. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 2. Validation of a novel method to identify in utero ethanol exposure: simultaneous meconium extraction of fatty acid ethyl esters, ethyl glucuronide, and ethyl sulfate followed by LC-MS/MS quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Determination of Short-Chain Fatty Acids in Mouse Feces by High-Performance Liquid Chromatography Using 2-Nitrophenylhydrazine as a Labeling Reagent [jstage.jst.go.jp]

Application Notes & Protocols: Utilizing Ethyl 8(Z)-eicosenoate as an Internal Standard in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, accurate and precise quantification of lipid species is paramount for understanding biological processes, identifying biomarkers, and developing novel therapeutics. The use of internal standards is a critical component of a robust quantitative mass spectrometry workflow, correcting for variations in sample extraction, processing, and instrumental analysis.[1][2] This document outlines the theoretical application and protocols for using Ethyl 8(Z)-eicosenoate as an internal standard, particularly for the quantification of other fatty acid ethyl esters (FAEEs) and related lipid species.

Ethyl 8(Z)-eicosenoate, a monounsaturated C20:1 fatty acid ethyl ester, is not typically found in high abundance in most biological systems, making it a suitable candidate for an internal standard. Its structural similarity to endogenous long-chain fatty acid esters allows it to mimic their behavior during sample preparation and analysis, thereby providing reliable normalization.

Principle of Application:

The fundamental principle behind using an internal standard is to add a known quantity of a compound that is chemically and physically similar to the analyte(s) of interest to the sample at the earliest stage of preparation.[1] This standard co-elutes or is analyzed alongside the target lipids, and any loss or variation in signal intensity of the internal standard is assumed to be proportional to that of the analytes. The ratio of the analyte signal to the internal standard signal is then used for quantification, leading to more accurate and reproducible results.

Experimental Protocols

Materials and Reagents

• Internal Standard Stock Solution: Ethyl 8(Z)-eicosenoate (purity >98%) dissolved in ethanol (B145695) to a final concentration of 1 mg/mL.

• Working Internal Standard Solution: Dilute the stock solution in a suitable solvent (e.g., methanol (B129727) or isopropanol) to a concentration appropriate for spiking into samples (e.g., 10 µg/mL).

• Solvents: LC-MS grade methanol, chloroform (B151607), isopropanol, acetonitrile, and water.

• Extraction Buffers: As required by the chosen extraction method (e.g., Folch or Bligh-Dyer).

• Biological Samples: Plasma, serum, cells, or tissue homogenates.

Sample Preparation and Lipid Extraction (Bligh-Dyer Method)

• Sample Aliquoting: Thaw frozen biological samples on ice. Aliquot a precise volume (e.g., 50 µL of plasma or a specific number of cells) into a clean glass tube.

• Internal Standard Spiking: Add a known amount of the Ethyl 8(Z)-eicosenoate working solution to each sample. The amount should be chosen to yield a signal intensity within the linear range of the mass spectrometer and comparable to the expected analyte signals.

• Lipid Extraction:

  • Add 1 mL of a 1:2 (v/v) chloroform:methanol solution to the sample.

  • Vortex vigorously for 1 minute.

  • Add 0.25 mL of chloroform and vortex for 1 minute.

  • Add 0.25 mL of water and vortex for 1 minute.

  • Centrifuge at 2000 x g for 10 minutes to induce phase separation.

• Lipid Phase Collection: Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying and Reconstitution: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen. Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of a suitable solvent for LC-MS analysis (e.g., 9:1 methanol:chloroform or isopropanol).

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is suitable for separating fatty acid ethyl esters.

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

  • Gradient: A typical gradient would start at 30% B, increasing to 100% B over 15-20 minutes, holding for 5 minutes, and then re-equilibrating at 30% B.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is generally suitable for the detection of fatty acid ethyl esters as [M+H]+ or [M+Na]+ adducts.

  • MS/MS Analysis: Use Multiple Reaction Monitoring (MRM) for targeted quantification. The precursor ion for Ethyl 8(Z)-eicosenoate would be its [M+H]+ m/z, and a specific product ion would be monitored.

  • Example MRM Transitions:

    • Analyte (e.g., Ethyl Oleate): Precursor [M+H]+ → Product Ion

    • Internal Standard (Ethyl 8(Z)-eicosenoate): Precursor [M+H]+ → Product Ion

Data Presentation: Performance Characteristics (Theoretical Data)

The following tables present theoretical performance data for the validation of Ethyl 8(Z)-eicosenoate as an internal standard for the quantification of a representative fatty acid ethyl ester, Ethyl Oleate. This data is representative of what would be expected from a typical validation study.[3]

Table 1: Linearity and Range

Analyte	Calibration Range (ng/mL)	R²
Ethyl Oleate	1 - 1000	> 0.995

Table 2: Precision and Accuracy

Analyte	Spiked Conc. (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Ethyl Oleate	5	< 10%	< 15%	90-110%
50	< 8%	< 12%	92-108%
500	< 5%	< 10%	95-105%

Table 3: Recovery

Analyte	Low Conc. (5 ng/mL)	Medium Conc. (50 ng/mL)	High Conc. (500 ng/mL)
Extraction Recovery (%)	85 - 95%	88 - 98%	90 - 102%

Mandatory Visualizations

Experimental Workflow

Caption: General workflow for lipidomics analysis using an internal standard.

Fatty Acid Metabolism Pathway

The synthesis of fatty acid ethyl esters is closely linked to fatty acid metabolism, particularly in the presence of ethanol.[4][5] The following diagram illustrates a simplified overview of fatty acid synthesis.

Caption: Overview of fatty acid synthesis and the formation of FAEEs.

Conclusion

While not a commonly cited internal standard, Ethyl 8(Z)-eicosenoate possesses the necessary chemical properties to serve as a valuable tool for the quantitative analysis of fatty acid ethyl esters and other related lipids. Its non-endogenous nature and structural similarity to long-chain fatty acid esters make it a theoretically sound choice. As with any new internal standard, thorough validation of its performance characteristics within the specific analytical method and matrix is essential for ensuring data quality and reliability. The protocols and theoretical data presented here provide a framework for the implementation and validation of Ethyl 8(Z)-eicosenoate in a lipidomics workflow.

References

• 1. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of fatty acid ethyl esters in mammalian tissues after ethanol exposure: a systematic review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Formation of fatty acid ethyl esters during chronic ethanol treatment in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Ethyl 8(Z)-eicosenoate in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 8(Z)-eicosenoate is a fatty acid ethyl ester that may play a role in various physiological and pathological processes. Accurate quantification of this analyte in biological matrices such as plasma, serum, and tissue homogenates is crucial for understanding its pharmacokinetics, pharmacodynamics, and potential as a biomarker. This document provides detailed protocols for the sensitive and specific quantification of Ethyl 8(Z)-eicosenoate using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a widely accepted and robust analytical technique for the analysis of eicosanoids and other lipid mediators.[1][2][3][4] The methodologies described herein are intended to provide a comprehensive guide for researchers in academic and industrial settings.

Analytical Methodologies

The primary method for the quantification of fatty acid esters like Ethyl 8(Z)-eicosenoate is LC-MS/MS, which offers high sensitivity and selectivity.[2][3] Gas chromatography-mass spectrometry (GC-MS) can also be employed, though it often requires derivatization to increase the volatility of the analyte.[5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for quantifying eicosanoids and their derivatives in biological samples due to its high sensitivity, specificity, and throughput.[2][3] The use of a stable isotope-labeled internal standard is essential for accurate quantification, as it compensates for variations in sample extraction and matrix effects.[6]

Experimental Protocols

Protocol 1: Quantification of Ethyl 8(Z)-eicosenoate in Human Plasma using LC-MS/MS

This protocol details the steps for the extraction and quantification of Ethyl 8(Z)-eicosenoate from human plasma.

1. Materials and Reagents

• Ethyl 8(Z)-eicosenoate analytical standard

• Ethyl 8(Z)-eicosenoate-d5 (or other suitable stable isotope-labeled internal standard)

• HPLC-grade methanol (B129727), acetonitrile, isopropanol, and water

• Formic acid and acetic acid, LC-MS grade

• Human plasma (collected in EDTA tubes)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Nitrogen gas evaporator

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

2. Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of Ethyl 8(Z)-eicosenoate and the internal standard (IS) in methanol.

• Working Standard Solutions: Serially dilute the primary stock solutions with methanol to prepare a series of working standard solutions for constructing a calibration curve.

• Internal Standard Spiking Solution: Prepare a working solution of the internal standard at a fixed concentration (e.g., 100 ng/mL) in methanol.

3. Sample Preparation (Solid-Phase Extraction)

• Plasma Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To 500 µL of plasma, add 10 µL of the internal standard spiking solution. Vortex briefly.

• Protein Precipitation: Add 1 mL of ice-cold methanol to the plasma sample. Vortex for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 2 mL of methanol followed by 2 mL of water.[7]

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 10% methanol in water to remove polar impurities.[7]

• Elution: Elute the analyte and internal standard with 2 mL of methanol.[7]

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 63:37:0.02 v/v/v water:acetonitrile:formic acid).[7]

4. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid[7]

  • Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for column re-equilibration.[7]

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), negative or positive ion mode (to be optimized for Ethyl 8(Z)-eicosenoate).

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Specific precursor-to-product ion transitions for Ethyl 8(Z)-eicosenoate and its internal standard need to be determined by infusing the pure compounds into the mass spectrometer.

5. Data Analysis and Quantification

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the working standard solutions.

• Determine the concentration of Ethyl 8(Z)-eicosenoate in the plasma samples by interpolating their peak area ratios from the calibration curve.

Data Presentation

The following tables summarize typical quantitative data for the analysis of eicosanoids and fatty acid ethyl esters in biological samples. Note that the specific values for Ethyl 8(Z)-eicosenoate will need to be determined experimentally.

Table 1: LC-MS/MS Parameters for Eicosanoid Analysis (Representative)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Prostaglandin E2	351.2	271.2	25
15-HETE	319.2	179.1	22
Leukotriene B4	335.2	195.1	20
Ethyl 8(Z)-eicosenoate	To be determined	To be determined	To be determined
IS (d5-Ethyl 8(Z)-eicosenoate)	To be determined	To be determined	To be determined

Table 2: Method Validation Parameters for Eicosanoid Quantification (Representative)

Parameter	Typical Value
Limit of Quantification (LOQ)	0.2 - 5 ng/mL[3]
Linearity (r²)	> 0.99
Accuracy (% Bias)	± 15%
Precision (% RSD)	< 15%
Recovery	75 - 110%[7]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Ethyl 8(Z)-eicosenoate in biological samples.

Caption: General workflow for the quantification of Ethyl 8(Z)-eicosenoate.

Potential Signaling Context

While the specific signaling pathways involving Ethyl 8(Z)-eicosenoate are not well-defined, eicosanoids, in general, are known to be derived from the oxygenation of 20-carbon essential fatty acids and are involved in inflammatory signaling. The diagram below provides a simplified, hypothetical context for where a fatty acid ethyl ester might fit within broader lipid signaling.

Caption: Hypothetical signaling context for Ethyl 8(Z)-eicosenoate.

Conclusion

The LC-MS/MS method described provides a robust and sensitive approach for the quantification of Ethyl 8(Z)-eicosenoate in biological samples. Proper sample handling, the use of a stable isotope-labeled internal standard, and careful method validation are critical for obtaining accurate and reliable data. These application notes and protocols serve as a comprehensive guide for researchers and professionals in the field of drug development and biomedical research.

References

• 1. diposit.ub.edu [diposit.ub.edu]
• 2. Quantification of eicosanoids and their metabolites in biological matrices: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification and quantitation of fatty acid ethyl esters in biological specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. lipidmaps.org [lipidmaps.org]

Application Notes and Protocols: Monounsaturated Fatty Acid Esters in Cell Culture

Introduction

Monounsaturated fatty acids (MUFAs), such as oleic acid and palmitoleic acid, are fundamental lipids involved in a myriad of cellular processes.[1] In cell culture, their esterified forms are often utilized to enhance solubility and stability.[2][3] These compounds serve not only as energy sources and structural components of cell membranes but also as critical signaling molecules that regulate cell viability, proliferation, death, and differentiation.[4][5][6] The balance between saturated fatty acids (SFAs), MUFAs, and polyunsaturated fatty acids (PUFAs) is crucial for maintaining cellular homeostasis.[1] An excess of SFAs can lead to lipotoxicity, a condition mitigated by the presence of MUFAs.[1][7] These application notes provide an overview of the key roles of MUFA esters in cell culture and detailed protocols for their use.

Application Note 1: Modulation of Cell Viability and Programmed Cell Death

Monounsaturated fatty acid esters are potent regulators of cell survival and death pathways, including apoptosis and ferroptosis. Their effects are often context-dependent, varying with cell type, concentration, and the presence of other fatty acids.

Protective Effects against Lipotoxicity: Saturated fatty acids like palmitate can induce endoplasmic reticulum (ER) stress and mitochondrial dysfunction, leading to apoptosis (lipoapoptosis).[1][8] Co-treatment with MUFAs such as oleate (B1233923) or palmitoleate (B1233929) can completely prevent these cytotoxic effects.[1][7] In human umbilical vein endothelial cells and pancreatic β-cells, MUFAs were shown to rescue cells from palmitate-induced apoptosis, restoring cell viability.[1][7][8] This protective mechanism involves the activation of the metabolic regulator AMPK and the maintenance of mitochondrial integrity.[7][9]

Inhibition of Ferroptosis: Ferroptosis is an iron-dependent form of programmed cell death characterized by lipid peroxidation.[1] Cancer cells can be particularly susceptible to this pathway.[1] Studies have shown that MUFAs, specifically oleic acid (OA) and palmitoleic acid (POA), protect cancer cells from ferroptosis induced by agents like erastin (B1684096) and RSL3.[10][11] Oleic acid, in particular, exerts a strong protective effect by reducing lipid reactive oxygen species (ROS) production in a manner dependent on the enzyme Acyl-CoA Synthetase Long-Chain Family Member 3 (ACSL3).[10][11] This can contribute to radioresistance in tumors.[10]

Induction of Apoptosis in Cancer Cells: While often protective, MUFAs can also induce apoptosis in certain contexts. In differentiated HL-60 cells (a neutrophil-like model), oleic acid was reported to provoke the accumulation of neutral lipids and induce apoptosis in a concentration- and time-dependent manner, associated with the activation of caspases 3 and 9.[12]

Quantitative Data Summary: Effects on Cell Viability and Apoptosis

MUFA/Ester	Saturated Fatty Acid	Cell Line	Concentration	Observed Effect
Oleate & Palmitoleate	Palmitate (0.25 & 0.5 mM)	Human Umbilical Vein Endothelial Cells (HUVECs)	0.25 & 0.5 mM	Completely prevented palmitate-induced decrease in cell viability and increase in apoptosis.
Palmitoleic Acid	Palmitic Acid (0.5 mM)	Adult Rat Pancreatic Islets	0.25 or 0.5 mM	Inhibited the 5- to 9-fold increase in β-cell DNA fragmentation caused by palmitic acid.[8][9]
Oleic Acid	-	Differentiated HL-60 Cells	75 µM	Induced apoptosis and increased activity of caspase 3 and 9.[12]
Oleic Acid	-	SCD1-inhibited MCF-7 Breast Cancer Cells	100 µM	Rescued cells from apoptotic cell death induced by the SCD1 inhibitor.[13]
Oleic Acid & Palmitoleic Acid	-	Cancer Cells	Not specified	Protected cells from ferroptosis inducers (erastin, RSL3); Oleic acid showed a stronger effect.[10]

Application Note 2: Regulation of Cellular Signaling Pathways

MUFA esters are integral to cellular signaling, influencing pathways that control cell growth, proliferation, and metabolism.

Wnt Signaling Pathway: The oncogenic Wnt signaling pathway is critical for development and cancer.[1] For Wnt proteins to be secreted and activate the pathway, they must undergo palmitoylation—the attachment of the MUFA palmitoleic acid.[1] This modification is carried out by the enzyme Porcupine and is essential for the stabilization of β-catenin and the expression of Wnt target genes.[1]

PPARα Signaling: MUFAs released from lipid droplets can act as signaling molecules. They can directly bind to Perilipin 5 (PLIN5) and SIRT1, which in turn promotes the activity of the peroxisome proliferator-activated receptor α (PPARα).[1][14] This signaling cascade leads to increased cell growth and proliferation.[1][14]

PI3K/Akt Signaling: Lipids are key intermediates in the PI3K signaling pathway, such as phosphatidylinositols (PIP2 and PIP3).[1] The fatty acid composition of these lipids, influenced by MUFA availability, can modulate signal transduction.[1] In hypoxic pulmonary artery smooth muscle cells, inhibition of fatty acid synthase (FASN), which reduces palmitate levels, activates the PI3K/Akt signaling pathway.[15]

Caption: Wnt protein palmitoylation by palmitoleic acid is required for secretion.

Application Note 3: Influence on Cell Differentiation

MUFA esters can significantly influence the differentiation trajectory of progenitor cells, particularly towards adipogenic lineages.

In a study using bovine skeletal muscle satellite cells (BSCs), treatment with palmitoleic acid (POA) was shown to promote differentiation towards adipocytes.[16] This was evidenced by an increase in lipid droplet formation and a significant upregulation of key adipogenic transcription factors, including PPARγ, C/EBPα, and C/EBPβ.[16] Conversely, the expression of myogenic regulatory factors such as MYOD and MyoG was significantly downregulated, suggesting an inhibition of muscle fiber development.[16]

Quantitative Data Summary: Effects on Cell Differentiation

MUFA/Ester	Cell Line	Concentration	Key Outcomes
Palmitoleic Acid (POA)	Bovine Skeletal Muscle Satellite Cells (BSCs)	50 µM, 100 µM, 200 µM	Promoted differentiation into adipocytes; significantly increased TAG concentration; upregulated adipogenic transcription factors (PPARγ, C/EBPα, C/EBPβ); downregulated myogenic factors (MYOD, MyoG).[16]
Oleic Acid	Muscle Cells	100 µM	Down-regulated myogenin gene expression.[16]

Experimental Protocols

Protocol 1: Preparation of MUFA Ester Stock Solutions for Cell Culture

Fatty acids and their esters have poor solubility in aqueous culture media and require a carrier, typically fatty-acid-free bovine serum albumin (BSA), for effective delivery to cells.[][18][19] This protocol is adapted from established methods.[18][20][21]

Materials:

• Monounsaturated fatty acid ester (e.g., Oleic Acid, Palmitoleic Acid ethyl ester)

• Ethanol (B145695) (≥99.8%)

• Fatty-acid-free BSA

• Serum-free cell culture medium (e.g., DMEM)

• Sterile conical tubes

• Water bath sonicator

• Sterile 0.22 µm filter

Procedure:

• Prepare BSA Solution: Prepare a 10% (w/v) fatty-acid-free BSA solution in serum-free culture medium. Warm to 37°C and filter sterilize.

• Prepare MUFA Ester Stock: Dissolve the MUFA ester in ethanol to create a high-concentration primary stock (e.g., 100-900 mM). For example, to make a 100 mM Oleic Acid stock, dissolve the appropriate amount in ethanol.[20][21]

• Complexation with BSA: a. Determine the final desired concentration of MUFA ester and BSA in your experiment. A molar ratio of MUFA:BSA between 2:1 and 5:1 is common.[18][21] b. Slowly add the ethanolic MUFA ester stock solution to the pre-warmed 10% BSA solution while gently vortexing or swirling. Critical: Add the ester dropwise to prevent precipitation. c. For oleic acid, a milky solution may form.[20] Sonicate the mixture on ice or in a cool water bath until the solution is uniform.[20] d. Incubate the MUFA-BSA complex at 37°C for at least 30-60 minutes, shaking gently, to ensure complete binding.[18][21]

• Final Dilution & Storage: The resulting solution is a concentrated stock of the MUFA-BSA complex. This can be diluted to the final working concentration in your complete cell culture medium. Store aliquots of the stock complex at -20°C.[21]

Caption: General experimental workflow for MUFA ester studies in cell culture.

Protocol 2: General Protocol for Cell Treatment and Viability Assessment (MTT Assay)

This protocol outlines a typical experiment to assess the effect of a MUFA ester on cell viability.

Materials:

• Cells of interest plated in a 96-well plate

• Complete culture medium

• MUFA-BSA complex stock (from Protocol 1)

• Control BSA solution (prepared identically but without MUFA ester)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• DMSO or Solubilization Buffer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that ensures they are in the exponential growth phase (e.g., 80-90% confluency) at the time of treatment.[18]

• Treatment: a. Aspirate the old medium. b. Add fresh culture medium containing the desired final concentrations of the MUFA-BSA complex. c. Include appropriate controls: untreated cells, cells treated with the BSA-vehicle control, and cells treated with a positive control for cytotoxicity if available. d. Incubate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Assay: a. After incubation, add 10 µL of MTT stock solution to each well. b. Incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals. c. Carefully aspirate the medium from the wells. d. Add 100 µL of DMSO to each well to dissolve the formazan crystals. e. Incubate for 10-15 minutes at room temperature with gentle shaking.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the untreated control.

Protocol 3: Lipid Extraction and Analysis

To confirm cellular uptake and incorporation into different lipid classes, a lipid extraction can be performed. This protocol is based on a modified Bligh-Dyer method.[18]

Materials:

• Treated cells from a 6-well plate

• Ice-cold PBS

• Chloroform:Methanol mixture (2:1 v/v)

• 0.9% NaCl solution

• Glass tubes and Pasteur pipettes

• Nitrogen gas stream for drying

Procedure:

• Stop Uptake: Aspirate the treatment medium and wash cells three times with ice-cold PBS to remove unbound fatty acids.[18]

• Cell Lysis and Lipid Solubilization: Add 1 mL of the 2:1 chloroform:methanol mixture directly to the well to lyse the cells. Scrape the cells and collect the lysate into a glass tube.[18]

• Phase Separation: Add 0.25 mL (0.25 volumes) of 0.9% NaCl solution to the lysate. Vortex vigorously and centrifuge at low speed (e.g., 1000 x g) for 5 minutes to separate the aqueous and organic phases.[18]

• Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.[18]

• Drying: Evaporate the solvent under a gentle stream of nitrogen gas.[18] The dried lipid extract can be stored at -80°C and later analyzed by methods such as gas chromatography-mass spectrometry (GC-MS) after transesterification to fatty acid methyl esters (FAMEs).[18][22][23]

Caption: MUFAs protect against SFA-induced lipotoxicity and apoptosis.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Frontiers | The Studies in Constructing Yeast Cell Factories for the Production of Fatty Acid Alkyl Esters [frontiersin.org]
• 3. scbt.com [scbt.com]
• 4. Monounsaturated Fatty Acids: Key Regulators of Cell Viability and Intracellular Signaling in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 棕榈酸在细胞培养中的应用 [sigmaaldrich.com]
• 6. 油酸在细胞培养中的应用 [sigmaaldrich.com]
• 7. Monounsaturated fatty acids protect against palmitate-induced lipoapoptosis in human umbilical vein endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. diabetesjournals.org [diabetesjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. Monounsaturated fatty acids promote cancer radioresistance by inhibiting ferroptosis through ACSL3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. researchgate.net [researchgate.net]
• 15. Roles of Lipid Metabolism in Pulmonary Hypertension: Friend or Foe? [mdpi.com]
• 16. Effect of palmitoleic acid on the differentiation of bovine skeletal muscle satellite cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]
• 21. academic.oup.com [academic.oup.com]
• 22. Video: Preparation of Fatty Acid Methyl Esters (FAMEs) from Bacterial Biomass - Experiment [jove.com]
• 23. Occurrence and biological activity of palmitoleic acid isomers in phagocytic cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ethyl 8(Z)-eicosenoate in Enzymatic Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Ethyl 8(Z)-eicosenoate as a substrate in various enzymatic assays. This document includes detailed protocols, data presentation tables for expected results, and visualizations of relevant biological pathways and experimental workflows. Ethyl 8(Z)-eicosenoate, a monounsaturated C20 fatty acid ethyl ester, serves as a valuable tool for studying the activity of several enzyme classes, including esterases, lipases, and potentially enzymes involved in eicosanoid signaling pathways.

Introduction

Ethyl 8(Z)-eicosenoate is an ethyl ester of 8(Z)-eicosenoic acid. Its structure makes it a suitable substrate for enzymes that catalyze the hydrolysis of ester bonds, such as carboxylesterases and lipases. The resulting product, 8(Z)-eicosenoic acid, is a 20-carbon monounsaturated fatty acid that can be a substrate for enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), which are central to the production of eicosanoids. Eicosanoids are potent signaling molecules that regulate a wide array of physiological and pathological processes, including inflammation, immunity, and cardiovascular function.[1] Therefore, Ethyl 8(Z)-eicosenoate can be used to assess the activity of hydrolytic enzymes and as a pro-substrate to investigate the downstream metabolism of its corresponding fatty acid.

Application 1: Substrate for Lipase (B570770) and Esterase Activity Assays

Ethyl 8(Z)-eicosenoate can be effectively used to measure the activity of lipases (E.C. 3.1.1.3) and carboxylesterases (E.C. 3.1.1.1). The enzymatic hydrolysis of the ester bond releases 8(Z)-eicosenoic acid and ethanol (B145695). The rate of this reaction can be monitored using various methods, including pH-stat titration and colorimetric assays.

Protocol 1: Lipase/Esterase Activity Assay using pH-Stat Titration

This method measures the release of the fatty acid by monitoring the change in pH. A pH-stat autotitrator maintains a constant pH by adding a titrant (e.g., NaOH), and the rate of titrant addition is proportional to the enzyme activity.[2]

Materials:

• Ethyl 8(Z)-eicosenoate

• Purified lipase or esterase

• Triton X-100 or other suitable emulsifying agent

• Reaction Buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• Standardized NaOH solution (e.g., 0.01 M)

• pH-stat autotitrator

• Thermostated reaction vessel

Procedure:

• Substrate Emulsion Preparation:

  • Prepare a stock solution of Ethyl 8(Z)-eicosenoate in ethanol or isopropanol.

  • Prepare an aqueous solution of 1% (w/v) Triton X-100 in the reaction buffer.

  • Add the substrate stock solution dropwise to the emulsifier solution while stirring vigorously to form a stable emulsion. Prepare a range of substrate concentrations.[2]

• Assay Setup:

  • Add a defined volume of the substrate emulsion to the thermostated reaction vessel and allow it to equilibrate to the desired temperature (e.g., 37°C).

  • Set the pH-stat to maintain the desired pH (e.g., pH 8.0).

• Enzyme Reaction:

  • Initiate the reaction by adding a known amount of the purified lipase or esterase to the reaction vessel.

  • The pH-stat will automatically titrate the released fatty acid with the NaOH solution to maintain the set pH.

• Data Analysis:

  • Record the volume of NaOH added over time.

  • The initial reaction velocity (v₀) is determined from the initial linear rate of NaOH consumption.

  • Enzyme activity is calculated based on the rate of NaOH addition.[2]

Quantitative Data (Illustrative)

The following table presents illustrative kinetic parameters for lipase-catalyzed hydrolysis of long-chain fatty acid ethyl esters. Note that specific values for Ethyl 8(Z)-eicosenoate may vary depending on the enzyme source and assay conditions.

Enzyme Source	Substrate	Km (mM)	Vmax (µmol/min/mg)	Reference
Candida rugosa Lipase	Ethyl Oleate	5.2	125.6	Adapted from[3]
Porcine Pancreatic Lipase	Ethyl Linoleate	3.8	98.2	Fictional Data
Human Carboxylesterase 1	Ethyl 8(Z)-eicosenoate	To be determined	To be determined

Experimental Workflow for Lipase/Esterase Assay

References

• 1. Signalling pathways controlling fatty acid desaturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for NMR Spectroscopy in the Structural Elucidation of Eicosenoate Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eicosenoate esters, a class of lipids derived from C20 fatty acids, play significant roles in various biological processes and are key targets in drug development and nutritional science. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled, non-destructive analytical technique for the precise structural determination of these molecules. It provides detailed insights into their isomeric forms, including the position and geometry (cis/trans) of double bonds, which are crucial for their biological function. This document provides detailed application notes and experimental protocols for the structural elucidation of eicosenoate esters using one-dimensional (1D) and two-dimensional (2D) NMR techniques.

Key Applications of NMR in Eicosenoate Ester Analysis:

• Unambiguous identification of positional and geometric isomers: NMR can differentiate between various isomers of eicosenoate esters, which is often challenging with mass spectrometry alone.

• Determination of double bond configuration (cis/trans): The coupling constants between olefinic protons in ¹H NMR spectra provide definitive information about the geometry of the double bonds.

• Complete structural assignment: Through a combination of 1D and 2D NMR experiments, every proton and carbon atom in the molecule can be assigned.

• Quantitative analysis: Quantitative NMR (qNMR) allows for the determination of the concentration and purity of eicosenoate esters in various samples.[1][2]

Experimental Protocols

Sample Preparation

A standardized and meticulous sample preparation is critical for acquiring high-quality NMR data.

Materials:

• Eicosenoate ester sample (5-10 mg)

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• Internal standard for qNMR (e.g., Tetramethylsilane (TMS) or other certified reference material)

• NMR tubes (5 mm diameter)

• Vortex mixer

• Pipettes

Protocol:

• Accurately weigh 5-10 mg of the eicosenoate ester sample into a clean, dry vial.

• Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃). Chloroform-d is a common choice for lipids due to its excellent dissolving power.

• For quantitative analysis, add a precise amount of an internal standard.

• Thoroughly mix the sample by vortexing until it is completely dissolved.

• Transfer the solution to a 5 mm NMR tube.

• Ensure the sample height in the tube is sufficient for the NMR spectrometer's detector (typically around 4-5 cm).

1D NMR Spectroscopy: ¹H and ¹³C NMR

1D NMR spectra provide fundamental structural information. The ¹H NMR spectrum reveals the different types of protons and their connectivity, while the ¹³C NMR spectrum shows the various carbon environments.

¹H NMR Protocol:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is typically used.

• Number of Scans (NS): 16 to 64 scans are generally sufficient for good signal-to-noise ratio, depending on the sample concentration.

• Relaxation Delay (D1): A relaxation delay of 1-2 seconds is usually adequate for qualitative analysis. For quantitative analysis, a longer delay (5-7 times the longest T1 relaxation time) is necessary to ensure complete relaxation of all protons.

• Spectral Width (SW): A spectral width of 12-16 ppm is appropriate to cover the entire proton chemical shift range.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

¹³C NMR Protocol:

• Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments) is used to obtain a spectrum with singlets for each carbon.

• Number of Scans (NS): Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required.

• Relaxation Delay (D1): A relaxation delay of 2-5 seconds is common.

• Spectral Width (SW): A spectral width of 200-250 ppm is necessary to encompass the full range of carbon chemical shifts.

• Data Processing: Similar to ¹H NMR, apply Fourier transformation, phase correction, and baseline correction.

2D NMR Spectroscopy: COSY, HSQC, and HMBC

2D NMR experiments are essential for the complete and unambiguous assignment of all proton and carbon signals, especially in complex molecules like eicosenoate esters.

COSY (Correlation Spectroscopy) Protocol:

• Purpose: To identify protons that are coupled to each other (typically through 2-3 bonds).

• Pulse Program: A standard COSY pulse sequence (e.g., 'cosygpqf' on Bruker instruments).

• Parameters: Typically run with 256-512 increments in the indirect dimension (F1) and 8-16 scans per increment.

HSQC (Heteronuclear Single Quantum Coherence) Protocol:

• Purpose: To identify direct one-bond correlations between protons and their attached carbons.

• Pulse Program: A standard HSQC pulse sequence with sensitivity enhancement and multiplicity editing (e.g., 'hsqcedetgpsisp2.3' on Bruker instruments). This allows for the differentiation of CH and CH₃ groups (positive phase) from CH₂ groups (negative phase).

• Parameters: Typically run with 256-512 increments in the F1 dimension and 4-8 scans per increment.

HMBC (Heteronuclear Multiple Bond Correlation) Protocol:

• Purpose: To identify long-range correlations between protons and carbons over two to three bonds (and sometimes four). This is crucial for connecting different spin systems and identifying quaternary carbons.

• Pulse Program: A standard HMBC pulse sequence (e.g., 'hmbcgplpndqf' on Bruker instruments).

• Parameters: Typically run with 256-512 increments in the F1 dimension and 8-16 scans per increment. The long-range coupling delay should be optimized for the expected J-couplings (e.g., 6-8 Hz).

Data Presentation: Quantitative NMR Data

The following tables summarize the characteristic ¹H and ¹³C NMR chemical shifts for representative eicosenoate esters. Chemical shifts (δ) are reported in parts per million (ppm) relative to TMS (δ = 0.00 ppm). Coupling constants (J) are given in Hertz (Hz).

Table 1: ¹H NMR Data for Methyl cis-11-Eicosenoate in CDCl₃

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-11, H-12 (Olefinic)	5.34	m	-
O-CH₃	3.67	s	-
H-2	2.30	t	7.5
H-10, H-13 (Allylic)	2.01	m	-
H-3	1.63	p	7.5
CH₂ chain	1.28	br s	-
Terminal CH₃	0.88	t	7.0

Table 2: ¹³C NMR Data for Methyl cis-11-Eicosenoate in CDCl₃

Carbon	Chemical Shift (δ, ppm)
C=O	174.3
C-11, C-12 (Olefinic)	129.9
O-CH₃	51.4
C-2	34.1
C-3	24.9
C-10, C-13 (Allylic)	27.2
CH₂ chain	29.1 - 29.7
Terminal CH₃	14.1

Table 3: ¹H NMR Data for Methyl cis-8,11,14-Eicosatrienoate in CDCl₃

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Olefinic	5.35-5.45	m	-
O-CH₃	3.67	s	-
Bis-allylic	2.81	m	-
H-2	2.30	t	7.5
Allylic	2.05	m	-
H-3	1.63	p	7.5
CH₂ chain	1.28-1.37	m	-
Terminal CH₃	0.89	t	7.1

Table 4: ¹³C NMR Data for Methyl cis-8,11,14-Eicosatrienoate in CDCl₃

Carbon	Chemical Shift (δ, ppm)
C=O	174.2
Olefinic	127.8 - 130.3
O-CH₃	51.4
C-2	34.1
Bis-allylic	25.6
Allylic	27.2
C-3	24.9
CH₂ chain	29.1 - 29.6
Terminal CH₃	14.1

Note: The specific chemical shifts and coupling constants can vary slightly depending on the solvent, concentration, and temperature.

Mandatory Visualizations

Experimental Workflow for NMR-based Structural Elucidation

Caption: Experimental workflow for the structural elucidation of eicosenoate esters using NMR spectroscopy.

Logical Relationship in 2D NMR Spectral Interpretation

Caption: Logical workflow for interpreting 2D NMR spectra to determine molecular structure.

References

• 1. A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditiselegans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl cis-11-eicosenoate, 99% 5 g | Contact Us | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 8(Z)-eicosenoate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of Ethyl 8(Z)-eicosenoate. The information is presented in a user-friendly question-and-answer format to directly address potential challenges during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Ethyl 8(Z)-eicosenoate?

A1: The most prevalent and effective method for synthesizing Ethyl 8(Z)-eicosenoate is the Wittig reaction. This reaction involves the coupling of an aldehyde with a phosphonium (B103445) ylide to form an alkene with a high degree of control over the double bond's position and stereochemistry.[1][2][3][4] For this specific synthesis, the reaction would involve a stabilized ylide to achieve the desired (Z)-selectivity.

Q2: What are the starting materials for the Wittig synthesis of Ethyl 8(Z)-eicosenoate?

A2: To synthesize Ethyl 8(Z)-eicosenoate via the Wittig reaction, you would typically start with:

• An aldehyde: Dodecanal (B139956) (lauraldehyde)

• A phosphonium ylide precursor (Wittig salt): (7-(ethoxycarbonyl)heptyl)triphenylphosphonium bromide. This salt is prepared from the corresponding alkyl halide (ethyl 8-bromooctanoate) and triphenylphosphine (B44618).

Q3: How can I maximize the yield of the (Z)-isomer?

A3: Maximizing the (Z)-isomer yield is a critical aspect of this synthesis. Key strategies include:

• Use of unstabilized or semi-stabilized ylides: These ylides favor the kinetic product, which is the (Z)-alkene.[5][6]

• Salt-free conditions: The presence of lithium salts can lead to equilibration of intermediates, reducing the (Z)-selectivity. Using bases like sodium hydride (NaH) or sodium methoxide (B1231860) (NaOMe) instead of organolithium bases is recommended.[5][6]

• Low reaction temperatures: Running the reaction at low temperatures (e.g., -78 °C) helps to favor the kinetic pathway, thus increasing (Z)-selectivity.[5]

• Polar aprotic solvents: Solvents like tetrahydrofuran (B95107) (THF) or dimethylformamide (DMF) are commonly used and can influence the stereochemical outcome.[3]

Q4: What are the potential side products in this synthesis?

A4: The primary side product of the Wittig reaction is triphenylphosphine oxide. Other potential impurities can include the (E)-isomer of the product, unreacted starting materials, and byproducts from the ylide generation step. In some cases, self-condensation of the aldehyde or side reactions involving the ester functionality might occur, although this is less common with the Wittig reaction's functional group tolerance.[2][3]

Q5: How can I purify the final product, Ethyl 8(Z)-eicosenoate?

A5: Purification is typically achieved through column chromatography on silica (B1680970) gel. A non-polar mobile phase, such as a mixture of hexane (B92381) and ethyl acetate (B1210297), is used to separate the desired ester from the more polar triphenylphosphine oxide and other impurities.[1] Additionally, solid-phase extraction (SPE) using an aminopropyl-silica column can be an effective method for purifying fatty acid ethyl esters.[7]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no product yield	1. Incomplete ylide formation.	- Ensure the use of a sufficiently strong, anhydrous base and dry solvent. - Verify the quality of the phosphonium salt.
2. Deactivated aldehyde.	- Use freshly distilled or purified aldehyde to avoid impurities from oxidation or polymerization.[2]
3. Steric hindrance.	- While less of an issue with aldehydes, ensure the reaction is stirred efficiently and run for an adequate duration.
Low (Z)-selectivity (high (E)-isomer content)	1. Presence of lithium salts.	- Switch to a lithium-free base for ylide generation (e.g., NaH, NaHMDS, KHMDS).[5][6]
2. Reaction temperature too high.	- Perform the reaction at low temperatures (e.g., -78 °C) to favor the kinetic (Z)-product.[5]
3. Inappropriate solvent.	- Use polar aprotic solvents like THF. For some systems, performing the reaction in DMF with iodide salts can enhance Z-selectivity.[3]
Difficulty in removing triphenylphosphine oxide	1. Co-elution during chromatography.	- Optimize the solvent system for column chromatography; a less polar system may improve separation. - Precipitation of triphenylphosphine oxide from a non-polar solvent (e.g., diethyl ether or hexane) before chromatography can be effective.
Presence of unexpected byproducts	1. Side reactions of the starting materials.	- Analyze byproducts by NMR and MS to identify their structure and deduce the side reaction pathway. This can help in optimizing reaction conditions to minimize their formation.
2. Contaminated reagents or solvents.	- Ensure all reagents and solvents are pure and anhydrous.

Experimental Protocols

Synthesis of (7-(ethoxycarbonyl)heptyl)triphenylphosphonium bromide (Wittig Salt)

A solution of ethyl 8-bromooctanoate (1.0 eq) and triphenylphosphine (1.1 eq) in anhydrous toluene (B28343) is refluxed for 24 hours under an inert atmosphere. The reaction mixture is then cooled to room temperature, and the resulting white precipitate is collected by filtration, washed with cold diethyl ether, and dried under vacuum to yield the phosphonium salt.

Wittig Reaction for Ethyl 8(Z)-eicosenoate Synthesis (Lithium-Free)

Materials:

• (7-(ethoxycarbonyl)heptyl)triphenylphosphonium bromide (1.1 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq)

• Anhydrous tetrahydrofuran (THF)

• Dodecanal (1.0 eq)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Methodology:

• To a stirred suspension of the phosphonium salt in anhydrous THF at 0 °C under an inert atmosphere, add sodium hydride portion-wise.

• Allow the mixture to warm to room temperature and stir for 1 hour. The formation of the deep red ylide indicates a successful reaction.

• Cool the reaction mixture to -78 °C.

• Add a solution of dodecanal in anhydrous THF dropwise over 15 minutes.

• Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure Ethyl 8(Z)-eicosenoate.

Visualizations

Caption: Workflow for the synthesis of Ethyl 8(Z)-eicosenoate.

Caption: Troubleshooting logic for Ethyl 8(Z)-eicosenoate synthesis.

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Wittig reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. Wittig Reaction [organic-chemistry.org]
• 7. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Fatty Acid Ethyl Ester (FAEE) Isomer Resolution in Gas Chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the resolution of fatty acid ethyl ester (FAEE) isomers in gas chromatography (GC).

Frequently Asked Questions (FAQs)

Q1: Why is it challenging to separate FAEE isomers by GC?

A1: FAEE isomers, particularly cis/trans and positional isomers, often have very similar boiling points and polarities. This makes their separation by conventional GC methods difficult, frequently resulting in co-elution. To achieve adequate resolution, highly selective capillary columns and optimized GC conditions are necessary. The polar carboxyl group of free fatty acids must be neutralized through derivatization to enable separation based on subtle differences in their structures, such as the degree and position of unsaturation and the configuration of double bonds (cis vs. trans).

Q2: What is the most critical factor for improving the resolution of FAEE isomers?

A2: The selection of the appropriate GC column is the most critical factor. For the separation of FAEE isomers, especially cis and trans isomers, highly polar cyanopropyl siloxane stationary phases are recommended.[1][2] Columns with a high percentage of cyanopropyl content, such as those with biscyanopropyl polysiloxane, provide the necessary selectivity to resolve these closely eluting compounds.[1][3]

Q3: Should I use a split or splitless injection for my FAEE analysis?

A3: The choice between split and splitless injection depends on the concentration of your analytes.

• Split injection is suitable for high-concentration samples where only a portion of the sample needs to be introduced into the column to avoid overloading. This technique provides sharp, narrow peaks.[4][5][6][7][8]

• Splitless injection is ideal for trace analysis where the entire sample needs to be transferred to the column to achieve the required sensitivity.[4][5][6][7][8] However, it can lead to broader peaks, especially for volatile compounds, if not optimized correctly.[5]

Q4: Which carrier gas is best for separating FAEE isomers?

A4: The choice of carrier gas can impact resolution and analysis time.

• Hydrogen often provides the best resolution in the shortest amount of time.[9]

• Helium is a good alternative and is widely used.[10]

• Nitrogen can also be used, but it may result in longer analysis times. It's important to note that maintaining the same linear velocity when changing carrier gases is crucial to keep the elution pattern consistent.[9]

Q5: Can I use the same methods for Fatty Acid Methyl Esters (FAMEs) to analyze FAEEs?

A5: Yes, the analytical principles and methods for FAMEs are highly applicable to FAEEs. Both are fatty acid esters with similar chromatographic behaviors. Therefore, established methods for FAME analysis, including column selection and temperature programming, can be readily adapted for FAEEs.[11][12][13]

Troubleshooting Guide

This guide addresses common issues encountered during the GC analysis of FAEE isomers.

Problem 1: Poor Resolution or Co-elution of Isomers

Symptoms:

• Peaks for different isomers are not baseline separated.

• A single broad peak is observed where multiple isomers are expected.

Possible Causes & Solutions:

Cause	Solution
Inappropriate GC Column	Use a highly polar capillary column with a cyanopropyl stationary phase (e.g., SP-2560, CP-Sil 88, HP-88).[1][2] For complex mixtures, a longer column (e.g., 100m) may be necessary to increase the number of theoretical plates and improve separation.[2]
Suboptimal Oven Temperature Program	Optimize the temperature program. A slower ramp rate can improve the separation of closely eluting peaks. For cis/trans isomers, an isothermal analysis at a specific temperature might provide better resolution than a temperature gradient.[9]
Incorrect Carrier Gas Flow Rate	Optimize the carrier gas flow rate (linear velocity) for your column dimensions and carrier gas type to achieve the best efficiency.
Column Overload	If using splitless injection for a concentrated sample, switch to a split injection or dilute the sample.[5][8]

Problem 2: Peak Tailing

Symptoms:

• Asymmetrical peaks with a "tail" extending to the right.

Possible Causes & Solutions:

Cause	Solution
Active Sites in the System	Deactivate the inlet liner or use a liner with glass wool. Trim the first few centimeters of the column to remove any active sites that may have developed at the inlet.[14][15][16]
Column Contamination	Bake out the column at a temperature close to its upper limit to remove contaminants. If the contamination is severe, the column may need to be replaced.[14]
Incomplete Derivatization	Ensure the derivatization of fatty acids to FAEEs is complete. Residual free fatty acids can interact with the column and cause peak tailing. Review and optimize your derivatization protocol.[17][18]

Problem 3: Peak Splitting or Fronting

Symptoms:

• Peaks appear as doublets or have a sloping front.

Possible Causes & Solutions:

Cause	Solution
Improper Injection Technique	Ensure a fast and consistent injection. For manual injections, this can be a significant source of variability. An autosampler is recommended for better reproducibility.
Inlet Issues	Check for a blocked or contaminated inlet liner. Ensure the column is installed correctly in the inlet.[14][15] A void at the head of the column can also cause peak splitting.[19]
Solvent-Analyte Mismatch	The solvent used to dissolve the sample should be compatible with the stationary phase. Injecting a non-polar solvent onto a highly polar column can sometimes cause peak distortion.[15]

Experimental Protocols

Protocol 1: Derivatization of Fatty Acids to Fatty Acid Ethyl Esters (FAEEs)

This protocol is adapted from standard acid-catalyzed esterification methods.

• Sample Preparation: Weigh 1-25 mg of the lipid sample into a screw-capped glass tube.

• Reagent Addition: Add 2 mL of 2% sulfuric acid in anhydrous ethanol.

• Reaction: Tightly cap the tube and heat at 70-80°C for 1-2 hours in a heating block or water bath.

• Extraction: Cool the tube to room temperature. Add 1 mL of hexane (B92381) and 1 mL of water.

• Phase Separation: Vortex the tube vigorously for 1 minute and then centrifuge at a low speed to separate the layers.

• Sample Collection: Carefully transfer the upper hexane layer containing the FAEEs to a clean GC vial for analysis.

Protocol 2: High-Resolution GC-FID Analysis of FAEE Isomers

This protocol is designed for the separation of cis/trans and positional FAEE isomers.

Parameter	Setting
GC System	Agilent 6890 or equivalent with FID
Column	SP-2560 (100 m x 0.25 mm ID, 0.20 µm film thickness) or equivalent highly polar cyanopropyl column[1][20]
Carrier Gas	Hydrogen or Helium[9][10]
Flow Rate	1.0 - 1.5 mL/min (constant flow mode)[20]
Inlet Temperature	250°C
Injection Mode	Split (e.g., 100:1) for standard mixtures and concentrated samples[20] or Splitless for trace analysis[4]
Injection Volume	1 µL
Oven Program	Isothermal at 180°C for complex cis/trans isomer separations, or a slow temperature ramp (e.g., 1-2°C/min) for broader range analyses.[9]
Detector	FID at 260°C

Quantitative Data Summary

The resolution (Rs) of critical FAEE isomer pairs is highly dependent on the GC column and operating conditions. The following table provides representative resolution values for FAME isomers on a highly polar cyanopropyl column, which can be used as a benchmark for optimizing FAEE separations. A resolution value of 1.5 indicates baseline separation.

Isomer Pair	Resolution (Rs)	Column Type
C18:1 Δ9t / C18:1 Δ9c	2.3	SP-2560 (100m)[9]
C18:1 Δ11t / C18:1 Δ9c	1.8	SP-2560 (100m)[9]
C18:1 Δ9t / C18:1 Δ11t	0.9	SP-2560 (100m)[9]

Note: Data is for FAMEs, but similar resolution is expected for FAEEs under optimized conditions.

Visualizations

Experimental Workflow for FAEE Analysis

Caption: Workflow for the analysis of fatty acid ethyl esters by GC.

Troubleshooting Logic for Poor Resolution

Caption: Troubleshooting decision tree for poor resolution of FAEE isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. chem-agilent.com [chem-agilent.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. gcms.cz [gcms.cz]
• 5. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]
• 8. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. mdpi.com [mdpi.com]
• 11. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters. | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. 4-1 Distorted peak shapes | Technical Information | GL Sciences [glsciences.com]
• 15. elementlabsolutions.com [elementlabsolutions.com]
• 16. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. acdlabs.com [acdlabs.com]
• 20. academic.oup.com [academic.oup.com]

Technical Support Center: Minimizing Degradation of Ethyl 8(Z)-eicosenoate During Storage

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing the degradation of Ethyl 8(Z)-eicosenoate during storage. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Ethyl 8(Z)-eicosenoate?

A1: Ethyl 8(Z)-eicosenoate, as a long-chain monounsaturated fatty acid ester, is primarily susceptible to two main degradation pathways:

• Oxidation: This is the most significant degradation pathway. The double bond at the 8th carbon is a reactive site for oxidation, which can be initiated by factors such as exposure to oxygen, light, and heat. This process can lead to the formation of hydroperoxides, aldehydes, ketones, and other secondary oxidation products, which can alter the purity and biological activity of the compound.

• Hydrolysis: The ester linkage in Ethyl 8(Z)-eicosenoate can be hydrolyzed to form 8(Z)-eicosenoic acid and ethanol. This reaction is typically catalyzed by the presence of water and can be accelerated by acidic or basic conditions.

Q2: What are the ideal storage conditions for Ethyl 8(Z)-eicosenoate?

A2: To minimize degradation, Ethyl 8(Z)-eicosenoate should be stored under the following conditions:

• Temperature: Store at or below -20°C for long-term storage. For short-term storage, refrigeration at 2-8°C is acceptable, but for periods longer than a few weeks, freezing is recommended.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize exposure to oxygen.

• Light: Protect from light by using amber vials or by storing the container in a dark place.

• Moisture: Ensure the storage container is tightly sealed to prevent the ingress of moisture, which can lead to hydrolysis.

Q3: What types of antioxidants can be used to stabilize Ethyl 8(Z)-eicosenoate?

A3: Synthetic phenolic antioxidants are commonly used to stabilize unsaturated fatty acid esters. The most effective choices include:

• Butylated Hydroxytoluene (BHT)

• Butylated Hydroxyanisole (BHA)

• tert-Butylhydroquinone (TBHQ)

• Alpha-tocopherol (a form of Vitamin E)

These antioxidants work by donating a hydrogen atom to quench free radicals, thereby inhibiting the initiation and propagation of the oxidation chain reaction. The choice of antioxidant may depend on the specific application and regulatory considerations.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Change in color (e.g., yellowing) or odor of the sample.	Oxidation of the double bond.	- Ensure the sample is stored under an inert atmosphere (argon or nitrogen).- Protect the sample from light by using amber vials.- Consider adding an antioxidant such as BHT or BHA at a low concentration (e.g., 0.01-0.1%).
Appearance of a precipitate or cloudiness in the sample upon warming to room temperature.	Hydrolysis of the ester to the free fatty acid, which may have lower solubility.	- Ensure the storage container is tightly sealed to prevent moisture ingress.- Use anhydrous solvents if preparing solutions.- If hydrolysis is suspected, the sample may need to be repurified.
Inconsistent results in biological assays.	Degradation of the compound leading to reduced purity and the presence of interfering byproducts.	- Re-evaluate storage conditions to ensure they are optimal.- Perform analytical purity testing (e.g., by GC-FID) before use.- Prepare fresh solutions for each experiment from a properly stored stock.
Broad or tailing peaks during GC analysis.	- Adsorption of the analyte to active sites in the GC system.- Sample degradation in the injector port.	- Use a deactivated inlet liner and a column suitable for fatty acid ester analysis (e.g., a wax or a low-bleed nonpolar column).- Optimize the injector temperature to ensure efficient volatilization without causing thermal degradation.

Data Presentation

Table 1: Recommended Storage Conditions for Ethyl 8(Z)-eicosenoate

Parameter	Recommended Condition	Rationale
Temperature	-20°C or below (long-term)2-8°C (short-term)	Reduces the rate of chemical reactions, including oxidation and hydrolysis.
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes exposure to oxygen, a key initiator of oxidation.
Light	Protected from light (Amber vial/darkness)	Prevents photo-oxidation.
Moisture	Tightly sealed container	Prevents hydrolysis of the ester linkage.

Table 2: Comparative Effectiveness of Antioxidants on the Stability of a Representative Monounsaturated Fatty Acid Ethyl Ester (Ethyl Oleate) as Determined by the Rancimat Method *

Antioxidant	Concentration (ppm)	Induction Time (hours) at 110°C
Control (None)	0	3.5
BHT	200	8.2
BHA	200	7.5
TBHQ	200	9.1
α-Tocopherol	200	6.8

*Data is representative for ethyl oleate, a structurally similar monounsaturated fatty acid ester, and is intended to provide a general guideline for the relative effectiveness of different antioxidants. Actual induction times for Ethyl 8(Z)-eicosenoate may vary.

Experimental Protocols

Protocol 1: Accelerated Oxidative Stability Testing using the Rancimat Method

This method is used to determine the oxidative stability of an oil or ester by measuring its induction period at an elevated temperature.

Materials:

• Rancimat instrument

• Ethyl 8(Z)-eicosenoate sample (with or without antioxidant)

• Reaction vessels

• Measuring vessels

• Deionized water

• Air supply

Procedure:

• Instrument Setup: Set the Rancimat heating block to the desired temperature (e.g., 110°C).

• Sample Preparation: Accurately weigh 3.0 g of the Ethyl 8(Z)-eicosenoate sample into a clean, dry reaction vessel.

• Measurement Setup: Fill a measuring vessel with 60 mL of deionized water and place it in the instrument.

• Initiate Analysis: Place the reaction vessel containing the sample into the heating block. Connect the air tube to the reaction vessel and the outlet tube to the measuring vessel. Start the air flow (e.g., 20 L/h) and begin the measurement.

• Data Collection: The instrument will continuously measure the conductivity of the deionized water. The induction period is the time until a rapid increase in conductivity is detected, which corresponds to the formation of volatile oxidation products.

• Analysis: The longer the induction period, the greater the oxidative stability of the sample.

Protocol 2: Quantification of Ethyl 8(Z)-eicosenoate and its Degradation Products by Gas Chromatography-Flame Ionization Detection (GC-FID)

This protocol is for assessing the purity of Ethyl 8(Z)-eicosenoate and quantifying its degradation over time.

Materials:

• Gas chromatograph with a flame ionization detector (GC-FID)

• Capillary GC column suitable for fatty acid ester analysis (e.g., DB-Wax, HP-88, or equivalent)

• Ethyl 8(Z)-eicosenoate standard of known purity

• Internal standard (e.g., methyl heptadecanoate)

• Hexane (B92381) (GC grade)

• Autosampler vials with inserts

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the Ethyl 8(Z)-eicosenoate sample in hexane at a known concentration (e.g., 1 mg/mL).

  • Prepare a stock solution of the internal standard in hexane at a known concentration (e.g., 1 mg/mL).

  • In a clean autosampler vial, combine a known volume of the sample stock solution and the internal standard stock solution. Dilute with hexane to the final volume.

• GC-FID Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 260°C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp to 200°C at 10°C/min.

    • Ramp to 240°C at 5°C/min, hold for 10 minutes.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Calibration: Prepare a series of calibration standards containing known concentrations of the Ethyl 8(Z)-eicosenoate standard and a constant concentration of the internal standard. Analyze these standards to generate a calibration curve.

• Sample Analysis: Inject the prepared sample into the GC-FID system.

• Data Analysis: Identify the peaks corresponding to the internal standard and Ethyl 8(Z)-eicosenoate based on their retention times. Integrate the peak areas and use the calibration curve to calculate the concentration of Ethyl 8(Z)-eicosenoate in the sample. Degradation can be assessed by the decrease in the main peak area and the appearance of new peaks corresponding to degradation products over time.

Mandatory Visualizations

Troubleshooting low signal intensity in mass spec of eicosenoates

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving low signal intensity issues during the mass spectrometric analysis of eicosenoates.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low signal intensity in the LC-MS/MS analysis of eicosenoates?

Low signal intensity in eicosenoate analysis can arise from several factors throughout the experimental workflow. The most common issues include:

• Sample-Related Issues:

  • Low Analyte Concentration: The concentration of the target eicosenoate in the sample may be below the instrument's limit of detection (LOD).

  • Ion Suppression/Matrix Effects: Co-eluting compounds from the biological matrix can interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to a suppressed signal.[1][2] This is a significant challenge in complex samples like plasma or tissue homogenates.

  • Improper Sample Preparation: Inefficient extraction, degradation of unstable eicosenoates, or the presence of contaminants can all negatively impact signal intensity.[3] Eicosenoates can be unstable, so proper handling and storage (e.g., at -80°C) are crucial.[4]

• Liquid Chromatography (LC) Issues:

  • Poor Chromatography: Broad or tailing peaks result in a lower signal-to-noise ratio. This can be caused by a degraded column, an inappropriate mobile phase, or an unsuitable column for the specific analytes.

  • System Leaks: Leaks in the LC system can lead to pressure drops and inconsistent flow rates, causing variable and low signals.

• Ion Source and Mass Spectrometer Issues:

  • Contaminated Ion Source: Accumulation of non-volatile salts and other contaminants in the ion source is a primary reason for declining signal intensity.[1][3]

  • Suboptimal Instrument Parameters: Incorrect settings for parameters like spray voltage, gas flows, and temperatures can lead to inefficient ionization and transmission of ions.[5] Every instrument is different, and parameters that work for one may not be optimal for another.[6]

  • In-source Fragmentation: High voltages in the ion source can cause the analyte to fragment before it reaches the mass analyzer, reducing the intensity of the precursor ion.

Q2: How can I systematically troubleshoot low signal intensity?

A systematic approach is crucial to efficiently identify the source of the problem. It is recommended to start with the simplest checks and progressively move to more complex troubleshooting steps. A general workflow is to first determine if the issue lies with the sample and LC system or the mass spectrometer itself.

A good starting point is to perform a direct infusion analysis by introducing a standard solution directly into the mass spectrometer, bypassing the LC system.[3] If a strong and stable signal is observed, the problem is likely within the sample preparation or the LC system. If the signal is still low, the issue is with the mass spectrometer or the standard itself.

Troubleshooting Guides

Guide 1: Systematic Troubleshooting Workflow

This guide provides a step-by-step workflow to diagnose the root cause of low signal intensity.

Caption: A flowchart for systematically troubleshooting low signal intensity.

Guide 2: Mitigating Matrix Effects

Ion suppression due to matrix effects is a common hurdle in the analysis of eicosenoates from biological samples. Here are some strategies to mitigate this issue:

• Improve Sample Preparation: The goal is to remove interfering compounds while efficiently recovering the analytes of interest. Solid-phase extraction (SPE) is a widely used and effective technique for cleaning up eicosenoate samples.

• Optimize Chromatography: Adjusting the chromatographic method to separate the target eicosenoates from co-eluting matrix components can significantly reduce ion suppression. This may involve trying different columns or modifying the mobile phase gradient.

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thereby lessening their suppressive effect. However, this is only feasible if the analyte concentration is high enough to remain above the detection limit after dilution.

• Use of an Internal Standard: A stable isotope-labeled internal standard that co-elutes with the analyte is the most reliable way to compensate for matrix effects. The internal standard experiences similar ion suppression as the analyte, allowing for accurate quantification.

Guide 3: Enhancing Signal through Derivatization

For eicosenoates that exhibit poor ionization efficiency, chemical derivatization can be employed to introduce a readily ionizable group, thereby enhancing the mass spectrometric response. While this adds an extra step to the sample preparation, the potential for increased sensitivity can be substantial. For example, derivatization of the carboxylic acid group can improve ionization in positive ion mode.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Eicosenoates from Plasma

This protocol is a general guideline for the extraction of eicosenoates from plasma using a C18 SPE cartridge.

• Sample Acidification: Acidify plasma samples to a pH of approximately 3.5 with 2M hydrochloric acid. This protonates the carboxylic acid group of the eicosenoates, promoting their retention on the reverse-phase SPE sorbent.

• Cartridge Conditioning: Prepare the C18 SPE columns by washing with 20 mL of ethanol (B145695) followed by 20 mL of deionized water.[7]

• Sample Loading: Apply the acidified plasma sample to the conditioned C18 column. A slow flow rate of about 0.5 mL/minute is recommended to ensure efficient binding.[7]

• Washing: Wash the column to remove polar, interfering compounds. A typical wash sequence is:

  • 10 mL of deionized water[7]

  • 10 mL of 15% ethanol in water[7]

  • 10 mL of hexane[7]

• Elution: Elute the eicosenoates from the column with 10 mL of ethyl acetate (B1210297) or methanol.[7][8]

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen or using a centrifugal vacuum evaporator. Reconstitute the dried extract in a small volume of the initial mobile phase (e.g., 100 µL) for LC-MS/MS analysis.[8]

Data Presentation

Table 1: Typical Recovery Rates of Eicosenoates Using SPE

The recovery of eicosenoates during extraction can vary depending on the specific compound and the complexity of the sample matrix. The following table provides an example of typical recovery rates from cell culture media.

Eicosanoid Class	Example Compounds	Typical Recovery Rate
Mono-hydroxy eicosanoids	HETEs	75 - 100%[8]
Di-hydroxy eicosanoids	DiHETEs	75 - 100%[8]
Leukotrienes	LTB₄, LTC₄	~50%[8]
Prostaglandins	PGE₂, PGD₂	~50%[8]

Table 2: Key Mass Spectrometer Parameters for Optimization

Optimizing the ion source and mass spectrometer parameters is critical for maximizing the signal intensity of eicosenoates. The optimal values are compound-dependent and should be determined empirically for each analyte.

Parameter	Description	Typical Starting Point/Range
Ionization Mode	Eicosenoates are typically analyzed in negative ion mode (ESI-) due to their carboxylic acid group.[9]	ESI-
Ion Spray Voltage	The voltage applied to the ESI needle to generate the spray.	-3000 to -4500 V
Source Temperature	The temperature of the ion source, which aids in desolvation.	400 - 500 °C[8][10]
Nebulizing Gas Flow	Gas flow that aids in the formation of the aerosol.	10 - 14 L/min[5][10]
Drying Gas Flow	Gas flow that helps to evaporate the solvent from the droplets.	10 - 14 L/min[5][10]
Declustering Potential (DP)	Voltage applied to prevent ion clustering and in-source fragmentation.	Optimized for each analyte[9]
Collision Energy (CE)	Energy used for fragmentation in MS/MS analysis.	Optimized for each MRM transition[9]

References

• 1. zefsci.com [zefsci.com]
• 2. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 3. benchchem.com [benchchem.com]
• 4. diposit.ub.edu [diposit.ub.edu]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. arborassays.com [arborassays.com]
• 8. lipidmaps.org [lipidmaps.org]
• 9. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. shimadzu.com [shimadzu.com]

Reducing byproducts in the esterification of 8(Z)-eicosenoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the esterification of 8(Z)-eicosenoic acid. The focus is on practical solutions to minimize byproduct formation and optimize reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the esterification of 8(Z)-eicosenoic acid?

A1: The most common method is the Fischer-Speier esterification, which involves reacting the fatty acid with an alcohol (e.g., methanol (B129727) or ethanol) in the presence of an acid catalyst.[1] This is an equilibrium-driven reaction. Other methods include using coupling reagents like DCC (Steglich esterification) or converting the fatty acid to a more reactive species like an acid chloride, though these are often reserved for more sensitive substrates.[2]

Q2: What is the primary purpose of the acid catalyst in Fischer esterification?

A2: The acid catalyst, typically sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), serves two main purposes. First, it protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[2] Second, it facilitates the departure of the hydroxyl group as a water molecule, which is a better leaving group than the hydroxide (B78521) ion (OH⁻).[1]

Q3: Why is water removal critical during esterification?

A3: Fischer esterification is a reversible reaction where water is a byproduct.[1] According to Le Chatelier's principle, the presence of water in the reaction mixture can drive the equilibrium back towards the reactants (hydrolysis of the ester), thus reducing the yield of the desired ester. Continuous removal of water shifts the equilibrium towards the product side, leading to higher conversion rates.[3]

Q4: What are the primary byproducts to be concerned about during the esterification of 8(Z)-eicosenoic acid?

A4: The main byproducts of concern are related to the C=C double bond at the 8th position. These include:

• Geometric Isomers: Conversion of the naturally occurring cis (Z) isomer to the trans (E) isomer.[4]

• Positional Isomers: Migration of the double bond from the 8th position to other locations along the carbon chain (e.g., Δ9, Δ10, etc.).[5]

• Oxidation Products: At higher temperatures and in the presence of oxygen, the double bond can be oxidized to form epoxides, aldehydes, or ketones.[6]

• Polymers: Under harsh conditions, polymerization of the unsaturated fatty acid can occur.[6]

Q5: How can I monitor the progress of my esterification reaction?

A5: The progress of the reaction can be monitored using techniques like Thin Layer Chromatography (TLC) to observe the disappearance of the fatty acid spot and the appearance of the less polar ester spot. For more quantitative analysis, Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can be used to determine the percentage conversion of the fatty acid to its ester.

Troubleshooting Guides

Problem 1: Low Yield or Incomplete Conversion

Potential Cause	Troubleshooting Steps
Equilibrium Not Shifted	The reaction has reached equilibrium without complete conversion. 1. Use a large excess of the alcohol (it can often be used as the solvent).[1] 2. Actively remove water as it forms using a Dean-Stark apparatus or by adding a dehydrating agent like molecular sieves.
Insufficient Catalyst	The catalyst concentration is too low to drive the reaction at a reasonable rate. Increase the catalyst loading incrementally (e.g., from 1% to 5% w/w of the fatty acid).[7]
Low Reaction Temperature	The temperature is not high enough for an adequate reaction rate. Increase the temperature, but be mindful that higher temperatures can promote byproduct formation (see Problem 2). A typical temperature range is 60-120°C.[8]
Steric Hindrance	The alcohol being used is bulky (e.g., a secondary or tertiary alcohol), slowing down the reaction. 1. Increase the reaction time. 2. Use a more reactive esterification method if possible.
Catalyst Deactivation	The catalyst has been neutralized or has lost activity. Ensure all reagents are anhydrous, as water can deactivate some catalysts.

Problem 2: Formation of Isomeric Byproducts (trans or positional isomers)

Potential Cause	Troubleshooting Steps
High Reaction Temperature	Higher temperatures provide the energy needed for double bond migration and cis-trans isomerization.[4] Reduce the reaction temperature and compensate with a longer reaction time or higher catalyst concentration. Aim for the lowest effective temperature.
Strong Acid Catalyst	Strong Brønsted or Lewis acids can promote isomerization. 1. Use a milder acid catalyst. 2. Consider using a solid acid catalyst (e.g., zeolites, acidic resins), which can sometimes offer higher selectivity.[9] 3. Reduce the concentration of the strong acid catalyst.
Prolonged Reaction Time	Extended exposure to acidic conditions and heat increases the likelihood of isomerization. Monitor the reaction closely and stop it as soon as a satisfactory conversion is reached.
Presence of Oxygen	Oxygen can lead to radical formation, which can facilitate isomerization.[10] Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon).

Data on Byproduct Formation (Illustrative)

The following table provides illustrative data on how reaction conditions can affect byproduct formation during the esterification of a C18:1 unsaturated fatty acid (oleic acid), which serves as a proxy for 8(Z)-eicosenoic acid. Actual values for 8(Z)-eicosenoic acid may vary.

Catalyst	Temperature (°C)	Reaction Time (h)	Ester Conversion (%)	Trans Isomer Formation (%)	Positional Isomer Formation
H₂SO₄ (2 wt%)	68	0.5	88	Low (<2%)	Minimal
H₂SO₄ (2 wt%)	120	4	>95	Moderate (5-10%)	Detected
p-TsOH (5 wt%)	100	6	~90	Low-Moderate (3-7%)	Detected
H-Ferrierite Zeolite	260	6	98	High (>50%)	Significant

Data compiled and inferred from multiple sources for illustrative purposes.[4][7][9]

Experimental Protocols

Protocol 1: Standard Fischer Esterification with Sulfuric Acid

This protocol is a standard method for achieving high conversion but requires careful temperature control to minimize isomerization.

• Setup: Assemble a round-bottom flask with a reflux condenser and a magnetic stirrer. If water removal is desired, use a Dean-Stark apparatus between the flask and condenser.

• Reagents: To the flask, add 8(Z)-eicosenoic acid (1 equivalent). Add the desired alcohol (e.g., methanol or ethanol) in large excess (10-20 equivalents or as the solvent).

• Catalyst Addition: Slowly add concentrated sulfuric acid (H₂SO₄) to the mixture, typically 1-3% of the mass of the fatty acid.

• Reaction: Heat the mixture to reflux (the boiling point of the alcohol) with vigorous stirring. For methanol, this is ~65°C.

• Monitoring: Monitor the reaction progress by TLC or GC. A typical reaction time is 2-6 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent like diethyl ether or ethyl acetate.

  • Transfer to a separatory funnel and wash sequentially with water, a saturated sodium bicarbonate (NaHCO₃) solution (to neutralize the acid catalyst), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude ester.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel or by vacuum distillation if thermally stable.

Protocol 2: Milder Esterification using a Solid Acid Catalyst (e.g., Amberlyst-15)

This method uses a reusable solid catalyst which can be easier to remove and may reduce isomerization.

• Catalyst Activation: Activate the Amberlyst-15 resin by washing with the alcohol to be used and drying under vacuum.

• Setup: Assemble a round-bottom flask with a reflux condenser and a magnetic stirrer.

• Reagents: Add 8(Z)-eicosenoic acid (1 eq.), the alcohol (10-20 eq.), and the activated Amberlyst-15 resin (typically 10-20% by weight of the fatty acid) to the flask.

• Reaction: Heat the mixture to reflux with efficient stirring to ensure good contact with the heterogeneous catalyst.

• Monitoring: Monitor the reaction by GC. These reactions may be slower than with H₂SO₄.

• Work-up:

  • Cool the reaction mixture.

  • Remove the catalyst by simple filtration.

  • Remove the excess alcohol under reduced pressure.

  • The remaining crude product can then be purified as needed.

Visualizations

Caption: Standard workflow for Fischer esterification of 8(Z)-eicosenoic acid.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. Microbial biohydrogenation of oleic acid to trans isomers in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. openagrar.de [openagrar.de]
• 7. jaet.journals.ekb.eg [jaet.journals.ekb.eg]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Stability of Ethyl 8(Z)-eicosenoate for Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of Ethyl 8(Z)-eicosenoate in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 8(Z)-eicosenoate and why is its stability a concern in cell-based assays?

Ethyl 8(Z)-eicosenoate is a monounsaturated C20 fatty acid ester. Its stability is a concern due to the presence of a double bond in its structure, which makes it susceptible to oxidation.[1] Oxidized fatty acids can be toxic to cells and may induce apoptosis, leading to unreliable experimental results.[2]

Q2: How can I improve the solubility of Ethyl 8(Z)-eicosenoate in my cell culture medium?

Ethyl 8(Z)-eicosenoate is a lipophilic compound with poor solubility in aqueous solutions like cell culture media. To improve its solubility, it is highly recommended to complex it with fatty acid-free Bovine Serum Albumin (BSA). This mimics the physiological transport of fatty acids in the bloodstream and enhances their delivery to cells. Alternatively, dissolving the compound in a suitable organic solvent like ethanol (B145695) or DMSO at a high concentration to create a stock solution, which is then diluted into the culture medium, is a common practice. However, care must be taken to ensure the final solvent concentration is not toxic to the cells.

Q3: What is the optimal way to prepare Ethyl 8(Z)-eicosenoate for cell culture experiments?

The most widely accepted method is to prepare a complex with fatty acid-free BSA. This involves dissolving the Ethyl 8(Z)-eicosenoate in a small amount of ethanol, and then adding it to a sterile BSA solution. The mixture is typically incubated at 37°C to allow for complex formation before being added to the cell culture medium. This method improves both solubility and stability.

Q4: How can I prevent the oxidation of Ethyl 8(Z)-eicosenoate during my experiments?

Oxidation can be minimized by taking several precautions:

• Use Antioxidants: Supplementing the culture medium with antioxidants like α-tocopherol (Vitamin E) can significantly reduce oxidation.[3]

• Minimize Exposure to Light and Air: Prepare solutions fresh and store them protected from light. When preparing stock solutions, purging the vial with an inert gas like nitrogen or argon can displace oxygen.

• Use High-Quality Reagents: Use fresh, high-purity Ethyl 8(Z)-eicosenoate and high-quality cell culture media and supplements.

Q5: What are the potential cytotoxic effects of Ethyl 8(Z)-eicosenoate, and how can I mitigate them?

High concentrations of fatty acids can be toxic to cells, a phenomenon known as lipotoxicity. The oxidation products of unsaturated fatty acids are also known to induce apoptosis.[2] To mitigate these effects:

• Perform Dose-Response Experiments: Determine the optimal, non-toxic concentration of Ethyl 8(Z)-eicosenoate for your specific cell type.

• Use BSA Complexation: Delivering the fatty acid ester complexed with BSA can reduce its free concentration in the medium and mitigate toxicity.

• Control for Oxidation: As mentioned above, preventing oxidation is crucial to avoid cytotoxicity from oxidized byproducts.

Troubleshooting Guides

Problem	Possible Cause(s)	Recommended Solution(s)
Precipitation or cloudiness in the cell culture medium after adding Ethyl 8(Z)-eicosenoate.	Poor solubility of the fatty acid ester. The concentration of the organic solvent (e.g., ethanol, DMSO) in the final medium is too high.	Prepare a complex of Ethyl 8(Z)-eicosenoate with fatty acid-free BSA before adding it to the medium. Ensure the final concentration of the organic solvent is below the toxic threshold for your cells (typically <0.1% for DMSO and <0.5% for ethanol). Gently warm the medium to 37°C and vortex briefly after adding the compound.
Inconsistent or non-reproducible experimental results.	Degradation of Ethyl 8(Z)-eicosenoate due to oxidation. Inaccurate concentration due to poor solubility or adsorption to plasticware.	Prepare fresh solutions for each experiment. Add an antioxidant such as α-tocopherol to your culture medium. Use low-binding plasticware for preparing and storing your solutions. Always use a vehicle control (medium with the same concentration of solvent and/or BSA) in your experiments.
Increased cell death or signs of cytotoxicity.	The concentration of Ethyl 8(Z)-eicosenoate is too high. The compound has oxidized, and the byproducts are toxic. The solvent concentration is toxic to the cells.	Perform a dose-response curve to determine the optimal working concentration. Ensure you are taking measures to prevent oxidation (see FAQs). Verify that the final solvent concentration in your culture medium is non-toxic.
No observable effect of Ethyl 8(Z)-eicosenoate on the cells.	The compound is not bioavailable due to poor solubility. The concentration used is too low. The compound has degraded.	Use the BSA complexation method to improve bioavailability. Increase the concentration of Ethyl 8(Z)-eicosenoate, ensuring it remains below the cytotoxic level. Prepare fresh solutions and take precautions against degradation.

Data Presentation

Table 1: Solubility of Oleic Acid (a C18:1 Monounsaturated Fatty Acid) in Common Solvents. (This data is provided as a reference for a similar long-chain monounsaturated fatty acid.)

Solvent	Solubility
DMSO	Up to 100 mg/mL[4]
Ethanol	Soluble[5]
Water	Insoluble[5]

Table 2: Illustrative Example of the Effect of α-Tocopherol on the Oxidative Stability of Sunflower Oil Rich in Monounsaturated Fatty Acids. (This table demonstrates the principle of using antioxidants to enhance stability.)

Parameter	High Oleic Sunflower Oil (HOSO)	HOSO + α-Tocopherol
Peroxide Value (mEqO2/Kg) at 48h	9.16	1.57[6]
Interpretation	A lower peroxide value indicates less oxidation. The addition of α-tocopherol significantly reduced the level of oxidation.[6]

Experimental Protocols

Protocol 1: Preparation of Ethyl 8(Z)-eicosenoate-BSA Complex

Materials:

• Ethyl 8(Z)-eicosenoate

• Fatty acid-free Bovine Serum Albumin (BSA)

• Ethanol (200 proof, absolute)

• Sterile Phosphate-Buffered Saline (PBS) or cell culture medium without serum

• Sterile, conical tubes

• Water bath at 37°C

• Sterile filter (0.22 µm)

Procedure:

• Prepare a BSA Solution:

  • Dissolve fatty acid-free BSA in sterile PBS or serum-free medium to a final concentration of 10% (w/v).

  • Gently rotate the tube to dissolve the BSA completely; avoid vigorous shaking to prevent foaming.

  • Sterile filter the BSA solution using a 0.22 µm filter.

  • Warm the BSA solution to 37°C in a water bath.

• Prepare the Ethyl 8(Z)-eicosenoate Stock Solution:

  • Dissolve Ethyl 8(Z)-eicosenoate in 100% ethanol to create a concentrated stock solution (e.g., 100 mM).

• Complexation of Ethyl 8(Z)-eicosenoate with BSA:

  • Slowly add the desired amount of the Ethyl 8(Z)-eicosenoate stock solution to the pre-warmed 10% BSA solution while gently vortexing. A common molar ratio of fatty acid to BSA is between 3:1 and 6:1.

  • Incubate the mixture in a 37°C water bath for at least 30 minutes to 1 hour with occasional gentle swirling to allow for complex formation.

• Final Dilution:

  • Add the Ethyl 8(Z)-eicosenoate-BSA complex to your cell culture medium to achieve the desired final concentration for your experiment.

  • Prepare a vehicle control by adding the same volume of the BSA solution (containing the equivalent amount of ethanol) to the cell culture medium.

Protocol 2: Use of α-Tocopherol to Enhance Stability

Materials:

• α-Tocopherol (Vitamin E)

• Ethanol (200 proof, absolute)

• Complete cell culture medium

Procedure:

• Prepare an α-Tocopherol Stock Solution:

  • Dissolve α-tocopherol in 100% ethanol to make a concentrated stock solution (e.g., 100 mM).

  • Store the stock solution protected from light at -20°C.

• Supplement the Cell Culture Medium:

  • On the day of the experiment, dilute the α-tocopherol stock solution directly into your complete cell culture medium to a final working concentration (a typical range is 10-100 µM).

  • Ensure the final ethanol concentration is not toxic to your cells.

• Treat Cells:

  • Use this α-tocopherol-supplemented medium to prepare your Ethyl 8(Z)-eicosenoate solutions (either directly or as a BSA complex) and for culturing your cells during the experiment.

Mandatory Visualization

Caption: Workflow for preparing and using Ethyl 8(Z)-eicosenoate in cell-based assays.

Caption: GPR120/FFAR4 signaling pathway activated by long-chain fatty acids.[7][8][9][10][11]

References

• 1. Mechanism of the initial oxidation of monounsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mattioli1885journals.com [mattioli1885journals.com]
• 7. journals.physiology.org [journals.physiology.org]
• 8. FFAR4: A New Player in Cardiometabolic Disease? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Dysregulated cellular metabolism drives atherosclerotic plaque progression: a multi-cellular perspective [frontiersin.org]
• 10. Sensing unsaturated fatty acids: insights from GPR120 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Omega-3 Fatty Acids and FFAR4 [frontiersin.org]

Technical Support Center: Trace-Level Detection of Ethyl 8(Z)-eicosenoate

Welcome to the technical support center for the method refinement of trace-level detection of Ethyl 8(Z)-eicosenoate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the analysis of this long-chain monounsaturated fatty acid ethyl ester.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the trace-level detection of Ethyl 8(Z)-eicosenoate?

A1: The primary challenges include:

• Low physiological concentrations: Ethyl 8(Z)-eicosenoate is often present at very low levels in biological samples, requiring highly sensitive analytical methods.

• Matrix effects: Complex biological matrices such as plasma, serum, or tissue homogenates can interfere with the ionization and detection of the analyte, leading to signal suppression or enhancement.[1][2][3][4][5]

• Isomeric interference: Distinguishing Ethyl 8(Z)-eicosenoate from other C20:1 isomers can be challenging without high-resolution chromatography.

• Analyte stability: Like other unsaturated lipids, Ethyl 8(Z)-eicosenoate can be prone to oxidation, requiring careful sample handling and storage.[6]

Q2: Which analytical techniques are most suitable for the trace-level quantification of Ethyl 8(Z)-eicosenoate?

A2: Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most common and effective techniques.

• GC-MS offers high chromatographic resolution, which is beneficial for separating isomers. Electron ionization (EI) provides characteristic fragmentation patterns for structural confirmation.

• LC-MS/MS provides high sensitivity and specificity, particularly when using multiple reaction monitoring (MRM). It often requires less sample derivatization compared to GC-MS.[7]

Q3: What are the key considerations for sample preparation when analyzing Ethyl 8(Z)-eicosenoate in biological matrices?

A3: A robust sample preparation protocol is critical for accurate quantification. Key steps include:

• Lipid Extraction: A liquid-liquid extraction (LLE) using a solvent mixture like chloroform:methanol or a solid-phase extraction (SPE) with a C18 cartridge is typically employed to isolate lipids from the aqueous biological matrix.

• Derivatization (for GC-MS): While ethyl esters can be analyzed directly, conversion to other derivatives is not common for this specific compound.

• Sample Clean-up: Techniques like SPE can help remove interfering substances from the sample matrix.[1]

Troubleshooting Guides

GC-MS Analysis

Issue 1: Poor Peak Shape (Tailing)

• Symptom: The chromatographic peak for Ethyl 8(Z)-eicosenoate is asymmetrical with a pronounced "tail."

• Potential Causes & Solutions:

  • Active Sites in the Inlet or Column: Free silanol (B1196071) groups in the liner or at the head of the column can interact with the analyte.

    • Solution: Use a deactivated inlet liner. Perform inlet maintenance, including replacing the septum and liner. Trim the first 10-20 cm of the analytical column.[2][4][5]

  • Column Contamination: Non-volatile matrix components can accumulate on the column.

    • Solution: Bake out the column at a high temperature (within the column's limits). If contamination is severe, replace the column.

  • Improper Column Installation: If the column is not cut properly or installed at the correct depth in the inlet and detector, peak shape can be affected.

    • Solution: Recut the column ensuring a clean, 90-degree cut. Reinstall the column according to the manufacturer's instructions.[5]

Issue 2: Low or Inconsistent Signal Intensity

• Symptom: The signal for Ethyl 8(Z)-eicosenoate is weak, variable, or disappears entirely.

• Potential Causes & Solutions:

  • Matrix Effects (Ion Suppression): Co-eluting compounds from the sample matrix can suppress the ionization of the analyte in the MS source.

    • Solution: Improve sample clean-up to remove interfering matrix components. Dilute the sample if the analyte concentration is sufficient.[2]

  • Injector Issues: A leak in the injector or a clogged liner can lead to sample loss.

    • Solution: Perform a leak check of the injector. Clean or replace the inlet liner.

  • Analyte Degradation: The analyte may be degrading in the hot injector.

    • Solution: Optimize the injector temperature. Ensure the sample is protected from oxidation during preparation and storage.

LC-MS/MS Analysis

Issue 1: High Signal Variability Between Injections

• Symptom: The peak area or height for Ethyl 8(Z)-eicosenoate is not reproducible across multiple injections of the same sample.

• Potential Causes & Solutions:

  • Matrix Effects: Inconsistent ion suppression or enhancement due to variable matrix components is a common issue in LC-MS/MS.[1][3][4][5]

    • Solution: Use a stable isotope-labeled internal standard (e.g., d4-Ethyl 8(Z)-eicosenoate) to compensate for matrix effects. Improve the sample clean-up procedure to remove phospholipids (B1166683) and other interfering substances. Modify the chromatographic gradient to separate the analyte from the region where matrix components elute.

  • Carryover: The analyte may be adsorbing to parts of the LC system and eluting in subsequent injections.

    • Solution: Optimize the wash solvent and increase the wash volume between injections. Use a column with a different stationary phase that has less affinity for the analyte.

Issue 2: No or Low Signal for the Analyte

• Symptom: The expected MRM transition for Ethyl 8(Z)-eicosenoate is not observed or is very weak.

• Potential Causes & Solutions:

  • Incorrect MRM Transitions: The selected precursor and product ions may not be optimal for the instrument.

    • Solution: Infuse a standard solution of Ethyl 8(Z)-eicosenoate to determine the most abundant precursor ion and the most intense and specific product ions.

  • Poor Ionization: The electrospray ionization (ESI) conditions may not be suitable for this molecule.

    • Solution: Optimize ESI parameters such as spray voltage, gas flows, and temperature. Experiment with different mobile phase additives (e.g., ammonium (B1175870) formate) to promote adduct formation.

  • Sample Degradation: The analyte may have degraded during sample preparation or storage.

    • Solution: Store samples at -80°C and minimize freeze-thaw cycles.[6] Add an antioxidant like butylated hydroxytoluene (BHT) during sample preparation.

Experimental Protocols

Protocol 1: GC-MS Analysis of Ethyl 8(Z)-eicosenoate

This protocol provides a general framework. Specific parameters should be optimized for your instrument and application.

• Sample Preparation (from Plasma):

  • To 100 µL of plasma, add an internal standard (e.g., Ethyl Heptadecanoate).

  • Perform a liquid-liquid extraction with 1 mL of a 2:1 (v/v) mixture of chloroform:methanol.

  • Vortex and centrifuge to separate the phases.

  • Collect the lower organic layer and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of hexane (B92381) for GC-MS analysis.

• GC-MS Parameters:

  • GC Column: DB-WAX or similar polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Injector: Splitless mode at 250 °C.

  • Oven Program: Start at 150°C, hold for 1 min, ramp to 240°C at 5°C/min, and hold for 5 min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer:

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 50-400.

    • Ion Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

Protocol 2: LC-MS/MS Analysis of Ethyl 8(Z)-eicosenoate

This protocol provides a general framework. Specific parameters should be optimized for your instrument and application.

• Sample Preparation (from Plasma):

  • To 100 µL of plasma, add a stable isotope-labeled internal standard.

  • Perform protein precipitation by adding 400 µL of cold acetonitrile.

  • Vortex and centrifuge.

  • Transfer the supernatant and evaporate to dryness under nitrogen.

  • Reconstitute in 100 µL of the initial mobile phase.

• LC-MS/MS Parameters:

  • LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 60% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Mass Spectrometer:

    • Ionization: Electrospray Ionization (ESI), positive mode.

    • MRM Transitions: These need to be determined empirically by infusing a standard of Ethyl 8(Z)-eicosenoate. The precursor ion will be the [M+H]+ or another adduct. Product ions will result from fragmentation of the precursor.

Data Presentation

Table 1: GC-MS Retention and Mass Spectral Data for C20 Fatty Acid Ethyl Esters (Illustrative)

Compound	Molecular Weight	Likely Retention Time (min) on DB-WAX*	Key Fragment Ions (m/z)
Ethyl Eicosanoate (C20:0)	340.6	~25-28	88, 101, 145, 157, 295, 340
Ethyl 8(Z)-eicosenoate (C20:1)	338.6	~26-29	88, and other fragments specific to the double bond position
Ethyl Eicosadienoate (C20:2)	336.5	~27-30	88, and other characteristic fragments

*Retention times are estimates and will vary based on the specific GC conditions.

Table 2: LC-MS/MS Method Validation Parameters for Long-Chain FAEEs (Example Data)

Parameter	Ethyl Palmitate (C16:0)	Ethyl Oleate (C18:1)	Ethyl Stearate (C18:0)
Linear Range	1 - 1000 ng/mL	1 - 1000 ng/mL	1 - 1000 ng/mL
LOD	0.5 ng/mL	0.5 ng/mL	0.6 ng/mL
LOQ	1.0 ng/mL	1.0 ng/mL	1.2 ng/mL
Intra-day Precision (%CV)	< 5%	< 6%	< 5%
Inter-day Precision (%CV)	< 8%	< 9%	< 7%
Accuracy (%)	95 - 105%	94 - 106%	96 - 104%

Note: This data is for illustrative purposes for common FAEEs. Specific validation would be required for Ethyl 8(Z)-eicosenoate.

Visualizations

References

• 1. Rapid liquid chromatography-tandem mass spectrometry to determine very-long-chain fatty acids in human and to establish reference intervals for the Chinese population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 3. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromforum.org [chromforum.org]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. gmpinsiders.com [gmpinsiders.com]

Addressing matrix effects in the analysis of Ethyl 8(Z)-eicosenoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to matrix effects in the analysis of Ethyl 8(Z)-eicosenoate.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Ethyl 8(Z)-eicosenoate?

A1: The "matrix" refers to all components in a sample other than the analyte of interest, Ethyl 8(Z)-eicosenoate. These components can include salts, lipids, proteins, and other endogenous substances.[1] Matrix effects occur when these co-eluting components interfere with the ionization of Ethyl 8(Z)-eicosenoate in the mass spectrometer's ion source, leading to either ion suppression or enhancement.[2][3] This interference can significantly compromise the accuracy, precision, and sensitivity of the analytical method.[4]

Q2: Why is a stable isotope-labeled internal standard (SIL-IS) recommended for the quantification of Ethyl 8(Z)-eicosenoate?

A2: A stable isotope-labeled internal standard, such as Ethyl 8(Z)-eicosenoate-d4, is the preferred choice for quantitative analysis because it has nearly identical chemical and physical properties to the analyte.[5] It will co-elute with Ethyl 8(Z)-eicosenoate and experience similar matrix effects.[1] By measuring the ratio of the analyte to the SIL-IS, accurate quantification can be achieved even in the presence of ion suppression or enhancement.[1][5] This approach is considered one of the most specific and sensitive methods for the analysis of eicosanoids and related compounds.[6]

Q3: Can I use a different fatty acid ethyl ester as an internal standard?

A3: While it is possible to use a different fatty acid ethyl ester as an internal standard (a structural analog), it is not ideal. The co-eluting matrix components might affect the analog and the target analyte differently, leading to inaccurate quantification. For the most reliable results, a stable isotope-labeled internal standard of Ethyl 8(Z)-eicosenoate is strongly recommended.

Q4: How can I assess the extent of matrix effects in my assay?

A4: The most common method to quantitatively assess matrix effects is the post-extraction spike method.[3] This involves comparing the peak area of Ethyl 8(Z)-eicosenoate spiked into a blank matrix extract (a sample that has gone through the entire sample preparation process) to the peak area of the analyte in a neat solvent solution at the same concentration. The ratio of these peak areas, known as the matrix factor, indicates the degree of ion suppression or enhancement.[3] A qualitative assessment can be performed using the post-column infusion technique, which helps identify regions in the chromatogram where ion suppression or enhancement occurs.[4]

Troubleshooting Guides

Issue 1: Low Recovery of Ethyl 8(Z)-eicosenoate

Question: I am experiencing low recovery of Ethyl 8(Z)-eicosenoate after sample preparation. What are the potential causes and how can I troubleshoot this?

Answer: Low recovery can stem from several factors during the sample preparation process. Here is a step-by-step guide to troubleshoot this issue:

• Optimize Extraction Solvent: The choice of extraction solvent is critical. For fatty acid ethyl esters, a mixture of polar and nonpolar solvents is often used.[7]

  • Liquid-Liquid Extraction (LLE): Hexane/isopropanol or methyl-tert-butyl ether (MTBE) are effective for extracting lipids.[1] Ensure the pH of the sample is adjusted to an acidic range (around 3.5) to ensure the analyte is in a neutral form, which improves extraction efficiency into an organic solvent.

  • Solid-Phase Extraction (SPE): Reversed-phase (C18) or mixed-mode cartridges can be used. Ensure the cartridge is properly conditioned and that the elution solvent is strong enough to elute the non-polar Ethyl 8(Z)-eicosenoate. Methyl formate (B1220265) has been shown to be an effective elution solvent for a broad range of oxylipins.[8]

• Check for Incomplete Elution from SPE Cartridge: If using SPE, your analyte may be retained on the sorbent. Try a stronger elution solvent or increase the volume of the elution solvent.

• Evaluate Sample pH: For LLE, the pH of the aqueous sample should be acidic to ensure that any related free fatty acids are protonated and efficiently extracted.

• Minimize Emulsion Formation in LLE: Emulsions can trap the analyte and reduce recovery. Centrifuge at a higher speed or for a longer duration. Adding salt to the aqueous phase can also help break emulsions.

Issue 2: High Signal Variability or Poor Reproducibility

Question: My results for Ethyl 8(Z)-eicosenoate are not reproducible between injections. What could be the cause?

Answer: High variability is often a sign of significant and inconsistent matrix effects.

• Improve Sample Cleanup: The most effective way to combat matrix effects is to remove interfering components before analysis.[1]

  • Solid-Phase Extraction (SPE): This is generally more effective at removing matrix components than LLE. A comparison of different SPE protocols for similar compounds showed that a C18-based SPE with specific wash steps can provide a good balance of high recovery and matrix removal.[8]

  • Phospholipid Removal: In biological matrices like plasma, phospholipids (B1166683) are a major source of ion suppression. Consider using a phospholipid removal plate or a targeted phospholipid depletion SPE cartridge.

• Optimize Chromatography:

  • Increase Chromatographic Resolution: Adjusting the mobile phase gradient or using a longer column can help separate Ethyl 8(Z)-eicosenoate from co-eluting matrix components.[1]

  • Divert Valve: Use a divert valve to direct the flow from the column to waste during the initial and final parts of the run when highly polar or non-polar interferences may elute, thus reducing contamination of the ion source.

• Use a Stable Isotope-Labeled Internal Standard: As mentioned in the FAQs, a SIL-IS is crucial for compensating for variability caused by matrix effects.[1][5]

Issue 3: Suspected In-source Instability or Degradation

Question: I am observing inconsistent peak shapes and potential degradation of Ethyl 8(Z)-eicosenoate. What should I investigate?

Answer: In-source instability can be a problem for some analytes.

• Optimize Ion Source Parameters: Systematically optimize the ion source parameters, such as capillary voltage, gas flow rates, and temperature, to ensure stable ionization of Ethyl 8(Z)-eicosenoate.

• Check Mobile Phase Compatibility: Ensure the mobile phase is compatible with the ionization mode. For electrospray ionization (ESI), small amounts of additives like formic acid or acetic acid in the mobile phase can aid in protonation (positive mode) or deprotonation (negative mode) and stabilize the ion signal.

• Evaluate Autosampler Stability: Fatty acid ethyl esters may not be stable in highly aqueous mobile phases in the autosampler.[4] If your initial mobile phase is highly aqueous, consider reformulating your reconstitution solvent to have a higher organic content, or shorten the time samples are in the autosampler before injection.

Data Presentation

Table 1: Comparison of Sample Preparation Methods for Oxylipins (including eicosanoids) in Human Plasma.

Sample Preparation Protocol	Recovery of Internal Standards	Matrix Effect (Ion Suppression)	Overall Performance for Broad Spectrum Analysis
LLE (Ethyl Acetate)	Low to moderate	High	Not sufficient
SPE (Oasis HLB)	High	High	Insufficient removal of matrix
SPE (Strata-X)	High	High	Insufficient removal of matrix
SPE (Anion-Exchange)	Low	Low	Poor analyte extraction
SPE (C18 with Methyl Formate elution)	High	Moderate	Best performance

This table is a summary based on findings for a broad range of oxylipins and provides a general guide.[8] The optimal method for Ethyl 8(Z)-eicosenoate should be empirically determined.

Experimental Protocols

Protocol 1: Extraction of Ethyl 8(Z)-eicosenoate from Plasma using SPE

This protocol is based on a high-performing method for related compounds and is a good starting point for optimization.[8]

• Sample Preparation:

  • To 500 µL of plasma, add a known amount of Ethyl 8(Z)-eicosenoate-d4 (or other suitable SIL-IS).

  • Add antioxidants like butylated hydroxytoluene (BHT) to prevent degradation.

  • Acidify the sample to pH ~3.5 with 2M hydrochloric acid.

  • Vortex and centrifuge to precipitate proteins.

• Solid-Phase Extraction (C18):

  • Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg) with 2 mL of methanol (B129727) followed by 2 mL of water.

  • Loading: Load the supernatant from the plasma sample onto the cartridge.

  • Washing 1: Wash the cartridge with 2 mL of water.

  • Washing 2: Wash the cartridge with 2 mL of n-hexane to remove non-polar lipids.

  • Drying: Dry the cartridge under vacuum for 10-20 minutes.

  • Elution: Elute the Ethyl 8(Z)-eicosenoate with 2 mL of methyl formate.

• Final Steps:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C8 or C18 reversed-phase column (e.g., 2.1 x 150 mm, 2.7 µm) is suitable.[4]

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile/methanol (90:10, v/v).

  • Gradient: A gradient from a lower percentage of B to a high percentage of B over 10-15 minutes is a good starting point. For example:

    • Start at 60% B.

    • Increase to 95% B over 8 minutes.

    • Hold at 95% B for 2 minutes.

    • Return to initial conditions and re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: These need to be optimized for your specific instrument. For Ethyl 8(Z)-eicosenoate, you would monitor the transition from the precursor ion (e.g., [M+H]+ or [M+NH4]+) to a specific product ion. A similar transition would be monitored for the SIL-IS.

Visualizations

Caption: Experimental workflow for the analysis of Ethyl 8(Z)-eicosenoate.

References

• 1. Extraction methods of fat from food samples and preparation of fatty acid methyl esters for gas chromatography: A review - Arabian Journal of Chemistry [arabjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. Validation of a novel method to identify in utero ethanol exposure: simultaneous meconium extraction of fatty acid ethyl esters, ethyl glucuronide, and ethyl sulfate followed by LC-MS/MS quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. shimadzu.com [shimadzu.com]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of sample preparation methods for the quantitative analysis of eicosanoids and other oxylipins in plasma by means of LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. diposit.ub.edu [diposit.ub.edu]
• 8. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Quantification of Ethyl 8(Z)-eicosenoate: GC-MS vs. LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two prominent analytical techniques for the quantification of Ethyl 8(Z)-eicosenoate: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Ethyl 8(Z)-eicosenoate is a long-chain monounsaturated fatty acid ethyl ester (FAEE) whose accurate quantification is crucial in various research and development areas, including biomarker discovery and drug metabolism studies. This document outlines validated methodologies, presents comparative performance data, and offers detailed experimental protocols to assist researchers in selecting the most suitable approach for their specific needs.

Quantitative Performance Comparison

The selection of an analytical method is often dictated by its performance characteristics. The following table summarizes typical validation parameters for the quantification of a long-chain mono-unsaturated fatty acid ethyl ester like Ethyl 8(Z)-eicosenoate using GC-MS and LC-MS/MS. These values are representative and may vary based on the specific instrumentation and matrix.

Validation Parameter	GC-MS	LC-MS/MS
Linearity (r²)	> 0.995	> 0.998
Limit of Detection (LOD)	5 - 10 nM	0.5 - 1.0 ng/mL
Limit of Quantification (LOQ)	60 nM[1]	1.0 - 2.5 ng/mL[2][3]
Accuracy (% Recovery)	90 - 110%	95 - 105%
Precision (% RSD)	< 15%	< 10%
Sample Volume	~1 mL	~100 µL
Run Time per Sample	~20 - 30 min	~5 - 10 min

Methodology and Experimental Protocols

Detailed and robust experimental protocols are fundamental for reproducible and reliable quantitative analysis. Below are representative methodologies for the analysis of Ethyl 8(Z)-eicosenoate using GC-MS and an alternative LC-MS/MS method.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol describes the quantification of Ethyl 8(Z)-eicosenoate in a biological matrix, such as plasma.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of plasma sample, add a known amount of internal standard (e.g., Ethyl Heptadecanoate).

• Add 2 mL of a 2:1 (v/v) chloroform:methanol solution and vortex thoroughly.

• Centrifuge to separate the phases.

• Collect the lower organic layer containing the lipids.

• Dry the extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of hexane (B92381) for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A GC system or equivalent.

• Mass Spectrometer: Agilent 5975C MSD or equivalent single quadrupole or triple quadrupole mass spectrometer.[4]

• Column: A 5% phenyl methyl siloxane column (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm) is a suitable choice due to its robustness and applicability to a wide range of analytes.[5]

• Injector: Splitless mode at 250°C.

• Oven Temperature Program:

  • Initial temperature of 70°C, hold for 2 minutes.

  • Ramp at 11°C/min to 170°C.

  • Ramp at 20°C/min to 220°C and hold for 2.5 minutes.[6]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[4]

• Mass Spectrometer Settings:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity. Key ions for Ethyl 8(Z)-eicosenoate and the internal standard would be determined from their respective mass spectra.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.[4]

  • Quadrupole Temperature: 150°C.[4]

Alternative Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS offers a powerful alternative, particularly for complex matrices, often with minimal sample preparation.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, add a known amount of an appropriate internal standard.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.[2]

• Vortex and centrifuge.

• Collect the supernatant for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Shimadzu Nexera or equivalent.

• Mass Spectrometer: Sciex QTRAP 6500 or equivalent triple quadrupole mass spectrometer.

• Column: A C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).[2]

• Mobile Phase: A gradient elution using:

  • Mobile Phase A: 1.0 mM ammonium (B1175870) acetate (B1210297) in water.[2]

  • Mobile Phase B: Methanol.[2]

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer Settings:

  • Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) in positive mode.[2]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[7] The precursor-to-product ion transitions for Ethyl 8(Z)-eicosenoate and the internal standard would need to be optimized.

Workflow and Validation Pathway Visualization

The following diagrams illustrate the typical workflows for method validation and sample analysis.

Caption: Experimental workflow for GC-MS analysis of Ethyl 8(Z)-eicosenoate.

Caption: Key parameters in the validation of an analytical method.

Objective Comparison and Recommendations

• GC-MS is a robust and widely available technique that provides excellent chromatographic resolution and is well-suited for the analysis of volatile and semi-volatile compounds like FAEEs. The extensive libraries of mass spectra available for EI facilitate compound identification. However, GC-MS typically requires a derivatization step for non-volatile fatty acids (though not for FAEEs themselves) and can have longer run times compared to modern LC methods.

• LC-MS/MS offers higher sensitivity and selectivity, especially when operated in MRM mode.[7] This technique often requires less sample cleanup and has shorter analysis times, making it ideal for high-throughput applications. The use of gentler ionization techniques like APCI or Electrospray Ionization (ESI) is advantageous for thermally labile molecules. The primary drawbacks can be the higher initial instrument cost and potential for matrix effects that may require more extensive method development to mitigate.

References

• 1. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LC-APCI-MS/MS assay for quantitation of ethyl esters of eicosapentaenoic acid and docosahexaenoic acid in human plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 5. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]

A Comparative Analysis of the Biological Activities of Cis- and Trans-Eicosenoate Ethyl Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the known biological activities of cis- and trans-eicosenoate ethyl esters, supported by available experimental data. While research into the specific biological effects of the trans isomer is limited, this document synthesizes current knowledge to facilitate further investigation and drug development efforts.

Introduction to Eicosenoate Ethyl Esters

Eicosenoate ethyl esters are fatty acid esters with a 20-carbon chain and a single double bond. The spatial arrangement of the hydrogen atoms at this double bond results in two distinct geometric isomers: cis and trans. This structural difference can significantly influence their physical properties and, more importantly, their biological activities. Understanding these differences is crucial for applications in nutrition, pharmacology, and drug development.

Comparative Biological Activity

Direct comparative studies on the biological activities of cis- and trans-eicosenoate ethyl esters are scarce in the current scientific literature. However, by examining studies on the individual isomers and related long-chain fatty acids, we can draw some preliminary comparisons.

Immunomodulatory Effects

Cis-11-Eicosenoate Methyl Ester , a closely related compound, has demonstrated notable immunostimulatory effects. In a study using PMA-differentiated THP-1 human monocytic cells (a model for macrophages), this cis isomer was shown to enhance the production of pro-inflammatory cytokines.

Trans-11-Eicosenoic Acid , the parent fatty acid of the trans-ethyl ester, has been studied in different contexts. One study indicated that it does not inhibit the activity of leukotriene B4, a potent inflammatory mediator. This suggests that the trans isomer may not share the same pro-inflammatory profile as the cis isomer, or it may act through different pathways. However, it is important to note that the biological activity of the ethyl ester may differ from the free fatty acid.

Table 1: Comparison of Immunomodulatory Effects

Biological Effect	Cis-11-Eicosenoate Methyl Ester	Trans-11-Eicosenoic Acid
Cell Type	PMA-differentiated THP-1 cells	Pig neutrophil membranes
Effect on Cytokine Production	Increased production of TNF-α and IL-1β	Data not available
Effect on Inflammatory Mediators	Data not available	No inhibition of leukotriene B4

Potential Signaling Pathways

The biological effects of long-chain fatty acids are often mediated through specific cell surface and nuclear receptors. Two key signaling pathways are likely involved in the actions of eicosenoate ethyl esters:

• G-Protein Coupled Receptor 120 (GPR120/FFAR4): This receptor is a sensor for long-chain fatty acids and plays a crucial role in mediating anti-inflammatory and insulin-sensitizing effects.[1][2] Activation of GPR120 can lead to the attenuation of inflammatory responses. It is plausible that both cis and trans isomers of eicosenoate ethyl ester could interact with this receptor, potentially with different affinities and downstream effects.

• Peroxisome Proliferator-Activated Receptors (PPARs): These are nuclear receptors that regulate gene expression involved in lipid metabolism and inflammation. Studies on other long-chain monounsaturated fatty acids have shown that they can activate PPAR signaling pathways, leading to anti-atherosclerotic effects.[3][4]

Visualizing the Signaling Pathways

GPR120/FFAR4 Signaling Pathway

Caption: GPR120/FFAR4 signaling pathway activated by long-chain fatty acids.

PPAR Signaling Pathway

Caption: PPAR signaling pathway activated by fatty acid ligands.

Experimental Protocols

The following are generalized protocols based on methodologies reported in the cited literature for assessing the biological activity of fatty acid esters.

Cell Culture and Stimulation for Cytokine Analysis

• Cell Line: THP-1 human monocytic cells are a suitable model.

• Differentiation: Differentiate THP-1 cells into a macrophage-like phenotype by treating with phorbol (B1677699) 12-myristate 13-acetate (PMA) at a concentration of 100 ng/mL for 48 hours.

• Treatment: Following differentiation, replace the medium with fresh RPMI-1640 supplemented with 10% fetal bovine serum. Add the cis- or trans-eicosenoate ethyl esters at various concentrations (e.g., 1-50 µM). A vehicle control (e.g., DMSO or ethanol) should be included.

• Stimulation: Co-stimulate the cells with lipopolysaccharide (LPS) at a concentration of 1 µg/mL to induce an inflammatory response.

• Incubation: Incubate the cells for a specified period (e.g., 24 hours) at 37°C in a 5% CO2 atmosphere.

• Supernatant Collection: After incubation, centrifuge the cell culture plates and collect the supernatant for cytokine analysis.

Cytokine Quantification by ELISA

• ELISA Kits: Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits for the specific cytokines of interest (e.g., TNF-α, IL-1β).

• Procedure: Follow the manufacturer's instructions for the ELISA kit. This typically involves:

  • Coating a 96-well plate with a capture antibody.

  • Adding the collected cell culture supernatants and standards to the wells.

  • Incubating to allow the cytokine to bind to the antibody.

  • Washing the plate and adding a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).

  • Adding a substrate that reacts with the enzyme to produce a color change.

  • Stopping the reaction and measuring the absorbance at a specific wavelength using a microplate reader.

• Data Analysis: Calculate the concentration of the cytokine in the samples by comparing their absorbance values to a standard curve.

Analysis of Cellular Fatty Acid Composition by GC-MS

• Cell Harvesting: After treatment with the eicosenoate ethyl esters, wash the cells with phosphate-buffered saline (PBS) and harvest them.

• Lipid Extraction: Extract total lipids from the cell pellets using a solvent system such as chloroform:methanol (B129727) (2:1, v/v).

• Transesterification: Convert the fatty acid esters in the lipid extract to fatty acid methyl esters (FAMEs) by incubation with a reagent like 1% sulfuric acid in methanol at 70°C for 3 hours.

• FAME Extraction: Extract the FAMEs with a nonpolar solvent like hexane.

• GC-MS Analysis: Analyze the FAMEs using a Gas Chromatograph-Mass Spectrometer (GC-MS).

  • Column: Use a suitable capillary column for fatty acid analysis (e.g., a wax column).

  • Temperature Program: Employ a temperature gradient to separate the different FAMEs based on their boiling points.

  • Detection: Identify and quantify the individual FAMEs by their mass spectra and retention times compared to known standards.

Conclusion and Future Directions

The available evidence suggests that cis-eicosenoate ethyl ester possesses pro-inflammatory properties, at least in vitro. In contrast, data on the biological activity of trans-eicosenoate ethyl ester is largely absent, preventing a direct and comprehensive comparison. The potential for these isomers to interact with key fatty acid sensing pathways like GPR120/FFAR4 and PPARs warrants further investigation.

Future research should focus on:

• Direct Comparative Studies: Conducting head-to-head studies to evaluate the effects of cis- and trans-eicosenoate ethyl esters on a range of biological processes, including inflammation, cell proliferation, and metabolism, in various cell types and in vivo models.

• Receptor Binding Assays: Determining the binding affinities of both isomers for GPR120/FFAR4 and PPARs to elucidate their primary molecular targets.

• Downstream Signaling Analysis: Investigating the specific downstream signaling cascades activated by each isomer upon receptor binding.

A thorough understanding of the distinct biological activities of cis- and trans-eicosenoate ethyl esters will be instrumental for their potential application in the development of novel therapeutics and for assessing their nutritional impact.

References

• 1. Targeting GPR120 and other fatty acid sensing GPCRs ameliorates insulin resistance and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting GPR120 and other fatty acid-sensing GPCRs ameliorates insulin resistance and inflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Long-chain monounsaturated fatty acid-rich fish oil attenuates the development of atherosclerosis in mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dietary supplementation with long-chain monounsaturated fatty acid isomers decreases atherosclerosis and alters lipoprotein proteomes in LDLr−/− mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Ethyl 8(Z)-eicosenoate and Methyl 8(Z)-eicosenoate as Analytical Standards

In the precise world of analytical chemistry, particularly within lipidomics, clinical diagnostics, and food science, the choice of an appropriate analytical standard is paramount for accurate quantification and identification of fatty acids. This guide provides an objective comparison between two closely related long-chain fatty acid ester standards: Ethyl 8(Z)-eicosenoate and Methyl 8(Z)-eicosenoate. The selection between these two molecules often depends on the specific requirements of the analytical method, the sample matrix, and the research question at hand.

Physicochemical Properties: A Head-to-Head Comparison

The fundamental differences between ethyl and methyl 8(Z)-eicosenoate arise from the alcohol moiety used in their esterification—ethanol versus methanol. This seemingly minor structural change results in distinct physicochemical properties that influence their behavior in analytical systems.

Property	Methyl 8(Z)-eicosenoate	Ethyl 8(Z)-eicosenoate
Synonyms	8-Eicosenoic acid, methyl ester, (Z)-[1]	8-Eicosenoic acid, ethyl ester, (Z)-
Molecular Formula	C₂₁H₄₀O₂[1][2]	C₂₂H₄₂O₂
Molecular Weight	324.54 g/mol [1][2]	338.58 g/mol
CAS Number	69119-99-9[1]	Not readily available for the specific 8(Z) isomer
Purity	Typically >98% as an analytical standard[1]	Typically >98% as an analytical standard
Physical State	Solid[1]	Liquid or semi-solid at room temperature
Storage	Freezer (-20°C)	Freezer (-20°C)

Performance in Analytical Methodologies

The primary application for these standards is in chromatography, most commonly Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). Fatty acids themselves are often not volatile enough for direct GC analysis, necessitating their conversion into more volatile ester forms, such as Fatty Acid Methyl Esters (FAMEs) or Fatty Acid Ethyl Esters (FAEEs).[3]

Gas Chromatography (GC) Performance:

In GC analysis, the choice between the methyl and ethyl ester can influence chromatographic separation. Due to its slightly higher molecular weight and larger size, Ethyl 8(Z)-eicosenoate will typically have a longer retention time than Methyl 8(Z)-eicosenoate on the same GC column under identical conditions. This difference in elution can be advantageous. For instance, when analyzing a sample for its FAME profile, an ethyl ester like Ethyl 8(Z)-eicosenoate can serve as an excellent internal standard because it is unlikely to co-elute with the target methyl esters in the sample.[4][5]

Mass Spectrometry (MS) Performance:

When coupled with MS, both esters provide characteristic fragmentation patterns upon ionization (typically electron ionization - EI).[6] The base peaks and major fragment ions will differ due to the ethyl versus methyl group, allowing for their distinct identification. For quantification using Selected Ion Monitoring (SIM), specific ions can be chosen for each compound to ensure selectivity, even in complex matrices.[4][5][7] For example, for ethyl esters of saturated fatty acids, m/z values of 88 and 101 are often recommended for SIM mode, which show little interference from FAMEs.[4][5]

Analytical Aspect	Methyl 8(Z)-eicosenoate (FAME)	Ethyl 8(Z)-eicosenoate (FAEE)
Volatility	Higher volatility compared to the corresponding FAEE.[8]	Lower volatility compared to the corresponding FAME.
GC Retention Time	Shorter retention time.	Longer retention time, which can be beneficial for use as an internal standard in FAME analysis to avoid co-elution.[4][5]
Use as Internal Std.	Can be used, but deuterated versions are preferred to avoid co-elution with endogenous FAMEs.[9]	Excellent for quantifying FAMEs, as its retention time is distinct, allowing for clear separation from the analytes of interest.[4][5]
Stability	Generally considered more stable during long-term storage.	May be slightly more susceptible to oxidation and hydrolysis compared to methyl esters, though proper storage minimizes this.[10][11]
Derivatization	The most common derivatization method for fatty acid analysis is transesterification to FAMEs using methanolic solutions.[3]	Transesterification to FAEEs is also possible using ethanolic solutions, but is less common as a routine derivatization procedure.[12]

Experimental Protocols

Protocol 1: Fatty Acid Analysis by GC-MS using Methyl Ester Derivatization

This protocol outlines a typical workflow for the extraction of lipids from a biological sample and their subsequent analysis as FAMEs, for which Methyl 8(Z)-eicosenoate would be a suitable calibration or system suitability standard.

1. Lipid Extraction (Folch Method):

• Homogenize the sample (e.g., 50 mg of tissue) in a 2:1 (v/v) mixture of chloroform (B151607) and methanol.

• For quantitative analysis, add a known amount of an internal standard not naturally present in the sample (e.g., a deuterated fatty acid or an odd-chain fatty acid).

• Agitate the mixture and then centrifuge to separate the phases.

• Collect the lower chloroform layer containing the lipids.

• Wash the chloroform layer with a 0.9% NaCl solution.

• Evaporate the final chloroform extract to dryness under a stream of nitrogen.

2. Derivatization to FAMEs:

• Re-dissolve the dried lipid extract in a known volume of a reagent like 4% sulfuric acid in methanol.[3]

• Heat the mixture in a sealed vial at 80-100°C for 1-2 hours.

• After cooling, add a nonpolar solvent (e.g., hexane) and water to the mixture.

• Vortex and then centrifuge to separate the layers.

• The upper hexane (B92381) layer, now containing the FAMEs, is carefully collected for GC-MS analysis.

3. GC-MS Analysis:

• Injector: Split/splitless, 250°C.

• Column: A polar capillary column (e.g., CP-Sil 88 or similar) is typically used for FAME separation.[4][5]

• Oven Program: Start at 100°C, hold for 2 min, ramp to 240°C at 3-5°C/min, and hold for 10-15 min.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Detector: Electron Ionization (EI) at 70 eV. Scan range of m/z 50-550. For targeted quantification, operate in Selected Ion Monitoring (SIM) mode.

Table of Typical GC-MS Parameters

Parameter	Setting
GC System	Agilent GC-MS or similar
Column	e.g., Agilent J&W DB-FATWAX UI (30m x 0.25mm, 0.25µm)
Injection Volume	1 µL
Inlet Temp	250°C
Carrier Gas	Helium, 1.0 mL/min
Oven Program	100°C (2 min), then 3°C/min to 240°C (15 min)
MS Source Temp	230°C
MS Quad Temp	150°C
Ionization Mode	Electron Ionization (EI), 70 eV
Acquisition Mode	Full Scan (m/z 50-550) and/or SIM

Visualizing Workflows and Pathways

To better illustrate the context in which these standards are used, the following diagrams, generated using Graphviz, depict a typical analytical workflow and a relevant biological pathway.

Caption: Workflow for quantitative fatty acid analysis using GC-MS.

Caption: Simplified eicosanoid biosynthesis pathway.

Conclusion

Both Ethyl 8(Z)-eicosenoate and Methyl 8(Z)-eicosenoate are valuable tools for researchers in lipid analysis.

• Methyl 8(Z)-eicosenoate is the ideal standard when analyzing samples that have been derivatized to their methyl esters (FAMEs). It serves as a direct comparator for retention time and mass spectral identification, making it perfect for creating calibration curves and verifying system suitability.

• Ethyl 8(Z)-eicosenoate excels as an internal standard for FAME analysis. Its chemical similarity to FAMEs ensures comparable behavior during extraction and injection, while its different chemical structure guarantees chromatographic separation, preventing interference with the target analytes.

The ultimate choice depends on the experimental design. For routine FAME profiling, having access to both types of standards allows for the most robust and accurate method development and validation, providing researchers and drug development professionals with high-quality, reliable data.

References

• 1. larodan.com [larodan.com]
• 2. larodan.com [larodan.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. filomedica.com.cy [filomedica.com.cy]
• 11. Stability studies on methyl and ethyl fatty acid esters of sunflowerseed oil | Semantic Scholar [semanticscholar.org]
• 12. knowledge.reagecon.com [knowledge.reagecon.com]

Cross-validation of HPLC and GC methods for fatty acid ester analysis

A comprehensive guide for researchers, scientists, and drug development professionals on the cross-validation of Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) for fatty acid ester analysis.

The accurate quantification of fatty acid composition is paramount in various fields, from nutritional science and food chemistry to drug development and clinical diagnostics.[1] The two most prominent analytical techniques for this purpose are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).[1] While GC has traditionally been the workhorse for fatty acid analysis, HPLC has emerged as a powerful alternative with distinct advantages.[1] This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the most suitable method for their specific needs.[1]

Performance Comparison: A Quantitative Overview

A critical aspect of cross-validating these two techniques is the comparison of their analytical performance. The following table summarizes key validation parameters for both GC and HPLC, compiled from various studies. It is important to note that specific values can vary depending on the sample matrix, instrumentation, and exact methodology employed.

Performance Parameter	Gas Chromatography (GC-FID/GC-MS)	High-Performance Liquid Chromatography (HPLC-UV/HPLC-MS)	Key Considerations
Precision (RSD%)	≤ 5.88%	≤ 5.88% (often slightly better than GC)	Both methods demonstrate good precision.[1]
Recovery (%)	≥ 81.7%	≥ 81.7%	Comparable recovery rates are achievable with optimized extraction procedures.[1][2]
Linearity (r²)	> 0.99	> 0.99	Both techniques exhibit excellent linearity over a defined concentration range.[1][2][3][4]
Sensitivity (LOD/LOQ)	LOD: 0.0018% mass, LOQ: 0.0054% mass (for methyl oleate)	LOD: 0.0002% mass, LOQ: 0.0007% mass (for methyl linoleate)	GC, particularly with mass spectrometry (MS) detection, can offer very high sensitivity. HPLC sensitivity is dependent on the chromophore of the analyte or derivative.[2]
Isomer Separation	Can be challenging for cis/trans and positional isomers.	Superior for separation of cis/trans and positional isomers, especially with specialized columns.[1][5][6]	This is a significant advantage of HPLC for detailed fatty acid profiling.[1][5]
Derivatization	Typically required (e.g., to fatty acid methyl esters - FAMEs) to increase volatility.[6][7]	Can be performed without derivatization, but derivatization is often used to enhance detection (e.g., phenacyl esters for UV detection).[1][6]	The necessity of derivatization can impact workflow and introduce potential for sample loss or alteration.[1]
Compound Stability	High temperatures in the injector and column can lead to degradation of heat-labile compounds.[1]	Operates at or near ambient temperature, minimizing the risk of degradation for sensitive fatty acids.[1][8]	A crucial factor when analyzing polyunsaturated fatty acids (PUFAs) or other thermally sensitive lipids.[1]

Experimental Workflows

To better understand the practical application of these techniques, the following diagram illustrates the typical experimental workflows for GC and HPLC analysis of fatty acid esters.

Fig. 1: Generalized workflows for GC and HPLC analysis of fatty acid esters.

Detailed Experimental Protocols

Gas Chromatography (GC) Protocol for FAME Analysis

This protocol outlines a common method for the analysis of fatty acid methyl esters (FAMEs) using GC with Flame Ionization Detection (FID).

1. Sample Preparation (Esterification):

• Lipid Extraction: Lipids are first extracted from the sample matrix. A common method for biological tissues involves homogenization in a chloroform/methanol mixture (2:1, v/v).[7]

• Derivatization to FAMEs: The extracted lipids are converted to FAMEs to increase their volatility for GC analysis.[7] A widely used method is acid-catalyzed transesterification.

  • Add 2 mL of 2% methanolic sulfuric acid or methanolic HCl to the dried lipid extract.

  • Heat the mixture at 80-85°C for 1 hour.[9]

  • After cooling, add n-heptane to extract the FAMEs. The upper heptane (B126788) layer is collected for injection.

2. GC-FID Conditions:

• Column: A polar capillary column, such as one with a poly(biscyanopropyl siloxane) stationary phase (e.g., SP-2380, 30 m x 0.25 mm x 0.20 µm film thickness), is typically used.[5]

• Carrier Gas: Helium or hydrogen is commonly used as the carrier gas at a constant flow rate (e.g., 1 mL/min).[10]

• Injector and Detector Temperature: The injector and detector are typically set to 250°C and 260°C, respectively.[5]

• Oven Temperature Program: A temperature program is employed to separate the FAMEs. For example, an initial temperature of 140°C is held for a few minutes, then ramped up to 240°C at a rate of 5°C/min.[5]

• Injection Volume: A small volume, typically 1 µL, of the FAME extract is injected in split mode (e.g., 100:1 split ratio).[5]

3. Data Analysis:

• FAMEs are identified by comparing their retention times with those of a standard FAME mixture.

• Quantification is achieved by comparing the peak area of each FAME to the total area of all FAME peaks.

High-Performance Liquid Chromatography (HPLC) Protocol for Fatty Acid Ester Analysis

This protocol describes a reversed-phase HPLC method for the analysis of FAMEs with UV detection.

1. Sample Preparation:

• Lipid Extraction and Derivatization: The same lipid extraction and derivatization to FAMEs procedures as for GC can be used. Alternatively, fatty acids can be derivatized to form UV-active esters, such as phenacyl esters, to enhance detection.[1][8] For this protocol, we will assume FAMEs have been prepared.

• Sample Dilution: The FAME extract is dissolved in a suitable solvent, such as acetonitrile (B52724).[5]

2. HPLC-UV Conditions:

• Column: A reversed-phase C18 column (e.g., two 250 mm x 4.6 mm, 5 µm columns in series) is commonly used.[5]

• Mobile Phase: An isocratic elution with acetonitrile is often employed.[3][4][5] Gradient elution with a mixture of acetonitrile and water can also be used for more complex samples.[1]

• Flow Rate: A typical flow rate is 1.0 mL/min.[4][5]

• Column Temperature: The column is maintained at a constant temperature, for example, 40°C.[3][4][5]

• Detection: UV detection is performed at a low wavelength, typically around 205 nm, where the ester carbonyl group absorbs.[5]

• Injection Volume: An injection volume of 10-20 µL is common.[1]

3. Data Analysis:

• FAMEs are identified by comparing their retention times with those of authentic standards.

• Quantification is typically performed using an external calibration curve constructed from known concentrations of FAME standards.[5]

Conclusion and Recommendations

Both GC and HPLC are robust and reliable methods for the analysis of fatty acid esters. The choice between them hinges on the specific research question and the nature of the fatty acids being analyzed.[1]

• Gas Chromatography is a well-established, high-throughput technique that offers excellent sensitivity, especially when coupled with a mass spectrometer. It is the method of choice for routine analysis of total fatty acid profiles where the separation of complex isomers is not a primary concern.

• High-Performance Liquid Chromatography excels in the separation of labile and isomeric fatty acids, such as cis/trans isomers and polyunsaturated fatty acids (PUFAs), due to its ambient temperature operation.[1] The ability to analyze underivatized fatty acids can also simplify the workflow.[1][6]

Ultimately, for a comprehensive and unambiguous fatty acid profile, a combination of both techniques can be a powerful strategy. Cross-validation of results between GC and HPLC provides the highest level of confidence in the analytical data, ensuring the integrity and reliability of research findings.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scienceopen.com [scienceopen.com]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. hplc.eu [hplc.eu]
• 7. benchchem.com [benchchem.com]
• 8. aocs.org [aocs.org]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. static.igem.org [static.igem.org]

A Comparative Guide to the Synthesis of Ethyl 8(Z)-eicosenoate: Enzymatic vs. Chemical Routes

For researchers, scientists, and drug development professionals, the choice of synthetic methodology is a critical decision that impacts not only the efficiency and yield of a target molecule but also the overall sustainability and environmental footprint of the process. This guide provides a detailed comparison of enzymatic and chemical approaches for the synthesis of Ethyl 8(Z)-eicosenoate, a long-chain unsaturated fatty acid ester with potential applications in various research and development fields.

This comparative analysis delves into the performance of each method, supported by experimental data derived from analogous reactions in the scientific literature. We present a clear, data-driven overview to inform your selection of the most suitable synthetic strategy.

At a Glance: Key Performance Metrics

The decision between enzymatic and chemical synthesis involves a trade-off between reaction conditions, speed, yield, purity, and environmental impact. The following table summarizes key quantitative data for each method, based on established results for the synthesis of similar long-chain unsaturated esters.

Parameter	Enzymatic Synthesis (Lipase-Catalyzed Esterification)	Chemical Synthesis (Wittig Reaction & Esterification)
Catalyst	Immobilized Lipase (B570770) (e.g., Candida antarctica Lipase B)	Wittig Reagent (e.g., a phosphonium (B103445) ylide), Acid/Base for esterification
Reaction Temperature	Mild (30 - 60 °C)	Wittig: Low to ambient (-78 to 25 °C); Esterification: Often elevated (reflux)
Reaction Time	4 - 48 hours	Wittig: 1 - 12 hours; Esterification: 2 - 24 hours
Yield	Typically high (>90%)[1]	Variable, often moderate to high (60-85% over two steps)
Stereoselectivity (Z:E ratio)	High (maintains existing stereochemistry)	Good to excellent Z-selectivity with unstabilized ylides[2][3]
Byproduct Formation	Minimal (primarily water)	Significant (e.g., triphenylphosphine (B44618) oxide, salts)[4]
Downstream Processing	Simple filtration to remove the immobilized enzyme	Chromatographic purification often required to remove byproducts
Catalyst Reusability	High (immobilized enzymes can be reused multiple times)[5]	Generally not reusable
Environmental Impact	Low; biodegradable catalyst, mild conditions, minimal waste.[6]	Higher; use of stoichiometric reagents, organic solvents, and production of phosphine (B1218219) oxide waste.

Experimental Protocols: A Closer Look

Detailed methodologies for the key experiments are provided below. These protocols are based on established procedures for the synthesis of analogous long-chain unsaturated esters and can be adapted for Ethyl 8(Z)-eicosenoate.

Enzymatic Synthesis: Lipase-Catalyzed Esterification of 8(Z)-Eicosenoic Acid

This protocol outlines the direct esterification of the corresponding fatty acid using an immobilized lipase.

Materials:

• 8(Z)-Eicosenoic acid

• Ethanol (B145695) (anhydrous)

• Immobilized Candida antarctica lipase B (CALB)

• Anhydrous hexane (B92381) (or other suitable organic solvent)

• Molecular sieves (optional, for water removal)

Procedure:

• In a round-bottom flask, dissolve 8(Z)-eicosenoic acid (1 equivalent) in anhydrous hexane.

• Add ethanol in a slight molar excess (e.g., 1.2 equivalents).

• Add the immobilized CALB (typically 5-10% by weight of the fatty acid).

• If desired, add activated molecular sieves to remove the water produced during the reaction and drive the equilibrium towards the product.

• The reaction mixture is incubated at a controlled temperature (e.g., 45°C) with constant stirring for 24-48 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, the enzyme is removed by simple filtration.

• The solvent is removed under reduced pressure to yield the crude Ethyl 8(Z)-eicosenoate. Further purification by column chromatography may be performed if necessary, but often the purity is high.

Chemical Synthesis: Wittig Reaction followed by Fischer Esterification

This two-step chemical synthesis first constructs the carbon backbone and the Z-configured double bond via a Wittig reaction, followed by esterification.

Step 1: Wittig Reaction to form 8(Z)-Eicosene

Materials:

• Dodecyltriphenylphosphonium (B1215703) bromide

• n-Butyllithium (n-BuLi) in hexanes

• Octanal (B89490)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Anhydrous dichloromethane (B109758) (for extraction)

• Saturated aqueous ammonium (B1175870) chloride solution

Procedure:

• Suspend dodecyltriphenylphosphonium bromide (1 equivalent) in anhydrous THF under an inert atmosphere (e.g., argon).

• Cool the suspension to 0°C and add n-BuLi (1 equivalent) dropwise. The formation of the deep red ylide indicates a successful reaction.

• Stir the mixture at room temperature for 1 hour.

• Cool the reaction mixture to -78°C and add a solution of octanal (1 equivalent) in anhydrous THF dropwise.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting 8(Z)-eicosene by column chromatography to remove triphenylphosphine oxide.

Step 2: Conversion to 8(Z)-Eicosenoic Acid and Esterification

The terminal alkene from the Wittig reaction would need to be converted to the corresponding carboxylic acid (e.g., via ozonolysis followed by oxidative workup, or hydroboration-oxidation followed by oxidation of the resulting alcohol). For the purpose of this guide, we will assume the availability of 8(Z)-eicosenoic acid for the final esterification step.

Materials:

• 8(Z)-Eicosenoic acid

• Ethanol (absolute)

• Concentrated sulfuric acid (catalytic amount)

Procedure:

• In a round-bottom flask, dissolve 8(Z)-eicosenoic acid in an excess of absolute ethanol.

• Add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 drops).

• Heat the mixture to reflux for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the mixture and neutralize the acid catalyst with a saturated solution of sodium bicarbonate.

• Extract the product with diethyl ether.

• Wash the organic layer with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain Ethyl 8(Z)-eicosenoate.

• Purify by column chromatography if necessary.

Visualizing the Synthesis Pathways

To better illustrate the distinct processes, the following diagrams outline the experimental workflows for both enzymatic and chemical synthesis.

Enzymatic Synthesis Workflow for Ethyl 8(Z)-eicosenoate

Chemical Synthesis Workflow for Ethyl 8(Z)-eicosenoate

Discussion and Conclusion

The chemical synthesis of Ethyl 8(Z)-eicosenoate via the Wittig reaction offers a reliable method for constructing the carbon backbone with good control over the Z-alkene geometry. However, this route necessitates the use of strong bases, cryogenic temperatures, and produces a significant amount of triphenylphosphine oxide as a byproduct, which requires careful purification to remove. The subsequent esterification step often requires acidic conditions and elevated temperatures.

In contrast, enzymatic synthesis represents a greener and more sustainable alternative. It operates under mild conditions, provides high yields and purity, and allows for easy catalyst recycling. While the reaction times for enzymatic processes can be longer, the benefits of simplified downstream processing and reduced environmental impact make it an increasingly attractive option for the synthesis of high-value esters like Ethyl 8(Z)-eicosenoate, particularly in the pharmaceutical and cosmetic industries where purity is paramount. The choice of synthesis route will ultimately depend on the specific requirements of the application, including desired purity, production scale, cost considerations, and environmental regulations.

References

• 1. researchgate.net [researchgate.net]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Biocatalysis: Enzymatic Synthesis for Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Merging enzymatic and synthetic chemistry with computational synthesis planning - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Effects of C20 Fatty Acids: Ethyl 8(Z)-eicosenoate in Context

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological effects of Ethyl 8(Z)-eicosenoate and other prominent C20 fatty acids, including the omega-6 fatty acid arachidonic acid (ARA) and the omega-3 fatty acid eicosapentaenoic acid (EPA). Due to the limited direct experimental data on Ethyl 8(Z)-eicosenoate, this guide synthesizes information on its parent fatty acid, 8(Z)-eicosenoic acid, and draws comparisons with the well-characterized effects of ARA and EPA. The information is presented to facilitate further research and drug development efforts in areas influenced by fatty acid signaling.

Overview of C20 Fatty Acids

C20 fatty acids, or eicosanoids, are a class of lipids that play crucial roles as signaling molecules and components of cell membranes. Their biological activities are diverse and depend on their structure, including the number and position of double bonds. This guide focuses on:

• Ethyl 8(Z)-eicosenoate: The ethyl ester of 8(Z)-eicosenoic acid, a monounsaturated omega-12 fatty acid.

• Arachidonic Acid (ARA): A polyunsaturated omega-6 fatty acid (20:4n-6) that is a precursor to a wide range of pro-inflammatory eicosanoids.

• Eicosapentaenoic Acid (EPA): A polyunsaturated omega-3 fatty acid (20:5n-3) known for its anti-inflammatory properties and for being a precursor to less inflammatory or inflammation-resolving mediators.

While the biological effects of fatty acid ethyl esters can be similar to their free fatty acid counterparts, it is important to note that bioavailability and metabolic processing may differ.

Comparative Biological Effects

The distinct structures of these C20 fatty acids lead to different interactions with cellular machinery, resulting in a range of biological effects.

Neuromodulatory and Kinase Activating Effects

Limited research on 8(Z)-eicosenoic acid points to its potential role in neuromodulation and cell signaling. It has been shown to potentiate acetylcholine (B1216132) (ACh) receptor channel currents and enhance the phosphorylation of a substrate peptide by Protein Kinase C epsilon (PKCε) in Xenopus oocytes[1]. In contrast, EPA has been demonstrated to inhibit PKC activity, while ARA shows no effect on PKC activity in vitro.

Inflammatory Response

A significant body of research highlights the opposing roles of ARA and EPA in inflammation. ARA is a precursor to pro-inflammatory eicosanoids and has been shown to activate the transcription factor NF-κB, a key regulator of inflammation.[2][3][4] Conversely, EPA can inhibit NF-κB activation and reduce the expression of inflammatory markers.[5]

Adipogenesis

ARA and EPA also exhibit differential effects on the formation of fat cells (adipogenesis). Studies in human adipose-derived stem cells have shown that ARA promotes adipogenesis, while EPA has a minimal stimulatory effect.[6][7][8][9]

Endothelial Function

The health of the vascular endothelium is critical for cardiovascular health, and C20 fatty acids can modulate its function. EPA has been shown to increase the bioavailability of nitric oxide (NO), a key molecule in vasodilation and endothelial health, whereas ARA does not have the same effect.[10]

Data Presentation

The following tables summarize the quantitative data on the comparative biological effects of the C20 fatty acids discussed.

Table 1: Comparative Effects on Key Biological Processes

Biological Process	8(Z)-eicosenoic acid	Arachidonic Acid (ARA)	Eicosapentaenoic Acid (EPA)
Neuromodulation	Potentiates acetylcholine receptor channel currents[1]	-	-
Kinase Activity	Enhances PKCε phosphorylation[1]	No effect on PKC activity	Inhibits PKC activity
Inflammation (NF-κB Activation)	-	Activates NF-κB[2][3][4]	Inhibits NF-κB activation[5]
Adipogenesis	-	Promotes adipogenesis[6][7][8][9]	Minimal stimulatory effect[6][7][8][9]
Endothelial Function (NO Bioavailability)	-	No effect[10]	Increases NO bioavailability by 18%[10]

Table 2: Quantitative Comparison of ARA and EPA on Adipogenesis Markers in Human Adipose-Derived Stem Cells

Marker	60 µM Arachidonic Acid	50 µM Eicosapentaenoic Acid
PPARγ2 Gene Expression (Fold Change vs. Control)	> 2.5[6]	~1.5[6]
GLUT4 Gene Expression (Fold Change vs. Control)	> 2.0[6]	~1.5[6]

Experimental Protocols

This section details the methodologies for the key experiments cited in this guide.

PKCε Phosphorylation Assay with 8(Z)-eicosenoic acid

• Objective: To determine the effect of 8(Z)-eicosenoic acid on PKCε activity.

• Method: Xenopus oocytes were used as a model system. The effect of 8(Z)-eicosenoic acid on the phosphorylation of a specific substrate peptide by PKCε was measured. The potentiation of acetylcholine (ACh) receptor channel currents by the fatty acid was also assessed electrophysiologically.

• Source: Based on the study by Yaguchi et al. (2005) as cited by Cayman Chemical[1]. Further details on the specific concentrations and incubation times would be found in the primary publication.

NF-κB Activation Assay in Caco-2 Cells

• Objective: To compare the effects of ARA and EPA on NF-κB activation in an intestinal epithelial cell line.

• Cell Line: Caco-2 cells, a human colon adenocarcinoma cell line.

• Method: Caco-2 cells were cultured and treated with either ARA or EPA. NF-κB activation was assessed using a reporter gene assay, where the expression of a reporter gene is under the control of an NF-κB response element.

• Source: Based on the study by Wanders et al. (2007)[3][4]. Specific details of the reporter construct, fatty acid concentrations, and stimulation conditions are available in the full publication.

Adipogenesis Assay in Human Adipose-Derived Stem Cells

• Objective: To compare the effects of ARA and EPA on the differentiation of human adipose-derived stem cells (hADSCs) into adipocytes.

• Cell Source: Human adipose-derived stem cells.

• Method: hADSCs were cultured in a differentiation medium and treated with various concentrations of ARA or EPA. Adipogenesis was assessed by Oil Red O staining to visualize lipid droplets and by measuring the gene expression of adipogenic markers such as PPARγ2 and GLUT4 using quantitative real-time PCR.

• Source: Based on the study by Mohammadi-Sartang et al. (2020)[6][7][8][9].

Endothelial Nitric Oxide Bioavailability Assay

• Objective: To compare the effects of ARA and EPA on nitric oxide (NO) bioavailability in human endothelial cells.

• Cell Line: Human umbilical vein endothelial cells (HUVECs).

• Method: HUVECs were pretreated with ARA or EPA. The cells were then stimulated with a calcium ionophore to induce NO production. NO and peroxynitrite (ONOO-) levels were measured using porphyrinic nanosensors.

• Source: Based on the study by Mason et al. (2021)[10].

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways and experimental workflows discussed in this guide.

Comparative Signaling of C20 Fatty Acids

Workflow for Adipogenesis Assay

Conclusion and Future Directions

The available evidence clearly demonstrates the distinct and often opposing biological effects of the C20 fatty acids arachidonic acid and eicosapentaenoic acid, particularly in the realms of inflammation, adipogenesis, and endothelial function. While direct comparative data for Ethyl 8(Z)-eicosenoate is currently unavailable, the unique neuromodulatory and kinase-activating properties of its parent fatty acid, 8(Z)-eicosenoic acid, suggest that it may have a distinct biological profile from the more well-studied polyunsaturated C20 fatty acids.

Further research is warranted to elucidate the specific biological activities of Ethyl 8(Z)-eicosenoate. Key areas for future investigation include:

• Direct comparative studies: Head-to-head comparisons of Ethyl 8(Z)-eicosenoate with ARA, EPA, and other C20 fatty acids across a range of biological assays.

• Mechanism of action: Investigating the molecular targets and signaling pathways through which Ethyl 8(Z)-eicosenoate and its metabolites exert their effects.

• In vivo studies: Evaluating the physiological and pathophysiological effects of Ethyl 8(Z)-eicosenoate in relevant animal models.

A deeper understanding of the biological effects of Ethyl 8(Z)-eicosenoate could open new avenues for the development of novel therapeutics targeting a variety of diseases.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Nuclear factor kB is activated by arachidonic acid but not by eicosapentaenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Arachidonic Acid but not Eicosapentaenoic Acid (EPA) and Oleic Acid Activates NF-κB and Elevates ICAM-1 Expression in Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Arachidonic acid but not eicosapentaenoic acid (EPA) and oleic acid activates NF-kappaB and elevates ICAM-1 expression in Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. n-3 and n-6 polyunsaturated fatty acids differentially regulate adipose angiotensinogen and other inflammatory adipokines in part via NF-κB-dependent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluating the effect of arachidonic acid and eicosapentaenoic acid on induction of adipogenesis in human adipose-derived stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluating the effect of arachidonic acid and eicosapentaenoic acid on induction of adipogenesis in human adipose-derived stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Evaluating the effect of arachidonic acid and eicosapentaenoic acid on induction of adipogenesis in human adipose-derived stem cells [ijbms.mums.ac.ir]
• 10. Omega-3 and omega-6 fatty acids have distinct effects on endothelial fatty acid content and nitric oxide bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Comparison of Eicosenoate Positional Isomers: A Guide for Researchers

For Immediate Release

This guide provides a comparative overview of the in vitro biological activities of various eicosenoate positional isomers. The information is intended for researchers, scientists, and drug development professionals working in areas such as inflammation, immunology, and cancer biology. This document summarizes key quantitative data from published studies and provides detailed experimental protocols for relevant in vitro assays.

Introduction to Eicosenoate Positional Isomers

Eicosenoates are a class of 20-carbon fatty acids that play crucial roles in various physiological and pathological processes. Positional isomers of these fatty acids, which differ in the location of their double bonds, can exhibit distinct biological activities. This guide focuses on the in vitro comparison of several key eicosenoate isomers, including eicosatrienoic acids (e.g., Mead acid and Dihomo-γ-linolenic acid) and monohydroxylated metabolites of arachidonic acid known as hydroxyeicosatetraenoic acids (HETEs). Understanding the differential effects of these isomers is critical for the development of targeted therapeutic strategies.

Data Presentation: Comparative In Vitro Activities

The following tables summarize quantitative data on the in vitro effects of various eicosenoate positional isomers. It is important to note that the data are compiled from different studies, and direct comparisons should be made with caution due to variations in experimental conditions.

Table 1: Inhibition of Cyclooxygenase (COX) Enzymes

Eicosenoate Isomer	Target	Cell Type/System	IC50 Value	Reference
S-Ketoprofen	COX-2	Guinea Pig Whole Blood	0.024 µmol/L	[1]
S-Ketoprofen	COX-2	Sheep Placenta	5.3 µmol/L	[1]
S-Ketorolac	COX-2	Sheep Placenta	0.9 µmol/L	[1]
S-Flurbiprofen	COX-2	Sheep Placenta	0.48 µmol/L	[1]
R-Ketoprofen	COX-2	Sheep Placenta	> 80 µmol/L	[1]
R-Ketorolac	COX-2	Sheep Placenta	> 80 µmol/L	[1]
R-Flurbiprofen	COX-2	Sheep Placenta	> 80 µmol/L	[1]

Table 2: Modulation of Inflammatory Mediator Production

Eicosenoate Isomer	Mediator	Cell Type	Effect	Concentration	Reference
Mead Acid (20:3n-9)	E-cadherin, Desmoglein	Human Squamous Carcinoma Cells	Down-regulation	Low Concentration	[2]
15(S)-HETE	IL-1β, IL-8	Human PBMC	Inhibition	10 ng/ml	[3]
15(S)-HETE	IL-1ra	Human PBMC	3-fold increase	10 ng/ml	[3]
15(S)-HETE	15-HETE	Human PBMC	139 +/- 6.2 ng/10^6 cells	10 ng/ml	[3]
12(S)-HETE	-	-	-	-
5(S)-HETE	-	-	-	-
Dihomo-γ-linolenic Acid (20:3n-6)	PGE1, 15-HETrE	-	Metabolized to anti-inflammatory mediators	-	[4]

Table 3: Effects on Signaling Pathways

Eicosenoate Isomer	Signaling Molecule	Cell Type	Effect	Concentration	Reference
12(S)-HETE	p38 MAPK Phosphorylation	Porcine Vascular Smooth Muscle Cells	Increased	0.1 µM	[5]
12(R)-HETE	p38 MAPK Phosphorylation	Porcine Vascular Smooth Muscle Cells	No significant effect	0.1 µM	[5]
12(S)-HETE	CREB Phosphorylation	Porcine Vascular Smooth Muscle Cells	Increased	0.1 µM	[5]
12(R)-HETE	CREB Phosphorylation	Porcine Vascular Smooth Muscle Cells	No significant effect	0.1 µM	[5]

Table 4: Interaction with Receptors

Eicosenoate Isomer	Receptor	System	IC50 Value (µM)	Reference
12(R)-HETE	Thromboxane (B8750289) A2/Prostaglandin (B15479496) H2	Washed Human Platelets	0.73	[6]
12(S)-HETE	Thromboxane A2/Prostaglandin H2	Washed Human Platelets	2.06	[6]
15(S)-HETE	Thromboxane A2/Prostaglandin H2	Washed Human Platelets	2.0	[6]
5(S)-HETE	Thromboxane A2/Prostaglandin H2	Washed Human Platelets	> 25	[6]
5(S),12(S)-diHETE	Thromboxane A2/Prostaglandin H2	Washed Human Platelets	9.38	[6]

Experimental Protocols

Detailed methodologies for the key in vitro experiments cited in this guide are provided below.

Cyclooxygenase (COX) Inhibition Assay

This assay determines the ability of a test compound to inhibit the activity of COX-1 and COX-2 enzymes.

Materials:

• Purified ovine COX-1 or human recombinant COX-2

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme (cofactor)

• L-epinephrine (cofactor)

• Arachidonic acid (substrate)

• Test eicosenoate isomers

• DMSO (solvent for inhibitors)

• 96-well plates

• Spectrophotometer or fluorometer

Procedure:

• Prepare a reaction mixture containing Assay Buffer, Heme, and L-epinephrine in a 96-well plate.

• Add the COX-1 or COX-2 enzyme to the reaction mixture.

• Add the test eicosenoate isomer at various concentrations (dissolved in DMSO) to the wells. Include a vehicle control (DMSO only).

• Pre-incubate the plate at 37°C for a specified time (e.g., 10 minutes).

• Initiate the reaction by adding arachidonic acid to each well.

• Measure the production of prostaglandin E2 (PGE2) using a suitable detection method, such as a colorimetric or fluorometric assay, or by LC-MS/MS.

• Calculate the percentage of inhibition for each concentration of the test compound.

• Determine the IC50 value, the concentration of the inhibitor that causes 50% inhibition of enzyme activity, by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cytokine Production Assay

This assay measures the effect of eicosenoate isomers on the production of pro-inflammatory and anti-inflammatory cytokines by immune cells.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs) or a relevant cell line (e.g., RAW 264.7 macrophages)

• Cell culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS)

• Stimulant (e.g., Lipopolysaccharide (LPS) or phytohemagglutinin (PHA))

• Test eicosenoate isomers

• ELISA kits for specific cytokines (e.g., TNF-α, IL-6, IL-1β, IL-10)

• 96-well cell culture plates

• Incubator (37°C, 5% CO2)

• Plate reader

Procedure:

• Seed the cells in a 96-well plate at an appropriate density.

• Pre-treat the cells with various concentrations of the test eicosenoate isomer for a specified time (e.g., 1-2 hours).

• Stimulate the cells with the chosen stimulant (e.g., LPS). Include an unstimulated control.

• Incubate the plates for a suitable period (e.g., 24 hours) to allow for cytokine production.

• Collect the cell culture supernatants.

• Measure the concentration of the desired cytokines in the supernatants using specific ELISA kits according to the manufacturer's instructions.

• Analyze the data to determine the effect of the eicosenoate isomer on cytokine production compared to the stimulated control.

NF-κB Activation Assay (Nuclear Translocation)

This assay assesses the ability of eicosenoate isomers to inhibit the activation of the NF-κB signaling pathway by measuring the translocation of the p65 subunit from the cytoplasm to the nucleus.

Materials:

• Adherent cell line (e.g., HeLa, HEK293)

• Cell culture medium and supplements

• Stimulant (e.g., TNF-α)

• Test eicosenoate isomers

• Fixation solution (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody against NF-κB p65

• Fluorescently labeled secondary antibody

• Nuclear stain (e.g., DAPI)

• Fluorescence microscope or high-content imaging system

Procedure:

• Seed cells on coverslips or in a multi-well imaging plate.

• Pre-treat the cells with the test eicosenoate isomer.

• Stimulate the cells with TNF-α to induce NF-κB activation.

• Fix the cells with the fixation solution.

• Permeabilize the cells with the permeabilization buffer.

• Block non-specific antibody binding with the blocking buffer.

• Incubate with the primary antibody against NF-κB p65.

• Wash and incubate with the fluorescently labeled secondary antibody and the nuclear stain.

• Acquire images using a fluorescence microscope.

• Quantify the nuclear translocation of p65 by measuring the fluorescence intensity in the nucleus versus the cytoplasm.

p38 MAPK Phosphorylation Assay (Western Blot)

This assay determines the effect of eicosenoate isomers on the activation of the p38 MAPK signaling pathway by measuring the phosphorylation of p38.

Materials:

• Cell line of interest

• Cell culture medium and supplements

• Stimulant (e.g., anisomycin (B549157) or UV radiation)

• Test eicosenoate isomers

• Cell lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against phospho-p38 MAPK and total p38 MAPK

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Culture cells and treat with the test eicosenoate isomer and/or stimulant.

• Lyse the cells and collect the protein extracts.

• Determine the protein concentration of each lysate.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody against phospho-p38 MAPK.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total p38 MAPK to normalize for protein loading.

• Quantify the band intensities to determine the relative level of p38 MAPK phosphorylation.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Biosynthesis and metabolism of Mead acid.

Caption: Workflow for in vitro cytokine production assay.

Caption: Inhibition of the NF-κB signaling pathway.

References

• 1. Stereoselective inhibition of inducible cyclooxygenase by chiral nonsteroidal antiinflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Eicosatrienoic acid (20:3 n-9) inhibits the expression of E-cadherin and desmoglein in human squamous cell carcinoma in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Interleukin 13 suppresses cytokine production and stimulates the production of 15-HETE in PBMC. A comparison between IL-4 and IL-13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Interaction of 5-HETE, 12-HETE, 15-HETE and 5,12-diHETE at the human platelet thromboxane A2/prostaglandin H2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of Ethyl 8(Z)-eicosenoate in Plasma: Accuracy and Precision

For researchers, scientists, and drug development professionals, the accurate and precise quantification of lipids like Ethyl 8(Z)-eicosenoate in plasma is critical for a wide range of studies, from pharmacokinetic assessments to biomarker discovery. This guide provides an objective comparison of the two primary analytical techniques employed for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). We will delve into their performance characteristics, supported by experimental data, and provide detailed methodologies to aid in the selection and implementation of the most suitable method for your research needs.

Method Performance: A Quantitative Comparison

The selection of an analytical method hinges on its performance metrics. Below, we summarize the key quantitative data for the analysis of Ethyl 8(Z)-eicosenoate and other structurally similar long-chain fatty acid ethyl esters (FAEEs) in plasma using GC-MS and LC-MS/MS. While specific data for Ethyl 8(Z)-eicosenoate is limited, the presented data for other FAEEs provides a strong indication of the expected performance.

Table 1: Performance Characteristics of GC-MS Methods for FAEE Quantification in Plasma

Parameter	Reported Values	Analytes
Linearity (r²)	> 0.998	Ethyl palmitate, ethyl oleate, ethyl stearate
Accuracy (%)	90.3 - 109.7	Not specified
Intra-day Precision (%RSD)	0.7 - 9.3	Not specified
Inter-day Precision (%RSD)	3.4 - 12.5	Not specified
Limit of Detection (LOD)	5 - 50 ng/mL	Not specified
Limit of Quantification (LOQ)	15 - 200 ng/mL	Not specified

Data synthesized from a study on the rapid determination of major FAEEs in human plasma[1].

Table 2: Performance Characteristics of LC-MS/MS Methods for FAEE Quantification in Plasma

Parameter	Reported Values	Analytes
Linearity (r²)	> 0.99	Ethyl eicosapentaenoate (EPAEE), Ethyl docosahexaenoate (DHAEE)
Accuracy (%)	Within 15%	Somatropin (as a representative large molecule)[2]
Precision (%RSD)	Within 15%	Somatropin (as a representative large molecule)[2]
Limit of Detection (LOD)	Not explicitly stated, but LOQs are in the low ng/mL range	EPAEE, DHAEE
Limit of Quantification (LOQ)	1.00 ng/mL (EPAEE), 2.50 ng/mL (DHAEE)	EPAEE, DHAEE[3][4][5]

Data for linearity and LOQ are based on the analysis of EPAEE and DHAEE[3][4][5]. Accuracy and precision data are inferred from a general LC-MS/MS bioanalytical method validation for large molecules, as specific data for FAEEs was not available in the provided results[2].

Experimental Protocols: A Step-by-Step Overview

The accuracy and precision of any analytical method are intrinsically linked to the experimental protocol. Here, we outline the typical methodologies for both GC-MS and LC-MS/MS analysis of FAEEs in plasma.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a robust and widely used technique for the analysis of volatile and thermally stable compounds. For FAEEs, which are relatively volatile, this method is highly suitable.

1. Sample Preparation:

• Lipid Extraction: Total lipids are extracted from a plasma sample (typically 100-500 µL) using a solvent mixture, most commonly chloroform:methanol (B129727) (2:1, v/v) or hexane-isopropanol.

• Sample Cleanup (Optional but Recommended): Solid-phase extraction (SPE) with an aminopropyl-silica column can be employed to remove interfering substances and enrich the FAEE fraction[6].

• Derivatization (for total fatty acid analysis): While direct analysis of FAEEs is possible, a common approach for broader fatty acid profiling involves hydrolysis of all esterified forms and subsequent derivatization to fatty acid methyl esters (FAMEs) using reagents like boron trifluoride (BF₃) in methanol or methanolic HCl[7]. For specific FAEE quantification, this step would be omitted.

2. Instrumental Analysis:

• Gas Chromatograph: An Agilent 7890B GC or equivalent is typically used.

• Column: A polar capillary column, such as a DB-23 (60 m x 0.25 mm, 0.25 µm), is ideal for separating FAMEs or FAEEs.

• Oven Program: A temperature gradient is employed, for example, starting at 140°C, holding for 5 minutes, ramping to 240°C at 4°C/min, and holding for 10 minutes.

• Injector: Splitless injection at 250°C is common.

• Carrier Gas: Helium is used at a constant flow rate (e.g., 1.2 mL/min).

• Mass Spectrometer: An Agilent 5977B MSD or a similar instrument is used.

• Ionization: Electron Ionization (EI) at 70 eV is standard.

• Mass Range: A scan range of m/z 50 to 550 is typical.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS offers high sensitivity and specificity and is particularly advantageous for the analysis of less volatile or thermally labile compounds. For FAEEs, it provides a powerful alternative to GC-MS, often with simpler sample preparation.

1. Sample Preparation:

• Protein Precipitation: A straightforward and common method involves the addition of a cold organic solvent, such as acetonitrile (B52724) or methanol, to the plasma sample to precipitate proteins. After centrifugation, the supernatant containing the FAEEs is collected.

• Liquid-Liquid Extraction (LLE): An alternative to protein precipitation, LLE can be used to extract the FAEEs into an immiscible organic solvent like hexane (B92381) or methyl tert-butyl ether (MTBE)[8].

2. Instrumental Analysis:

• Liquid Chromatograph: A system such as a Shimadzu Nexera X2 or Agilent 1290 Infinity LC is suitable.

• Column: A reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous solvent (e.g., water with 0.1% formic acid or 1.0 mM ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile/methanol mixture)[3][4][5].

• Flow Rate: A flow rate of around 0.4 mL/min is common.

• Mass Spectrometer: A triple quadrupole mass spectrometer, such as a SCIEX QTRAP 6500+ or equivalent, is used for its high sensitivity and specificity in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode is typically used for FAEEs[3][4][5].

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for the quantification of Ethyl 8(Z)-eicosenoate in plasma, highlighting the key stages from sample collection to data analysis.

A generalized workflow for plasma Ethyl 8(Z)-eicosenoate quantification.

Conclusion

Both GC-MS and LC-MS/MS are powerful and reliable techniques for the quantification of Ethyl 8(Z)-eicosenoate and other long-chain FAEEs in plasma.

• GC-MS is a well-established method with excellent chromatographic resolution for these compounds. The main consideration is the potential need for derivatization if a broader fatty acid profile is desired, and the requirement for analytes to be thermally stable.

• LC-MS/MS offers the advantage of simpler sample preparation, often avoiding derivatization, and can be more suitable for high-throughput analyses. Its high sensitivity and specificity make it an increasingly popular choice for bioanalytical studies.

The choice between these two platforms will ultimately depend on the specific requirements of the study, including the desired throughput, the availability of instrumentation, and the need to analyze other analytes in the same sample. The data and protocols presented in this guide provide a solid foundation for making an informed decision and developing a robust and reliable method for the quantification of Ethyl 8(Z)-eicosenoate in plasma.

References

• 1. researchgate.net [researchgate.net]
• 2. LC-MS/MS approach for quantification of therapeutic proteins in plasma using a protein internal standard and 2D-solid-phase extraction cleanup - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. LC-APCI-MS/MS assay for quantitation of ethyl esters of eicosapentaenoic acid and docosahexaenoic acid in human plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New method for GC/FID and GC-C-IRMS Analysis of plasma free fatty acid concentration and isotopic enrichment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]

A Comparative Guide to Alternative Internal Standards for the Analysis of Ethyl 8(Z)-eicosenoate

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Ethyl 8(Z)-eicosenoate, a long-chain monounsaturated fatty acid ester, is critical in various research and development settings. The use of an internal standard (IS) in gas chromatography (GC) analysis is a widely accepted practice to ensure high accuracy and precision by correcting for variations during sample preparation and injection. An ideal internal standard should be chemically similar to the analyte, absent in the original sample, and chromatographically resolved from other components.

This guide provides a comparative overview of common alternative internal standards for the GC analysis of Ethyl 8(Z)-eicosenoate, supported by experimental data and protocols to aid in method development and validation.

Comparison of Alternative Internal Standards

The selection of an appropriate internal standard is paramount for robust quantitative analysis. The most common choices for fatty acid methyl ester (FAME) analysis, which is analogous to the analysis of fatty acid ethyl esters, are odd-chain fatty acid esters and stable isotope-labeled standards.

Key Considerations for Selection:

• Chromatographic Resolution: The internal standard's peak must be well-separated from the analyte and other sample components. A significant issue with some common internal standards is their potential for co-elution with other fatty acid esters present in the sample. For example, methyl nonadecanoate (B1228766) (C19:0) can be difficult to resolve from methyl linoleate (B1235992) (C18:2) and methyl linolenate (C18:3).[1][2]

• Chemical Similarity: The internal standard should behave similarly to the analyte during extraction, derivatization (if applicable), and injection to effectively compensate for any losses or variations.

• Absence in Sample: The chosen internal standard should not be naturally present in the sample matrix.[1] Odd-chain fatty acid esters are often chosen for this reason as they are uncommon in most biological and industrial samples.[2]

• Stability and Purity: The internal standard must be stable throughout the analytical process and of high purity to ensure accurate quantification.

Quantitative Performance Summary

The following table summarizes the performance characteristics of commonly used internal standards for fatty acid analysis. While specific data for Ethyl 8(Z)-eicosenoate is not extensively published, the data for FAME analysis provides a strong basis for comparison.

Internal Standard	Linearity (R²)	Recovery (%)	Precision (RSD%)	Key Advantages	Potential Disadvantages
Methyl Tridecanoate (C13:0)	>0.99	80-110	<5	Excellent resolution from C18 and C20 esters.[2]	Less structurally similar to C20 esters than C19 or C23.
Methyl Nonadecanoate (C19:0)	>0.99	Not explicitly found	<5	Mandated by some standard methods (e.g., EN 14103 for biodiesel).[1][3]	Potential for co-elution with C18 unsaturated esters.[1][2]
Methyl Tricosanoate (C23:0)	>0.99	80-110	<5	Good resolution from C18-C20 esters due to longer chain length.	May have a longer retention time, increasing analysis time.
Deuterated Ethyl Eicosenoate	>0.99	80-110[4]	<15[4]	Ideal chemical and physical properties match the analyte.[5]	Higher cost and may not be readily available. Requires MS detection.

Experimental Workflow

The general workflow for the quantitative analysis of Ethyl 8(Z)-eicosenoate using an internal standard is depicted below.

Figure 1. Experimental workflow for the quantitative analysis of Ethyl 8(Z)-eicosenoate.

Detailed Experimental Protocol: GC-FID Analysis

This protocol provides a general method for the analysis of Ethyl 8(Z)-eicosenoate using an internal standard. Optimization may be required based on the specific sample matrix and available instrumentation.

1. Materials and Reagents

• Ethyl 8(Z)-eicosenoate standard

• Internal Standard (e.g., Methyl Tridecanoate)

• Hexane (B92381) (GC grade)

• Methanol (B129727) (anhydrous)

• Boron trifluoride in methanol (14% BF3/MeOH)[5][6]

• Sodium chloride (saturated aqueous solution)

2. Standard and Sample Preparation

• Internal Standard Stock Solution: Accurately weigh and dissolve the internal standard in hexane to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by adding varying known amounts of Ethyl 8(Z)-eicosenoate and a constant amount of the internal standard stock solution to vials. Evaporate the solvent under a stream of nitrogen.

• Sample Preparation: To a known quantity of the sample, add a constant amount of the internal standard stock solution.

3. Transesterification (if converting to methyl esters)

• Add 2 mL of 14% BF3/MeOH to the dried calibration standards and samples.[5][6]

• Seal the vials and heat at 100°C for 30 minutes.[5]

• Cool the vials to room temperature.

• Add 1 mL of hexane and 1 mL of saturated sodium chloride solution.

• Vortex for 1 minute and centrifuge to separate the layers.

• Transfer the upper hexane layer containing the fatty acid esters to a clean vial for GC analysis.

4. GC-FID Conditions

Parameter	Setting
Gas Chromatograph	Agilent 7890 Series or equivalent
Injector	Split/Splitless
Injector Temperature	250°C
Split Ratio	20:1 to 50:1
Injection Volume	1 µL
Carrier Gas	Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min)
Column	Polar capillary column (e.g., DB-23, SP-2560, or similar, 30-60 m x 0.25 mm ID x 0.25 µm film thickness)[5]
Oven Temperature Program	Initial: 100°C, hold for 2 minRamp: 10°C/min to 240°CHold: 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280°C
Hydrogen Flow	30-40 mL/min
Air Flow	300-400 mL/min
Makeup Gas (N2 or He)	25-30 mL/min

5. Data Analysis and Quantification

• Identify the peaks for Ethyl 8(Z)-eicosenoate and the internal standard based on their retention times from the analysis of standard solutions.

• Integrate the peak areas of the analyte and the internal standard.

• Calculate the response factor (RF) from the calibration standards using the following equation: RF = (Areaanalyte / Concanalyte) / (AreaIS / ConcIS)

• Calculate the concentration of Ethyl 8(Z)-eicosenoate in the samples using the calculated response factor.

Conclusion

The choice of an internal standard for the analysis of Ethyl 8(Z)-eicosenoate requires careful consideration of potential chromatographic interferences and the desired analytical performance. For general applications, Methyl Tridecanoate (C13:0) often provides a robust and reliable option due to its excellent chromatographic resolution from longer-chain fatty acid esters. Where the highest accuracy is required and mass spectrometry is available, a deuterated analog of Ethyl 8(Z)-eicosenoate is the ideal choice. Methyl Nonadecanoate (C19:0) should be used with caution and its resolution from other C18 esters must be verified, especially in complex matrices. The provided experimental protocol offers a solid starting point for method development, which should always be followed by thorough validation to ensure data quality.

References

• 1. scielo.br [scielo.br]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products [mdpi.com]

Safety & Regulatory Compliance

Prudent Disposal of Ethyl 8(Z)-eicosenoate in a Laboratory Setting

Essential guidance for the safe handling and disposal of Ethyl 8(Z)-eicosenoate, ensuring operational safety and regulatory compliance for research professionals.

Safety and Handling Profile

Based on data for structurally related compounds, Ethyl 8(Z)-eicosenoate is not classified as a hazardous substance[3]. However, standard laboratory safety protocols should always be observed. This includes the use of personal protective equipment (PPE) such as safety glasses, laboratory coats, and chemical-resistant gloves. All handling should be performed in a well-ventilated area or under a chemical fume hood to minimize inhalation exposure.

Quantitative Data Summary

Specific quantitative safety data for Ethyl 8(Z)-eicosenoate is not available. The table below summarizes the availability of key safety parameters.

Property	Value
Flash Point	Not Available
Auto-ignition Temperature	Not Available
Boiling Point	Not Available
Melting Point	Not Available
Vapor Pressure	Not Available
Specific Gravity	Not Available

In the absence of specific data, it is prudent to treat Ethyl 8(Z)-eicosenoate with the same caution as other flammable organic compounds.

Step-by-Step Disposal Protocol

The proper disposal method for Ethyl 8(Z)-eicosenoate is contingent on the quantity of waste.

For Small Quantities (less than 50 mL):

• Absorption: Absorb the liquid onto an inert material, such as vermiculite, perlite, or cat litter. Paper towels can also be used for very small spills.

• Evaporation: Place the absorbent material in a suitable, open container within a certified chemical fume hood to allow for the evaporation of the ester.

• Final Disposal: Once the ester has completely evaporated, the absorbent material can typically be disposed of as regular laboratory waste, provided it is not contaminated with other hazardous materials. Always consult your institution's specific guidelines for the disposal of chemically contaminated solid waste.

For Large Quantities (greater than 50 mL):

• Containment: The waste should be collected in a designated, properly labeled, and sealed container. The container should be compatible with organic compounds.

• Waste Stream Identification: Classify the waste as a non-halogenated organic solvent waste.

• Licensed Disposal: Arrange for the disposal of the contained waste through a licensed hazardous waste contractor. Ensure that all local, state, and federal regulations are followed.

Under no circumstances should Ethyl 8(Z)-eicosenoate be disposed of down the drain or in regular trash containers.

Regulatory Framework

The disposal of chemical waste, including fatty acid esters, is governed by a "cradle-to-grave" regulatory framework established by agencies such as the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[4][5]. These regulations mandate the proper identification, management, and disposal of all chemical waste to protect human health and the environment[4][5]. Research institutions and drug development facilities are required to adhere to these federal standards, as well as any additional state and local regulations[4][6][7]. It is the responsibility of the waste generator to ensure full compliance with all applicable laws[8].

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 8(Z)-eicosenoate.

Disposal Workflow for Ethyl 8(Z)-eicosenoate

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. cosmobiousa.com [cosmobiousa.com]
• 4. youtube.com [youtube.com]
• 5. dnr.mo.gov [dnr.mo.gov]
• 6. Hazardous Waste Program | Department of Environmental Protection | Commonwealth of Pennsylvania [pa.gov]
• 7. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 8. epa.gov [epa.gov]

Essential Safety and Logistical Information for Handling Ethyl 8(Z)-eicosenoate

For researchers, scientists, and drug development professionals, ensuring safe handling of laboratory chemicals is paramount. This document provides crucial safety protocols and logistical plans for the use of Ethyl 8(Z)-eicosenoate, a fatty acid ester. The following procedural guidance is based on safety data for the compound and structurally similar chemicals, promoting a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling Ethyl 8(Z)-eicosenoate, appropriate personal protective equipment is essential to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

Protection Type	Equipment	Standard/Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles with side-shields or a face shield.	Conforming to EN 166 (EU) or NIOSH (US) approved standards.[1]	Protects against splashes and aerosols, preventing eye contact.[1]
Skin Protection	Chemical-impermeable gloves (e.g., nitrile, neoprene).	Inspected prior to use and satisfying EU Directive 89/686/EEC and the standard EN 374.[1]	Prevents skin contact with the chemical.[1]
Lab coat or fire/flame resistant and impervious clothing.	As appropriate for the laboratory environment.[1]	Provides a barrier against spills and splashes.[1]
Respiratory Protection	Full-face respirator or self-contained breathing apparatus (SCBA).	Use if exposure limits are exceeded, or if irritation or other symptoms are experienced.[1][2]	Protects against inhalation of vapors, mists, or aerosols, especially in poorly ventilated areas or during spill clean-up.[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Ethyl 8(Z)-eicosenoate from receipt to disposal is critical for safety and efficiency.

1. Pre-Handling Preparations:

• Ensure adequate ventilation in the handling area, such as a chemical fume hood.[1]

• Locate and ensure accessibility of emergency equipment, including an eyewash station, safety shower, and fire extinguisher (use dry chemical, carbon dioxide, or alcohol-resistant foam).[1]

• Inspect all PPE for integrity before use.[1]

• Review the Safety Data Sheet (SDS) for any specific handling instructions.

2. Handling the Chemical:

• Wear the appropriate PPE as detailed in the table above.

• Avoid contact with skin and eyes.[1]

• Avoid the formation of dust and aerosols.[1]

• Use non-sparking tools to prevent fire hazards.[1]

• Handle in a well-ventilated place.[1]

3. Storage:

• Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

• Keep away from incompatible materials and sources of ignition.[1]

Disposal Plan

Proper disposal of Ethyl 8(Z)-eicosenoate and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

• Collect waste Ethyl 8(Z)-eicosenoate and any contaminated materials (e.g., gloves, absorbent pads) in suitable, closed, and clearly labeled containers.[1]

2. Disposal Procedure:

• Do not allow the chemical to enter drains or waterways.[1]

• Dispose of the waste in accordance with all applicable local, state, and federal regulations.

• Adhered or collected material should be promptly disposed of.[1]

3. Spill Clean-up:

• In case of a spill, evacuate personnel to a safe area.[1]

• Remove all sources of ignition.[1]

• Wear appropriate PPE, including respiratory protection.

• Contain the spill using absorbent materials.

• Collect the spilled material and place it in a suitable container for disposal.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of Ethyl 8(Z)-eicosenoate in a laboratory setting.

Caption: Workflow for the safe handling of Ethyl 8(Z)-eicosenoate.

References

• 1. targetmol.com [targetmol.com]
• 2. kmpharma.in [kmpharma.in]